DCDQ

• CAS: 27631-29-4

Core Science & Biosynthesis

A Technical Guide to the Developmental Coordination Disorder Questionnaire (DCDQ’07)

The Developmental Coordination Disorder Questionnaire (DCDQ’07) is a widely utilized parent-report screening instrument designed to identify children who may have Developmental Coordination Disorder (DCD). This guide provides a comprehensive overview of the questionnaire, its psychometric properties, and its application in research and clinical settings, tailored for an audience of researchers, scientists, and drug development professionals.

Introduction to the DCDQ’07

The DCDQ’07 is a 15-item questionnaire developed to be a simple, time-efficient, and cost-effective tool for screening children aged 5 to 15 years for DCD. It relies on parental observations of a child's motor performance in everyday situations. The questionnaire was revised from an earlier version to improve its psychometric properties and is now used globally, with validated translations in numerous languages. Its primary function is to determine if a more in-depth motor assessment by a trained professional is warranted.

Structure and Scoring

The 15 items of the DCDQ'07 are conceptually grouped into three distinct factors related to motor skill:

• Control During Movement: This section assesses the child's ability to control their body while in motion, including tasks like running, jumping, and throwing a ball.

• Fine Motor/Handwriting: This factor focuses on tasks requiring fine motor precision, such as writing, drawing, and handling small objects.

• General Coordination: This includes items related to overall balance and coordination in various daily activities.

Parents rate their child's performance for each item on a 5-point Likert scale compared to their peers. Lower scores indicate a greater degree of difficulty with the described motor tasks. The total score ranges from 15 to 75, with lower scores suggesting a higher likelihood of DCD. Specific cutoff scores, which vary by age, are used to classify children into categories such as "indication of or suspect for DCD" and "not an indication of DCD."

Scoring and Interpretation

The total score is compared against age-specific cutoff points to classify a child's risk for DCD.

Table 1: DCDQ'07 Total Score Interpretation by Age Group

Age Group	Total Score Range	Interpretation
5 years 0 months to 7 years 11 months	15 - 46	Indication of or Suspect for DCD
	47 - 75	Probably not DCD
8 years 0 months to 9 years 11 months	15 - 55	Indication of or Suspect for DCD
	56 - 75	Probably not DCD
10 years 0 months to 15 years 0 months	15 - 57	Indication of or Suspect for DCD
	58 - 75	Probably not DCD

Note: These cutoff scores were established based on the original validation studies. Cultural and population differences may necessitate the validation of adjusted cutoff scores.

Psychometric Properties

The utility of a screening tool is determined by its reliability and validity. The DCDQ'07 has been rigorously evaluated and has demonstrated strong psychometric properties across numerous studies.

Reliability refers to the consistency and stability of the measurement.

Table 2: Reliability of the DCDQ'07

Reliability Type	Measure	Value(s)	Study
Internal Consistency	Cronbach's Alpha	0.94	Wilson et al. (2009)[1]
	Cronbach's Alpha (Full Scale)	0.881	Parmar et al. (2014)
	Cronbach's Alpha (Control During Movement)	0.813	Parmar et al. (2014)
	Cronbach's Alpha (Fine Motor/Handwriting)	0.869	Parmar et al. (2014)
	Cronbach's Alpha (General Coordination)	0.728	Parmar et al. (2014)
Test-Retest Reliability	Intraclass Correlation Coefficient (ICC)	0.94	Tseng, Fu, Wilson, & Hu (2010)[2]
	Intraclass Correlation Coefficient (ICC)	0.97	Prado, Magalhaes, & Wilson (2009)[2]

Validity assesses whether the questionnaire truly measures the construct it is intended to measure (i.e., motor coordination difficulties).

Table 3: Validity of the DCDQ'07

Validity Type	Comparison Measure	Value(s)	Study
Concurrent Validity	Movement Assessment Battery for Children (MABC)	r = 0.55	Wilson et al. (2009)[1]
	Test of Visual-Motor Integration (VMI)	r = 0.42	Wilson et al. (2009)[1]
	Bruininks-Oseretsky Test of Motor Proficiency, 2nd Ed. (BOT-2)	r = 0.55	de Moura et al. (2016)
Construct Validity	Factor Analysis	A three-factor solution ("Control During Movement", "Fine Motor", "General Coordination") was confirmed, accounting for 70.3% of the variance.	Rivard et al. (2012)[3]
Diagnostic Accuracy	Overall Sensitivity	85%[1][4]	Wilson et al. (2009)
	Overall Specificity	71%[1][4]	Wilson et al. (2009)

Sensitivity refers to the ability of the test to correctly identify children with DCD, while specificity is the ability to correctly identify children without DCD.[2]

Experimental Protocols

The validation and application of the DCDQ'07 involve specific and detailed methodologies. Below is a generalized protocol synthesized from typical validation studies.

• Participant Recruitment:

  • A large, population-based sample of children within the 5-15 year age range is recruited, often from schools or community centers, to establish normative data.

  • A second, clinically-referred sample of children with suspected or diagnosed motor difficulties is also recruited.

  • Exclusion criteria are clearly defined (e.g., neurological conditions that could explain motor difficulties, such as cerebral palsy).

• Data Collection:

  • Parents/guardians of all participants are provided with the DCDQ'07 to complete. Demographic information (child's age, sex) is also collected.

  • A subgroup of children from both the community and clinical samples undergoes direct motor assessment by a trained professional using a gold-standard instrument, most commonly the Movement Assessment Battery for Children, Second Edition (MABC-2).

  • The administration of the DCDQ'07 and the MABC-2 are typically counterbalanced to avoid order effects.

• Statistical Analysis:

  • Reliability: Internal consistency is assessed using Cronbach's alpha. Test-retest reliability is determined by having a subset of parents complete the questionnaire a second time after a short interval (e.g., 2-4 weeks) and calculating the Intraclass Correlation Coefficient (ICC).

  • Validity:

    • Concurrent validity is established by calculating the Pearson correlation coefficient between the DCDQ'07 total scores and the MABC-2 total scores.

    • Construct validity is often examined using factor analysis to confirm the three-factor structure of the questionnaire.[3] It is also assessed by comparing the mean DCDQ'07 scores between typically developing children and children diagnosed with DCD (using a t-test or ANOVA), with the expectation that the DCD group will have significantly lower scores.

  • Diagnostic Accuracy: Sensitivity and specificity are calculated using the MABC-2 as the reference standard. A Receiver Operating Characteristic (ROC) curve analysis is performed to determine the optimal cutoff scores for the DCDQ'07 that best balance sensitivity and specificity. Logistic regression modeling is often used to generate age-specific cutoff scores.[1][4]

Diagrams and Workflows

Visual representations of the conceptual structure and application of the DCDQ'07 can clarify its role in research and clinical practice.

Caption: Conceptual structure of the DCDQ'07.

References

• 1. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dcdq.ca [dcdq.ca]
• 3. Descriptive and factor analysis of the Developmental Coordination Disorder Questionnaire (DCDQ'07) in a population-based sample of children with and without Developmental Coordination Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]

Unveiling the Motor Mind: A Technical Guide to the DCDQ'07 Framework

For Immediate Release

A deep dive into the theoretical underpinnings of the Developmental Coordination Disorder Questionnaire (DCDQ'07), a critical screening tool for identifying motor coordination difficulties in children, is now available for researchers, scientists, and drug development professionals. This comprehensive guide details the instrument's core principles, psychometric properties, and the experimental protocols of its validation studies, offering a robust resource for those investigating motor development and related disorders.

The DCDQ'07 is a 15-item, parent-report questionnaire designed to identify children aged 5 to 15 years who may have Developmental Coordination Disorder (DCD).[1][2][3] Parents rate their child's motor performance on a 5-point Likert scale compared to their peers.[1][3] The questionnaire is a product of extensive research, evolving from an earlier version to the more psychometrically sound DCDQ'07, which was developed and validated with a large population-based sample.[1]

Theoretical Foundations: A Multi-faceted View of Motor Control

The theoretical framework of the DCDQ'07 is not explicitly defined by a single theory but is deeply rooted in contemporary models of motor learning and development. The questionnaire's focus on functional, everyday activities aligns with an ecological perspective on motor development, which emphasizes the interaction between the individual, the environment, and the task.[4][5] This approach recognizes that motor skills are not developed in isolation but are shaped by the context in which they are performed.

Furthermore, the DCDQ'07's assessment of various aspects of motor performance, from planning to execution, resonates with the Information Processing Theory of motor control.[6][7][8][9] This theory posits that the human motor system functions like a computer, involving sequential stages of stimulus identification, response selection, and response programming. Difficulties in any of these stages can lead to the coordination problems observed in DCD.

The Dynamic Systems Theory also provides a valuable lens through which to understand the DCDQ'07's theoretical basis. This theory views motor development as a self-organizing process arising from the complex interplay of multiple subsystems, including perceptual, cognitive, and musculoskeletal systems.[10][11][12][13][14] From this perspective, the DCDQ'07 can be seen as a tool that captures the functional outcomes of these dynamic and often variable interactions.

Psychometric Properties: A Reliable and Valid Screening Tool

The DCDQ'07 has demonstrated strong psychometric properties across numerous studies, establishing it as a reliable and valid instrument for screening for DCD.

Reliability

The internal consistency of the DCDQ'07, a measure of the correlation between different items on the same test, is consistently high. Studies have reported Cronbach's alpha values ranging from 0.85 to 0.94, indicating excellent internal consistency.[7][15] Test-retest reliability, which assesses the stability of the questionnaire's results over time, has also been shown to be high, with intraclass correlation coefficients (ICCs) of 0.9 or greater.[7]

Reliability Metric	Value	Source
Internal Consistency (Cronbach's Alpha)	0.85 - 0.94	[7][15]
Test-Retest Reliability (ICC)	> 0.90	[7]

Validity

The validity of the DCDQ'07 has been established through various forms of evidence, including construct validity and concurrent validity.

Construct Validity is supported by factor analysis studies that have consistently identified a three-factor structure for the questionnaire:[1][16]

• Control during Movement: This factor assesses a child's ability to control their body while in motion.

• Fine Motor/Handwriting: This factor focuses on tasks requiring precise hand and finger movements, including writing and cutting.

• General Coordination: This factor evaluates overall coordination in various gross motor activities.

The following table summarizes the factor loadings from a key study by Rivard et al. (2014), which accounted for 70.3% of the variance.[17]

Item	Factor 1: Control During Movement	Factor 2: Fine Motor/Handwriting	Factor 3: General Coordination
Throws a ball	0.78
Catches a ball	0.82
Hits a moving ball	0.81
Jumps well	0.69
Runs quickly	0.75
Plans motor activities	0.67
Writing is fast enough	0.88
Writing is legible	0.90
Uses appropriate pressure	0.85
Cuts with scissors	0.79
Likes to participate in sports	0.76
Learns new motor tasks easily	0.83
Quick and competent in dressing	0.71
Not a "bull in a china shop"	0.65
Does not fatigue easily	0.58

Concurrent Validity has been primarily established through correlations with the Movement Assessment Battery for Children (MABC and MABC-2), a standardized motor assessment tool. Studies have shown moderate to strong correlations between the DCDQ'07 total score and MABC/MABC-2 scores, with correlation coefficients (r) typically around 0.55.[15]

Concurrent Validity Measure	Correlation (r)	Source
Movement Assessment Battery for Children (MABC)	0.55	[15]

Sensitivity and Specificity

The DCDQ'07 has demonstrated good sensitivity and specificity for identifying children at risk for DCD. Sensitivity refers to the ability of the test to correctly identify those with the condition, while specificity refers to its ability to correctly identify those without the condition. The overall sensitivity of the DCDQ'07 is approximately 85%, and the specificity is around 71%.[16]

Diagnostic Accuracy	Percentage	Source
Sensitivity	85%	[16]
Specificity	71%	[16]

Experimental Protocols: Validation with the MABC-2

The validation of the DCDQ'07 frequently involves comparing its results with those of the Movement Assessment Battery for Children, Second Edition (MABC-2). The MABC-2 is a norm-referenced assessment that evaluates motor skills in children and adolescents aged 3 to 16 years.[12]

MABC-2 Administration Protocol

The MABC-2 performance test is individually administered and consists of eight items for each of three age bands. The tasks are categorized into three components: Manual Dexterity, Aiming & Catching, and Balance.

Age Band 1 (3–6 years)

• Manual Dexterity: Posting Coins, Threading Beads, Drawing Trail I

• Aiming & Catching: Catching a Beanbag, Rolling a Ball at a Target

• Balance: One-Leg Balance, Walking Heels Raised, Jumping on Mats

Age Band 2 (7–10 years)

• Manual Dexterity: Placing Pegs, Threading Lace, Drawing Trail II

• Aiming & Catching: Two-Hand Catch, Throwing a Beanbag onto a Mat

• Balance: One-Board Balance, Walking Heel-to-Toe Forwards, Hopping on one leg

Age Band 3 (11–16 years)

• Manual Dexterity: Turning Pegs, Triangle with Nuts and Bolts, Drawing Trail III

• Aiming & Catching: One-Hand Catch, Throwing a Ball at a Wall Target

• Balance: Two-Board Balance, Walking Heel-to-Toe Backwards, Hopping in a Zig-Zag Pattern

Scoring: Each item on the MABC-2 is scored based on performance criteria outlined in the manual. Raw scores are converted to scaled scores, and a total test score is calculated. A "traffic light" system is often used to categorize a child's motor performance, with red indicating significant difficulty, amber indicating at-risk, and green indicating typical development.

Visualizing the Framework

To further elucidate the theoretical and practical aspects of the DCDQ'07, the following diagrams have been generated using the DOT language.

Conceptual model of the DCDQ'07 in screening for DCD.

Workflow for the validation of the DCDQ'07 against the MABC-2.

The three-factor structure of the DCDQ'07 questionnaire.

References

• 1. dcdq.ca [dcdq.ca]
• 2. researchgate.net [researchgate.net]
• 3. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 4. creativephysed.com [creativephysed.com]
• 5. The Effect of Environmental Contexts on Motor Proficiency and Social Maturity of Children: An Ecological Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fiveable.me [fiveable.me]
• 7. Neuronal activity and information processing in motor control: from stages to continuous flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Information Processing and Motor Skill Performance | PPTX [slideshare.net]
• 9. reddit.com [reddit.com]
• 10. fiveable.me [fiveable.me]
• 11. m.youtube.com [m.youtube.com]
• 12. eadteste.fdsm.edu.br - Dynamic System Theory Of Motor Development [eadteste.fdsm.edu.br]
• 13. assets.super.so [assets.super.so]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. An Ecological Approach To Learning In (Not And) Development - PMC [pmc.ncbi.nlm.nih.gov]

The Developmental Coordination Disorder Questionnaire (DCDQ): A Psychometric Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the psychometric properties of the Developmental Coordination Disorder Questionnaire (DCDQ) and its revisions, including the DCDQ'07 and the Little DCDQ. The DCDQ is a widely utilized parent-reported screening tool designed to identify children at risk for Developmental Coordination Disorder (DCD), a neurodevelopmental condition characterized by difficulties in motor skill acquisition and execution. This document synthesizes key findings on the reliability, validity, and normative data of the DCDQ, offering a comprehensive resource for its application in research and clinical settings.

Introduction to the Developmental Coordination Disorder Questionnaire (DCDQ)

The DCDQ is a parent-completed questionnaire that assesses a child's coordination in everyday functional activities.[1] Parents are asked to compare their child's motor performance to that of their peers using a 5-point Likert scale.[1] The original DCDQ was developed for children aged 8 to 14.6 years.[2] Subsequent revisions, most notably the DCDQ'07, have extended the age range to 5 to 15 years and improved its psychometric properties.[1][2] For preschool children aged 3 to 4 years, the Little DCDQ was developed.[3][4]

The DCDQ and its versions are designed as screening tools and are not intended for standalone diagnosis.[1] A low score on the DCDQ suggests the need for a more comprehensive assessment by a qualified professional to determine if a child meets the diagnostic criteria for DCD as outlined in the Diagnostic and Statistical Manual of Mental Disorders (DSM-5).[1][5]

Psychometric Properties

The utility of any screening instrument is contingent on its psychometric soundness. Extensive research has been conducted to establish the reliability and validity of the DCDQ across various populations and translations.

Reliability

Reliability refers to the consistency and stability of a measurement. For the DCDQ, two key types of reliability have been assessed: internal consistency and test-retest reliability.

Table 1: Reliability of the DCDQ and its Revisions

Version	Population	Sample Size (n)	Internal Consistency (Cronbach's α)	Test-Retest Reliability (ICC/r)	Citation(s)
DCDQ'07	Canadian (5-15 years)	287 (typically developing)	0.94	-	[2][6]
DCDQ'07	Chinese (4-6 years)	3316	> 0.85 (all items)	> 0.9 (13 items and subscales)	[7]
DCDQ'07	Czech (6-10 years)	-	McDonald ω 0.83–0.88 (factors)	-	[8]
DCDQ'07	Spanish	-	0.907	-	[9]
DCDQ-AL	Lebanese Arabic	180	0.947	0.94	[10]
Little DCDQ	Canadian (3-4 years)	353	0.94	r = 0.956	[3]
Little DCDQ	Israeli (3-4 years)	146	Adequate to high	Moderate to good	[11]

Note: ICC = Intraclass Correlation Coefficient; r = Pearson correlation coefficient.

Validity

Validity assesses whether the questionnaire measures what it purports to measure. Key aspects of validity for the DCDQ include construct validity, concurrent validity, and discriminant validity.

Construct Validity: The DCDQ'07 has a consistently identified three-factor structure: "Control During Movement," "Fine Motor and Handwriting," and "General Coordination".[1][12] This structure has been supported by factor analysis in multiple studies, indicating that the questionnaire is measuring distinct but related aspects of motor coordination.[2][12]

Concurrent Validity: This is typically established by correlating the DCDQ with a gold-standard motor assessment, most commonly the Movement Assessment Battery for Children, Second Edition (MABC-2).

Table 2: Concurrent Validity of the DCDQ and its Revisions

DCDQ Version	Comparison Measure	Correlation (r)	Population	Citation(s)
DCDQ'07	MABC	0.55	Children referred for therapy	[2][6]
DCDQ'07	Test of Visual-Motor Integration (VMI)	0.42	Children referred for therapy	[2][6]
Little DCDQ	MABC-2	Good correlation	Preschool children	[3]
Little DCDQ	Beery VMI	Good correlation	Preschool children	[3]
DCDQ-AL	MABC-2	0.65	Lebanese children	[10]

Discriminant Validity: The DCDQ has demonstrated its ability to differentiate between children with and without DCD.[2][6] Studies consistently show that children with a DCD diagnosis score significantly lower on the questionnaire than their typically developing peers.[2][6][9]

Sensitivity and Specificity

Sensitivity refers to the ability of the DCDQ to correctly identify children with DCD, while specificity is its ability to correctly identify those without the disorder.

Table 3: Sensitivity and Specificity of the DCDQ'07

Age Group	Sensitivity	Specificity	Citation(s)
Overall (5-15 years)	85%	71%	[2][4][6]
5 years 0 months to 7 years 11 months	75.0%	71.4%	[1]
8 years 0 months to 9 years 11 months	88.6%	66.7%	[1]
10 years 0 months to 15 years 0 months	88.5%	75.6%	[1]
DCDQ-AL (Lebanese Arabic)	91%	77%	[10]

A systematic review and meta-analysis reported an overall sensitivity of 0.70 and a specificity of 0.77 for the DCDQ, with higher diagnostic accuracy for the revised version (DCDQ'07).[13]

Experimental Protocols

The psychometric properties of the DCDQ have been established through a variety of research designs. The following outlines the general methodologies employed in these validation studies.

Participant Recruitment

Validation studies typically involve two main groups of participants:

• Typically Developing Sample: Children recruited from the general population, often through schools, to establish normative data. These children are generally screened to exclude any known developmental or neurological disorders.

• Clinical Sample: Children who have been referred for motor difficulties or have a formal diagnosis of DCD. This group is used to assess the discriminant validity of the questionnaire.

Sample sizes in these studies have ranged from around one hundred to over three thousand participants to ensure statistical power.[7][12]

Data Collection

• DCDQ Administration: Parents or primary caregivers complete the DCDQ, either independently on a paper copy or through an interview format.[1]

• Standardized Motor Assessment: A subgroup of children, particularly those in the clinical sample and a portion of the typically developing sample, are assessed using a standardized, norm-referenced motor skills test, most commonly the MABC-2.[2][3] The MABC-2 assesses manual dexterity, aiming and catching, and balance.[3] Other assessments like the Beery-Buktenica Developmental Test of Visual-Motor Integration (VMI) have also been used.[3]

Statistical Analysis

A range of statistical methods are used to evaluate the psychometric properties of the DCDQ:

• Reliability: Internal consistency is assessed using Cronbach's alpha.[3][7] Test-retest reliability is evaluated using intraclass correlation coefficients (ICC) or Pearson correlations.[3][7]

• Validity:

  • Construct Validity: Exploratory and confirmatory factor analysis are used to examine the underlying factor structure of the questionnaire.[7][12]

  • Concurrent Validity: Pearson or Spearman correlation coefficients are calculated to determine the relationship between DCDQ scores and scores on standardized motor assessments like the MABC-2.

  • Discriminant Validity: T-tests or ANOVA are used to compare the mean DCDQ scores between typically developing and clinical groups.[2]

• Sensitivity and Specificity: Logistic regression modeling and receiver operating characteristic (ROC) curve analysis are employed to determine optimal cut-off scores and to calculate sensitivity and specificity.[2][3]

DCD Assessment and Diagnostic Workflow

The DCDQ plays a crucial role in the initial stages of identifying children who may have DCD. The following diagram illustrates a typical workflow for the assessment and diagnosis of DCD, highlighting the position of the DCDQ as a screening tool.

Workflow for the Assessment and Diagnosis of Developmental Coordination Disorder (DCD).

Conclusion

The Developmental Coordination Disorder Questionnaire, particularly the DCDQ'07 revision, is a robust and psychometrically sound screening tool for identifying children at risk for DCD. It demonstrates high levels of reliability and validity across different age groups and cultural contexts. While it is an invaluable instrument for initial screening in both clinical and research settings, it is crucial to remember that the DCDQ is not a diagnostic tool in itself. A comprehensive assessment by a multidisciplinary team is necessary to confirm a diagnosis of DCD. Future research should continue to explore the utility of the DCDQ in diverse populations and its predictive validity for long-term outcomes.

References

• 1. dcdq.ca [dcdq.ca]
• 2. Concurrent validation of the MABC-2 and Developmental Coordination Disorder Questionnaire-BR [pepsic.bvsalud.org]
• 3. researchgate.net [researchgate.net]
• 4. policywise.com [policywise.com]
• 5. Diagnosis & Therapy - DCD Australia [dcdaustralia.org.au]
• 6. dyspraxia.ie [dyspraxia.ie]
• 7. researchgate.net [researchgate.net]
• 8. Validity and reliability of the movement assessment battery second edition test in children with and without motor impairment: A prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cross-cultural validation of the Arabic version of the Developmental Coordination Disorder Questionnaire DCDQ'07, in a Lebanese sample of children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of the Little Developmental Coordination Disorder Questionnaire for preschoolers and preliminary evidence of its psychometric properties in Israel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

The Developmental Coordination Disorder Questionnaire (DCDQ): A Technical Guide for Screening and Research

An in-depth guide for researchers, scientists, and drug development professionals on the application of the Developmental Coordination Disorder Questionnaire (DCDQ) as a primary screening tool for Developmental Coordination Disorder (DCD) in children.

Developmental Coordination Disorder (DCD) is a neurodevelopmental condition characterized by significant difficulties in the acquisition and execution of coordinated motor skills, which interfere with daily life, academic achievement, and psychosocial functioning.[1][2] Early and accurate identification of children at risk for DCD is crucial for timely intervention. The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized, parent-reported screening tool designed to identify children who may have DCD.[3][4] This guide provides a comprehensive overview of the DCDQ, its various versions, psychometric properties, and detailed protocols for its use in research and clinical settings.

Versions and Target Populations

The DCDQ has evolved since its initial development to cater to different age groups. The most commonly used version is the revised DCDQ'07, intended for children aged 5 to 15 years.[3][4] For younger children, the "Little DCDQ" was developed to screen for motor coordination difficulties in preschoolers aged 3 and 4.[2][3]

Psychometric Properties of the DCDQ

The DCDQ and its versions have demonstrated robust psychometric properties across numerous studies, making them reliable and valid screening instruments.

Reliability

Internal consistency, a measure of the correlation between different items on the same test, is consistently high for the DCDQ'07, with Cronbach's alpha values reported to be 0.94.[5][6] The Little DCDQ also shows high internal consistency (Cronbach's alpha = 0.94) and excellent test-retest reliability (r = 0.956).[7]

Validity

The validity of the DCDQ has been established through several key indicators:

• Construct Validity: The DCDQ'07 has been shown to effectively differentiate between children with and without DCD.[5] Studies have demonstrated significant differences in scores between typically developing children and those with diagnosed motor impairments.[5][7]

• Concurrent Validity: The DCDQ'07 correlates moderately to strongly with standardized motor assessment tools. A significant correlation has been found with the Movement Assessment Battery for Children (MABC), with a reported correlation coefficient (r) of 0.55.[5] It also shows a correlation with the Beery-Buktenica Developmental Test of Visual-Motor Integration (VMI).[5][7]

• Sensitivity and Specificity: The DCDQ'07 demonstrates good overall sensitivity (85%) and specificity (71%), indicating its effectiveness in correctly identifying children at risk for DCD while also correctly identifying those who are not.[3][5] A systematic review and meta-analysis reported an overall sensitivity of 0.70 and a specificity of 0.77.[8] When the Diagnostic and Statistical Manual of Mental Disorders (DSM) criteria were used as the reference standard, the sensitivity and specificity of the DCDQ were found to be 0.87 and 0.83, respectively.[8]

Quantitative Data Summary

The following tables summarize the key quantitative data related to the psychometric properties and scoring of the DCDQ'07 and the Little DCDQ.

Table 1: Psychometric Properties of the DCDQ'07

Property	Value	Source
Internal Consistency (Cronbach's α)	0.94	[5][6]
Correlation with MABC (r)	0.55	[5]
Correlation with VMI (r)	0.42	[5]
Overall Sensitivity	85%	[3][5]
Overall Specificity	71%	[3][5]

Table 2: DCDQ'07 Age-Specific Cutoff Scores for Indicating Risk of DCD

Age Group	Score Indicating DCD or Suspect DCD	Score Indicating Probably Not DCD	Source
5 years 0 months to 7 years 11 months	15 - 46	47 - 75	[4][9][10]
8 years 0 months to 9 years 11 months	15 - 55	56 - 75	[4][9][10]
10 years 0 months to 15 years 0 months	15 - 57	58 - 75	[4][9][10]

Table 3: Psychometric Properties of the Little DCDQ

Property	Value	Source
Internal Consistency (Cronbach's α)	0.94	[7]
Test-Retest Reliability (r)	0.956	[7]
Correlation with MABC-2	Significant	[7]
Correlation with VMI	Significant	[7]

Experimental Protocols

This section outlines the standardized methodology for the administration, scoring, and interpretation of the DCDQ'07.

Administration

• Respondent: The questionnaire is designed to be completed by a parent or primary caregiver who is familiar with the child's motor skills.[4]

• Format: The DCDQ'07 can be self-administered by the parent in a paper format or completed verbally with an interviewer.[4]

• Instructions to Parents: Parents are asked to compare their child's motor performance to that of their peers on a 5-point Likert scale for each of the 15 items.[4]

• Time to Complete: The questionnaire typically takes 10-15 minutes to complete.[4]

• Clarification: It is recommended to provide a contact person for parents to clarify any items, which can increase the validity of the results.[4]

Scoring

• Item Scoring: Each of the 15 items is scored on a 5-point Likert scale.

• Total Score Calculation: The total score is calculated by summing the scores for all 15 items. The total score will range from 15 to 75.[9] A total score can only be calculated if all items are completed.[4]

• Chronological Age Calculation: The child's chronological age at the time of questionnaire completion must be accurately calculated in years and months.[9]

• Factor Scores: The 15 items of the DCDQ'07 are grouped into three factors: "Control during Movement," "Fine Motor and Handwriting," and "General Coordination."[4] While these factor scores can provide insights into specific areas of difficulty, the total score is used for screening.[4]

Interpretation

• Cutoff Scores: The total score is compared to the age-specific cutoff scores (see Table 2) to determine if there is an "Indication of, or Suspect for, DCD" or if it is "Probably not DCD".[4][10]

• Screening Tool Limitations: It is critical to emphasize that the DCDQ is a screening tool and not a diagnostic instrument.[4] A score indicating a risk for DCD should be followed by a comprehensive assessment by a qualified professional, which may include standardized motor tests like the MABC-2.[4]

• Reporting Results: When reporting the results, it is recommended to use cautious language such as "indication of possible DCD" or "suspect for DCD".[4]

Visualizations

The following diagrams illustrate key aspects of the DCDQ screening process and its theoretical structure.

References

• 1. kimpact.ca [kimpact.ca]
• 2. caot.ca [caot.ca]
• 3. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 4. dcdq.ca [dcdq.ca]
• 5. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. policywise.com [policywise.com]
• 8. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 10. smartpaediatrics.com.au [smartpaediatrics.com.au]

Developmental Coordination Disorder Questionnaire (DCDQ): A Technical Guide

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-report screening tool designed to identify children who may have Developmental Coordination Disorder (DCD). This guide provides a detailed overview of its core features, psychometric properties, and application in research and clinical settings.

Introduction

The DCDQ is a crucial instrument for flagging motor coordination difficulties in children, prompting further diagnostic assessment.[1] It is a parent-completed questionnaire that compares a child's motor performance to their peers in everyday activities.[2][3] The most current and widely used version is the DCDQ'07, a revised edition with enhanced psychometric properties and a broader age range than the original.[2][3][4] The questionnaire is intentionally labeled "The Coordination Questionnaire" to prevent parental anxiety about a potential diagnosis.[2][3] While the DCDQ'07 score can fulfill the diagnostic requirement for Criterion B of the DSM-IV for DCD, it is not a standalone diagnostic tool and must be used in conjunction with other clinical assessments.[2][3]

Core Features of the DCDQ'07

The DCDQ'07 is characterized by its structured and user-friendly design, facilitating ease of administration and scoring.

Structure and Content

The questionnaire consists of 15 items that are grouped into three distinct factors:

• Control During Movement: This factor assesses motor control while the child is in motion or interacting with a moving object.

• Fine Motor and Handwriting: This section focuses on tasks requiring fine motor skills and the quality of handwriting.

• General Coordination: This factor evaluates a child's overall coordination in various everyday activities.[2][3]

Parents rate their child's performance on each item using a 5-point Likert scale.[2][3]

Target Population

The DCDQ'07 is designed for use with children and adolescents aged 5 to 15 years.[2][3][4] A separate version, the "Little DCDQ," is available for preschool children aged 3 and 4.[4][5]

Administration and Scoring

The questionnaire is typically self-administered by a parent and takes approximately 10-15 minutes to complete.[2][3] The total score is calculated by summing the responses for all 15 items, with a possible range of 15 to 75.[6][7]

Quantitative Data Summary

The interpretation of the DCDQ'07 total score is based on age-specific cut-off points, which categorize a child as either "Indication of, or Suspect for, DCD" or "Probably not DCD".[2]

Table 1: DCDQ'07 Age-Based Cut-Off Scores

Age Group	Indication of or Suspect DCD	Probably Not DCD
5 years 0 months to 7 years 11 months	15 - 46	47 - 75
8 years 0 months to 9 years 11 months	15 - 55	56 - 75
10 years 0 months to 15 years 0 months	15 - 57	58 - 75

Data sourced from the DCDQ'07 manual.[3][7]

Psychometric Properties

The DCDQ'07 has demonstrated strong psychometric properties, making it a reliable and valid screening tool.

Table 2: Psychometric Properties of the DCDQ'07

Property	Finding	Source
Internal Consistency	High (Cronbach's alpha = 0.94)	[8][9]
Overall Sensitivity	84.6% - 85%	[2][4][8][9]
Overall Specificity	70.8% - 71%	[2][4][8][9]
Construct Validity	Scores differ significantly between children with and without DCD (p < .001)	[8][9]
Concurrent Validity	Correlates with the Movement Assessment Battery for Children (r = .55) and the Test of Visual-Motor Integration (r = .42)	[8][9]
Test-Retest Reliability	High (0.94 and 0.97 in separate studies)	[10]

Experimental Protocols

The development and validation of the DCDQ'07 involved rigorous experimental protocols.

Development of the DCDQ'07

The revision of the original DCDQ was a multi-phase process:

• Item Generation: An expert panel generated additional items and revised existing ones to improve clarity, particularly for younger children.

• Item Selection: The revised questionnaire was administered to parents of 287 typically developing children aged 5-15 years.[8][9] Analyses of internal consistency and factor loading, along with qualitative feedback, were used to select the final 15 items with the strongest psychometric properties.[8][9]

• Predictive Validity and Cut-Off Scores: Logistic regression modeling was employed to generate the age-based cut-off scores.[8][9]

• Internal Consistency and Validity: The final version was compared to other standardized measures in a sample of 232 children referred for therapy services to establish construct and concurrent validity.[8][9]

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of the DCDQ'07 screening process and its underlying factor structure.

Caption: DCDQ'07 Screening and Interpretation Workflow.

Caption: Hierarchical Factor Structure of the DCDQ'07.

References

• 1. canchild.ca [canchild.ca]
• 2. dcdq.ca [dcdq.ca]
• 3. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 4. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 5. policywise.com [policywise.com]
• 6. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 8. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. dcdq.ca [dcdq.ca]

Understanding the Scoring of the Developmental Coordination Disorder Questionnaire (DCDQ'07): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Developmental Coordination Disorder Questionnaire (DCDQ'07) is a crucial screening tool designed to identify children who may have Developmental Coordination Disorder (DCD). Completed by parents or caregivers, this 15-item questionnaire provides a functional measure of a child's motor coordination in everyday activities.[1][2] This guide offers an in-depth technical overview of the DCDQ'07's scoring mechanism, psychometric properties, and the experimental validation behind it, tailored for professionals in research and drug development.

Scoring Protocol

The DCDQ'07 is designed for children aged 5 to 15 years.[2] Parents or guardians rate the child's performance on 15 motor tasks compared to their peers using a 5-point Likert scale.[1] The administration of the questionnaire can be done through a self-administered paper copy or verbally with an interviewer.[1]

Calculating the Total Score:

The scoring process is straightforward. Each of the 15 items is scored on a 5-point Likert scale. To calculate the total score, you simply sum the scores for each of the 15 items.[3] The total score will range from 15 to 75.[3] It is critical that all items are completed to calculate a valid total score.[1]

Chronological Age Calculation:

Accurate calculation of the child's chronological age at the time of questionnaire completion is essential for interpreting the score. The age is calculated by subtracting the child's date of birth from the date the questionnaire was completed.[4]

Interpretation of Scores

The interpretation of the DCDQ'07 total score is based on age-specific cut-off values. These scores categorize a child as either "Indication of or Suspect for DCD" or "Probably not DCD".[1] The cut-off scores were generated using logistic regression modeling.[2][5][6]

Table 1: DCDQ'07 Cut-Off Scores by Age Group

Chronological Age	Indication of or Suspect for DCD (DCDQ Score)	Probably Not DCD (DCDQ Score)
5 years 0 months to 7 years 11 months	15 to 46	47 to 75
8 years 0 months to 9 years 11 months	15 to 55	56 to 75
10 years 0 months to 15 years	15 to 57	58 to 75

Source:[1][3][4][7]

Factor Structure

The 15 items of the DCDQ'07 group into three distinct factors, although the total score is used for the primary interpretation.[1] These factors help in understanding the different aspects of motor coordination assessed by the questionnaire.

• Control During Movement: This factor includes items related to motor control while the child is in motion or interacting with a moving object.[1]

• Fine Motor / Handwriting: This factor focuses on tasks requiring fine motor skills and handwriting abilities.[1]

• General Coordination: This factor assesses a child's overall coordination in various daily activities.[1]

Table 2: DCDQ'07 Item Grouping by Factor

Factor	Item Number	Item Description (Abbreviated)
Control During Movement	1	Throws a ball
2	Catches a ball
3	Hits a moving ball/birdie
4	Jumps over objects
5	Runs
6	Plans motor activity
Fine Motor / Handwriting	7	Writing speed
8	Legibility of writing
9	Effort and pressure in writing
10	Cutting with scissors
General Coordination	11	Interest in sports/active games
12	Learning new motor skills
13	Speed and competence in daily tasks
14	Avoids being clumsy ("bull in a china shop")
15	Does not fatigue easily when sitting

Source:[8]

Psychometric Properties

The DCDQ'07 has demonstrated strong psychometric properties, making it a reliable and valid screening tool.

Table 3: Summary of Psychometric Properties of the DCDQ'07

Psychometric Property	Finding
Internal Consistency	High (Cronbach's alpha = 0.94)[5][6]
Test-Retest Reliability	High (r = 0.94 and 0.97 in separate studies)[7]
Construct Validity	Significant difference in scores between children with and without DCD (p < .001)[5][6]
Concurrent Validity	Moderate correlation with the Movement Assessment Battery for Children (MABC) (r = 0.55) and the Test of Visual-Motor Integration (VMI) (r = 0.42)[5][6]
Sensitivity	Overall sensitivity adjusted for age is 84.6% - 85%[2][7]
Specificity	Overall specificity adjusted for age is 70.8% - 71%[2][7]

Experimental Protocols

The validation of the revised DCDQ'07 involved rigorous experimental procedures to establish its psychometric properties.

Revision and Item Selection: An expert panel generated additional and revised items to enhance clarity, particularly for the newly included younger age range (5 to 7 years).[6] The final 15 items were selected based on analyses of internal consistency, factor loading, and qualitative feedback from researchers, clinicians, and parents.[5][6]

Validation Studies: The revised questionnaire was completed by parents of 287 typically developing children aged 5-15 years.[5][6] To establish concurrent and construct validity, the DCDQ'07 was compared with standardized motor assessments in a separate sample of 232 children referred for therapy services.[5][6]

Comparison Measures: The primary standardized tests used for validation were:

• Movement Assessment Battery for Children (MABC): This test assesses motor function across fine motor, gross motor, and balance tasks.[9]

• Beery-Buktenica Developmental Test of Visual-Motor Integration (VMI): This test evaluates visual-motor integration skills.[9]

Experienced occupational therapists, who were masked to the DCDQ'07 results, administered the MABC and VMI.[9]

Visualizing the DCDQ'07 Scoring and Interpretation Workflow

The following diagrams illustrate the logical flow of the DCDQ'07 scoring and interpretation process.

Caption: DCDQ'07 Scoring and Interpretation Workflow.

References

• 1. dcdq.ca [dcdq.ca]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 4. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 5. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. dcdq.ca [dcdq.ca]
• 8. drshahid.ca [drshahid.ca]
• 9. researchgate.net [researchgate.net]

Developmental Coordination Disorder Questionnaire (DCDQ'07): A Technical Guide to its Subscales and Measurement Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Developmental Coordination Disorder Questionnaire (DCDQ'07), a key screening instrument for identifying children at risk for Developmental Coordination Disorder (DCD). The guide details the subscales of the DCDQ'07, what they measure, the psychometric properties of the questionnaire, and the experimental protocols used in its validation.

Introduction to the DCDQ'07

The Developmental Coordination Disorder Questionnaire (DCDQ'07) is a 15-item, parent-report questionnaire designed to screen for motor coordination difficulties in children aged 5 to 15 years.[1][2] It is a revised and more robust version of the original DCDQ, developed with a population-based sample.[3][4] Parents are asked to compare their child's motor performance to that of their peers on a 5-point Likert scale.[4] The total score helps to determine if a child has an "indication of, or is suspected of having, DCD" or is "probably not DCD," with specific cut-off scores for different age groups.[5] The DCDQ'07 is recognized for its strong psychometric properties and is widely used in clinical and research settings.[4]

DCDQ'07 Subscales and Their Measurement Focus

The 15 items of the DCDQ'07 are grouped into three distinct subscales, each targeting a different aspect of motor coordination.[4][6] These subscales were identified through factor analysis and provide a comprehensive overview of a child's motor skills.[3]

Subscale	Number of Items	Description of Measurement Focus
Control During Movement	6	This subscale assesses a child's ability to control their body while in motion or when interacting with a moving object.[3][4] It includes items related to throwing and catching a ball, hitting a moving ball or object, jumping, and running.[5]
Fine Motor / Handwriting	4	This subscale focuses on tasks requiring fine motor precision and dexterity, particularly related to handwriting and the use of tools.[3][4] Items in this subscale evaluate the speed and legibility of writing, the amount of effort and pressure used, and the ability to cut with scissors.[5]
General Coordination	5	This subscale captures broader aspects of a child's overall motor coordination and ability to learn and execute motor tasks.[3][4] It includes items that address whether the child learns new motor skills quickly, enjoys sports, moves with competence, avoids being clumsy (the "bull in a china shop" analogy), and does not fatigue easily when required to sit for extended periods.[5]

Psychometric Properties of the DCDQ'07 Subscales

The DCDQ'07 has demonstrated strong psychometric properties, including high internal consistency. The reliability of the subscales has been assessed using Cronbach's alpha, with the following values reported in a study examining the questionnaire in preschool-aged children.

Subscale	Cronbach's Alpha (α)
Control During Movement	0.813[7][8]
Fine Motor / Handwriting	0.869[7][8]
General Coordination	0.728[7][8]
Total Scale	0.881 [7][8]

Experimental Protocols

The development and validation of the DCDQ'07 involved rigorous experimental protocols to ensure its reliability and validity as a screening tool.

Item Generation and Selection

The revision of the original DCDQ to the DCDQ'07 involved an expert panel of clinicians and researchers who generated and reviewed items for clarity and relevance to the target age group (5 to 15 years). Feedback from parents was also incorporated to ensure the questions were understandable and accurately reflected everyday motor tasks.

Factor Analysis

To establish the subscale structure of the DCDQ'07, exploratory and confirmatory factor analyses were conducted.[9][10][11] This statistical method was used to identify the underlying dimensions (factors) measured by the questionnaire items. The analysis consistently revealed a three-factor solution, corresponding to the "Control during Movement," "Fine Motor/Handwriting," and "General Coordination" subscales, which together accounted for a significant portion of the variance in scores (e.g., 64.34% in one study and 70.3% in another).[9][10]

Reliability and Validity Testing

• Internal Consistency: The internal consistency of the total scale and each subscale was assessed using Cronbach's alpha to ensure that the items within each scale were measuring the same underlying construct.[7][8]

• Test-Retest and Inter-Rater Reliability: Studies have demonstrated excellent test-retest reliability (e.g., ICC of 0.94) and inter-rater reliability (e.g., ICC of 0.9), indicating that the questionnaire produces consistent results over time and when completed by different raters.[12]

• Construct Validity: The ability of the DCDQ'07 to differentiate between children with and without DCD provides evidence of its construct validity.[1]

• Concurrent Validity: The DCDQ'07 has been validated against other standardized motor skill assessments, most notably the Movement Assessment Battery for Children (MABC and MABC-2).[1][12] Moderate but significant correlations have been found between the DCDQ'07 and the MABC, supporting its concurrent validity.[3]

Visualization of DCDQ'07 Structure

The following diagram illustrates the logical relationship between the DCDQ'07 items, its three subscales, and the overall screening outcome for Developmental Coordination Disorder.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. canchild.ca [canchild.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. dcdq.ca [dcdq.ca]
• 5. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 6. Descriptive and factor analysis of the Developmental Coordination Disorder Questionnaire (DCDQ'07) in a population-based sample of children with and without Developmental Coordination Disorder. | Semantic Scholar [semanticscholar.org]
• 7. Psychometric properties of the DCD-Q-07 in children ages to 4-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Factor Validity and Generic Reliability of the Developmental Coordination Disorder Questionnaire in the Czech Population - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cross-cultural validation of the Arabic version of the Developmental Coordination Disorder Questionnaire DCDQ'07, in a Lebanese sample of children - PubMed [pubmed.ncbi.nlm.nih.gov]

Developmental Coordination Disorder Questionnaire (DCDQ): A Technical Guide to its Application in Research and Clinical Practice

Introduction

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized, parent-report screening tool designed to identify children who may have Developmental Coordination Disorder (DCD).[1][2][3] Developed in Canada, the questionnaire has undergone revisions to enhance its psychometric properties, with the most current version being the DCDQ'07.[1][2] This guide provides a comprehensive overview of the DCDQ's target population, age range, and its application in research and clinical settings. For younger children, a separate version, the Little DCDQ, is available.[1]

Target Population and Age Range

The DCDQ is specifically designed for children who are suspected of having motor coordination difficulties.[2] It is intended to be completed by parents or guardians who have sufficient knowledge of the child's motor skills in everyday activities.[2] While primarily a parent-report measure, some clinicians and researchers have explored its use with teachers.[2]

DCDQ'07

The revised Developmental Coordination Disorder Questionnaire (DCDQ'07) is validated for use with children and adolescents within a specific age range.

Instrument	Age Range	Target Population
DCDQ'07	5 to 15 years	Children and adolescents with suspected motor coordination difficulties.[1][2][3]

Little DCDQ

For preschool-aged children, the Little DCDQ was developed to screen for motor coordination problems at an earlier developmental stage.

Instrument	Age Range	Target Population
Little DCDQ	3 to 4 years	Preschool children who may be at risk for Developmental Coordination Disorder.[1]

Methodologies for Administration and Scoring

The DCDQ'07 is a 15-item questionnaire that asks parents to rate their child's motor performance compared to their peers on a 5-point Likert scale.[2] The total score ranges from 15 to 75, with higher scores indicating better motor coordination.[4]

Scoring Protocol

The interpretation of the total score is stratified by age to account for developmental differences in motor skills. The DCDQ'07 manual provides specific cutoff scores for three distinct age groups.[2][4][5][6]

Age Group	Score Indicating "Indication of or Suspect for DCD"	Score Indicating "Probably Not DCD"
5 years 0 months to 7 years 11 months	15 - 46	47 - 75
8 years 0 months to 9 years 11 months	15 - 55	56 - 75
10 years 0 months to 15 years	15 - 57	58 - 75

It is crucial to note that the DCDQ is a screening tool and not a standalone diagnostic instrument.[2] A score in the "Indication of or Suspect for DCD" range suggests the need for a more comprehensive assessment by a qualified healthcare professional to determine if the child meets the diagnostic criteria for DCD as outlined in the Diagnostic and Statistical Manual of Mental Disorders (DSM).[2][7]

Experimental Protocols and Validation

The DCDQ'07 was developed and validated through rigorous research involving typically developing children and children with identified motor difficulties.[2][8] The validation process involved several key steps:

• Item Generation and Refinement: An expert panel generated and refined items to ensure clarity and relevance.[8]

• Psychometric Property Analysis: The questionnaire was administered to a large sample of parents of children aged 5-15 years.[8] Statistical analyses, including internal consistency (Cronbach's alpha), factor analysis, and logistic regression modeling, were used to select the final 15 items with the strongest psychometric properties.[2][8]

• Establishment of Cutoff Scores: Logistic regression was employed to generate age-specific cutoff scores with an overall sensitivity of 85% and specificity of 71%.[1][8]

• Concurrent Validity Assessment: The DCDQ'07 scores were compared with other standardized motor assessment tools, such as the Movement Assessment Battery for Children (MABC), to establish concurrent validity.[1][8]

DCDQ Screening Workflow

The following diagram illustrates the typical workflow for using the DCDQ as a screening tool in a clinical or research setting.

DCDQ Screening and Referral Workflow

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. dcdq.ca [dcdq.ca]
• 3. canchild.ca [canchild.ca]
• 4. drshahid.ca [drshahid.ca]
• 5. dcdq.ca [dcdq.ca]
• 6. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 7. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 8. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]

The Little Developmental Coordination Disorder Questionnaire (Little DCDQ): A Technical Guide for Researchers and Clinicians

An in-depth overview of a key screening tool for the early identification of motor coordination difficulties in preschool-aged children.

Introduction

The Little Developmental Coordination Disorder Questionnaire (Little DCDQ) is a parent-report screening tool designed to identify preschool children, aged three to four years, who are at risk for Developmental Coordination Disorder (DCD). Early identification of motor difficulties is crucial, as it allows for timely intervention which may ameliorate the social, academic, and psychological challenges often associated with DCD. Originally developed in Hebrew, the Little DCDQ is a downward age extension of the widely used Developmental Coordination Disorder Questionnaire (DCDQ'07), adapted to be functionally appropriate for the motor skills expected of preschoolers.[1]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the Little DCDQ, including its psychometric properties, detailed experimental and scoring protocols, and conceptual frameworks. All data is presented to facilitate rigorous evaluation and application of the tool in clinical and research settings.

Core Concepts and Structure

The Little DCDQ consists of 15 items that describe a child's performance in functional motor tasks relevant to home, preschool, and play environments. Parents are asked to compare their child's motor skills to those of their peers of the same age and sex, using a 5-point Likert scale.[2] Scores for each item are summed to produce a total score, with lower scores indicating a higher risk of motor coordination difficulties.

The conceptual structure of the questionnaire has been explored through factor analysis in various validation studies. The original Israeli version proposed a three-factor structure: Control During Movement, Fine Motor, and General Coordination.[3] In contrast, the Canadian validation study found a two-factor structure to be a better fit, comprising Gross Motor Skills and Fine Motor Skills.[4][5] This variability highlights the importance of considering the specific version and cultural context when interpreting subscale scores.

Psychometric Properties: A Comparative Analysis

The Little DCDQ has been translated and validated in numerous countries, demonstrating its utility as a cross-cultural screening tool. The following tables summarize the key psychometric properties from validation studies of the original Israeli version, the Canadian version, and several other translations.

Table 1: Reliability of the Little DCDQ Across Versions

Version/Study	Internal Consistency (Cronbach's α)	Test-Retest Reliability (ICC)
Original (Israeli)	0.93 (Total Score)	0.84 - 0.98
Canadian	0.94 (Total Score)	0.96
Chinese	0.939 (Total Score)	Guttman split-half coefficient: 0.934
Taiwanese	Not specified	0.97 (Total Score)
Dutch	0.91 (Total Score)	Not specified
South African	> 0.80 (Total Score)	Not specified
French European	0.74 - 0.89 (Subscales)	Not specified

ICC: Intraclass Correlation Coefficient

Table 2: Validity of the Little DCDQ - Correlation with the Movement Assessment Battery for Children, 2nd Edition (MABC-2)

Version/Study	Concurrent Validity (Correlation with MABC-2 Total Score)	Notes
Canadian	Significant correlation	Lower scores on the Little DCDQ were significantly correlated with poorer performance on the MABC-2.
Taiwanese	Significant correlation	Children in the "non-DCD" group on the MABC-2 scored significantly higher on the LDCDQ-TW.
Dutch	Correlation increased with age	The correlation between the Little DCDQ-NL and the MABC-2 was stronger for older preschool children.
South African	r = 0.30	Small to moderate correlations were found between the Little DCDQ and the MABC-2.
French European	Significant correlation	Supported the convergent validity of the questionnaire.

Table 3: Screening Accuracy and Cut-Off Scores

Version/Study	Cut-Off Score	Sensitivity	Specificity
Canadian	≤ 67 (Boys), ≤ 68 (Girls)	80% - 86%	49% - 63%
Taiwanese	15th Percentile	96%	68%
Dutch	Not specified	80% (fixed)	Increased with age (did not exceed 60%)
South African	Not specified	57.1%	81.3%
French European	≤ 67	81.3%	77.8%

Experimental and Administrative Protocols

The following protocols are synthesized from the methodologies reported in key validation studies, primarily the Canadian validation study by Wilson et al. (2015), which provides a robust framework.

Participant Recruitment and Sample Characteristics

Validation studies typically involve the recruitment of two main groups of children aged 3 years 0 months to 4 years 11 months:

• Typically Developing (TD) Group: Children recruited from the general community through preschools or health clinics, with no known developmental, neurological, or physical disabilities.

• At-Risk (AR) Group: Children referred to developmental services or specialized programs for suspected or identified motor delays.

Exclusion criteria commonly include significant neurological conditions (e.g., cerebral palsy), intellectual disability, or genetic syndromes that would better account for motor difficulties.

Administration Protocol

• Informed Consent: Obtain informed consent from the parent or legal guardian of the child.

• Parental Completion: The questionnaire is completed by a parent or guardian who is familiar with the child's day-to-day motor performance.

• Instructions to the Rater: The instructions at the top of the questionnaire are crucial for valid results. The parent is explicitly asked to compare their child's coordination with that of other children of the same age and sex. This comparative judgment is fundamental to the tool's design.

• Item Completion: The rater circles the number from 1 to 5 that best describes the child's performance for each of the 15 items. It is important to ensure all items are completed.

Scoring Protocol

• Item Scoring: Each of the 15 items is rated on a 5-point Likert scale.

• Total Score Calculation: The total score is the sum of the scores from all 15 items. The possible range for the total score is 15 to 75.

• Score Interpretation: A lower total score indicates a greater degree of perceived motor difficulty. The total score is compared to the established cut-off score for the specific version of the questionnaire being used to determine if the child is "at risk" for DCD.

• Subscale Scores (Optional): Depending on the factor structure being applied (e.g., the two-factor Canadian model or the three-factor original model), scores for the individual factors (e.g., Gross Motor, Fine Motor) can be calculated by summing the scores of the items that load onto that factor.

Comparative Motor Assessment Protocol

To establish concurrent validity, a subgroup of children from both the TD and AR groups should be assessed with a standardized, norm-referenced measure of motor proficiency.

• Gold Standard Assessment: The Movement Assessment Battery for Children - 2nd Edition (MABC-2) is the most commonly used "gold standard" for this purpose. The Bruininks-Oseretsky Test of Motor Proficiency - 2nd Edition (BOT-2) is also utilized.

• Standardized Administration: The MABC-2 or BOT-2 must be administered and scored by a trained and reliable assessor according to the instructions in the test manual.

• Classification: Children are typically classified into motor impairment groups (e.g., "definite motor impairment," "at risk for motor impairment," or "typical motor skills") based on their percentile scores on the standardized test. For preschoolers, a common criterion for significant motor impairment on the MABC-2 is a total score at or below the 5th percentile.

Visualizations: Workflows and Conceptual Models

The following diagrams illustrate the workflow for using the Little DCDQ in a screening-to-diagnosis pathway and the different conceptual models of the questionnaire's structure.

Screening to Diagnosis Workflow using the Little DCDQ.

Conceptual Factor Structures of the Little DCDQ.

Conclusion

The Little DCDQ is a reliable and valid parent-report questionnaire for the early identification of preschool-aged children at risk for Developmental Coordination Disorder. Its strong psychometric properties, demonstrated across multiple languages and cultural contexts, make it a valuable tool for researchers and clinicians. While it serves as an effective screener, it is important to note that the Little DCDQ is not a diagnostic tool. A low score on the questionnaire should always be followed by a comprehensive assessment with a standardized motor test, conducted by a qualified professional, to determine if a child meets the diagnostic criteria for DCD. The continued use and study of the Little DCDQ will further enhance our ability to support children with motor coordination difficulties from an early age.

References

• 1. Frontiers | Assessing the usefulness of the Little Developmental Coordination Disorder Questionnaire-Chinese in Chinese preschoolers: a sex-and age-specific analysis [frontiersin.org]
• 2. DCDQ & Little DCDQ - APCP [paediatric-measures.apcp.org.uk]
• 3. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 4. yycpediatrics.com [yycpediatrics.com]
• 5. DCDQ - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]

Protocols & Analytical Methods

Application Notes and Protocols for the Developmental Coordination Disorder Questionnaire (DCDQ'07)

For Researchers, Scientists, and Drug Development Professionals

The Developmental Coordination Disorder Questionnaire (DCDQ'07) is a validated, parent-report screening tool designed to identify children aged 5 to 15 years who are at risk for Developmental Coordination Disorder (DCD).[1][2] Developed by Brenda N. Wilson and colleagues, this questionnaire assesses a child's coordination in everyday functional activities.[3][4] Its brevity and ease of use make it a valuable instrument in research, clinical, and drug development settings for screening large populations and for preliminary assessment of motor coordination.

I. Introduction to the DCDQ'07

The DCDQ'07 is the revised version of the original DCDQ and is considered a more robust instrument.[5] It consists of 15 items that parents rate on a 5-point Likert scale, comparing their child's motor performance to that of their peers.[3][6] The questionnaire is designed to be completed by parents, as their report was used to develop the scoring system.[5] While it can be completed independently by a parent, it can also be administered by a researcher or clinician.[3] It is important to note that the DCDQ'07 is a screening tool and not a diagnostic instrument.[3] A low score on the DCDQ'07 suggests the need for further assessment with a standardized motor test, such as the Movement Assessment Battery for Children-2 (MABC-2) or the Bruininks-Oseretsky Test of Motor Proficiency-2 (BOT-2).[7]

For preschool children aged 3 and 4, a separate version called the "Little DCDQ" is available.[2][8][9]

II. Quantitative Data Summary

The psychometric properties of the DCDQ'07 have been established through research, providing evidence for its reliability and validity as a screening tool.

Psychometric Property	Age Group	Statistic	Finding	Source
Internal Consistency	5-15 years	Cronbach's Alpha	0.94	[1]
Test-Retest Reliability	Not specified	Correlation Coefficient	High (0.94 and 0.97 in two studies)	[5]
Concurrent Validity	5-15 years	Correlation with MABC	r = 0.55	[1]
Concurrent Validity	5-15 years	Correlation with VMI	r = 0.42	[1]
Sensitivity (Overall)	5-15 years	Percentage	85%	[1][2]
Specificity (Overall)	5-15 years	Percentage	71%	[1][2]

DCDQ'07 Cut-Off Scores for Identification of DCD Risk:

Age Group	Total Score Indicating "Indication of, or Suspect for, DCD"	Total Score Indicating "Probably not DCD"	Source
5 years 0 months to 7 years 11 months	15 - 46	47 - 75	[3][10]
8 years 0 months to 9 years 11 months	15 - 55	56 - 75	[3][10]
10 years 0 months to 15 years 0 months	15 - 57	58 - 75	[3][10]

III. Experimental Protocols

A. Protocol for Administering the DCDQ'07

1. Participant Recruitment and Eligibility:

• Recruit parents or primary caregivers of children aged 5 years 0 months to 15 years 0 months.

• Ensure the parent has had sufficient opportunity to observe the child's motor skills in various daily activities.

2. Materials:

• DCDQ'07 questionnaire (paper or electronic version).

• Pen or pencil for the paper version.

• A quiet, comfortable setting for completion.

3. Administration Procedure:

• Provide the parent with the DCDQ'07.

• Explain that the questionnaire is designed to screen for coordination difficulties in children.

• Instruct the parent to read each of the 15 questions carefully and to compare their child's performance to that of other children of the same age.

• For each question, the parent should circle the number that best describes their child's performance on the 5-point Likert scale.

• Emphasize that all 15 items must be completed to calculate a total score.[3] If a parent is unsure about an item, they can be encouraged to consult with another caregiver who has observed the child's activities.[3]

• Collect the completed questionnaire.

B. Protocol for Scoring and Interpretation

1. Chronological Age Calculation:

• Calculate the child's chronological age at the time the questionnaire was completed.[4][10] This is crucial for selecting the correct cut-off score.

2. Scoring:

• Sum the circled numbers for all 15 items to obtain a total score.[10] The total score will range from 15 to 75.[10]

3. Interpretation:

• Compare the child's total score to the age-specific cut-off scores provided in the table above.

• A score within the "Indication of, or Suspect for, DCD" range suggests that the child is at risk for DCD and should be referred for a full diagnostic assessment by a qualified professional.[3]

• A score in the "Probably not DCD" range suggests that the child is not at significant risk for DCD.

IV. Visualizations

References

• 1. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 5. dcdq.ca [dcdq.ca]
• 6. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bcchr.ca [bcchr.ca]
• 8. policywise.com [policywise.com]
• 9. Development of the Little Developmental Coordination Disorder Questionnaire for preschoolers and preliminary evidence of its psychometric properties in Israel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]

Application Notes and Protocols: Developmental Coordination Disorder Questionnaire (DCDQ'07)

These notes provide researchers, scientists, and drug development professionals with a detailed guide to the administration, scoring, and interpretation of the Developmental Coordination Disorder Questionnaire (DCDQ'07). The DCDQ'07 is a parent-completed screening tool designed to identify motor coordination difficulties in children aged 5 to 15 years.[1]

Experimental Protocols

Administration Protocol

The DCDQ'07 is designed to be completed by a parent or caregiver who has sufficient knowledge of the child's motor skills compared to their peers.[2] While it is developed for parent reporting, it is recommended that parents and teachers complete the questionnaire together if a teacher's perspective is sought.[3]

Procedure:

• Provide the Questionnaire: Furnish the parent/caregiver with the 15-item "Coordination Questionnaire" (the parent-facing title for the DCDQ'07).[3]

• Explain the Rating System: Instruct the parent to compare their child's motor performance to that of their peers using the 5-point Likert scale for each of the 15 items.[2]

• Ensure Completion: Verify that all 15 items have been answered.

• Collect Demographic Information: Record the child's name, date of birth, and the date of questionnaire completion to accurately calculate the chronological age.[2][4]

Scoring Protocol

Scoring the DCDQ'07 involves calculating a total score and comparing it to age-specific cut-off values to determine if there is an indication of or suspicion for DCD.

Procedure:

• Calculate Chronological Age: Determine the child's age in years and months at the time the questionnaire was completed.[5]

• Sum Item Scores: Add the scores (from 1 to 5) for all 15 items to generate a total score. The total score will range from 15 to 75.[5]

• Factor Score Calculation (Optional): For more detailed analysis, scores can be grouped into three factors: "Control during Movement," "Fine Motor/Handwriting," and "General Coordination."[2][4] However, only the total score is used for screening interpretation.[2]

• Interpret Total Score: Compare the child's total score to the appropriate age-group cut-off score to determine the result: "Indication of or Suspect for DCD" or "Probably not DCD".[2]

Interpretation Workflow

The following diagram illustrates the logical workflow from questionnaire administration to the final interpretation of the results.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. dcdq.ca [dcdq.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 5. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]

Application Notes and Protocols for Utilizing the Developmental Coordination Disorder Questionnaire (DCDQ) in the Identification of Motor Problems in Children with Autism Spectrum Disorder (ASD)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Motor impairments are a prevalent but often underdiagnosed feature in children with Autism Spectrum Disorder (ASD).[1][2] The Developmental Coordination Disorder Questionnaire (DCDQ) is a validated, parent-reported screening tool designed to identify motor coordination difficulties in children.[3][4][5] Its utility in the ASD population is significant, as it provides a quick and effective method to screen for motor problems, which can inform further clinical assessment and intervention.[6][7] These application notes provide a comprehensive guide for the use of the DCDQ in a research and drug development context for children with ASD.

Purpose and Applications

The primary purpose of using the DCDQ in the context of ASD is to:

• Screen for risk of Developmental Coordination Disorder (DCD): The DCDQ can effectively identify children with ASD who are at risk for motor impairments.[7][8]

• Inform Clinical Referrals: The questionnaire can highlight the need for referrals to physical and occupational therapists for comprehensive motor evaluations.[6][7]

• Characterize Study Populations: In clinical trials and research studies, the DCDQ can be used to characterize the motor profiles of participants with ASD.

• Measure Treatment Outcomes: The DCDQ can be used as an outcome measure to assess the efficacy of interventions aimed at improving motor skills in children with ASD.

Target Population

The DCDQ'07 is designed for use with children aged 5 to 15 years.[4][9][10][11][12] When using the DCDQ with children with ASD, it is crucial to consider co-occurring conditions, such as intellectual disability, as these may influence the interpretation of the results.

Materials

• Developmental Coordination Disorder Questionnaire (DCDQ'07) - Parent Questionnaire[11][13]

• DCDQ'07 Administration and Scoring Manual[3][4]

• Scoring sheet[3]

Experimental Protocol

This protocol outlines the steps for administering, scoring, and interpreting the DCDQ in a research setting involving children with ASD.

Administration

• Informed Consent: Obtain informed consent from the parent or legal guardian of the child participant.

• Parent/Guardian Completion: The DCDQ is a parent-report questionnaire.[11] Provide the questionnaire to the parent or guardian and instruct them to compare their child's motor performance to that of their peers.[11] The questionnaire consists of 15 items rated on a 5-point Likert scale.[9][10][12] It typically takes 10-15 minutes to complete.[9][10][12]

• Clarification of Instructions: Ensure the parent/guardian understands the instructions. The questionnaire is labeled "The Coordination Questionnaire" to avoid causing undue concern about a potential diagnosis.[11]

Scoring

• Item Scoring: Each of the 15 items is scored on a 5-point Likert scale.[9][10][12]

• Total Score Calculation: The total score is calculated by summing the scores for all 15 items, with a possible range of 15 to 75.[1][9][10][12]

• Factor Scores: The DCDQ'07 has three distinct factors:

  • Control During Movement

  • Fine Motor/Handwriting

  • General Coordination[1][11] While factor scores can be calculated, the total score is used to determine the risk of DCD.[11]

Interpretation

The interpretation of the DCDQ total score is based on age-specific cutoff scores provided in the DCDQ'07 manual.[11] The scores categorize children as either "Indication of, or Suspect for, DCD" or "Probably not DCD".[11]

Data Presentation

Quantitative data from key studies on the use of the DCDQ in children with ASD are summarized in the tables below.

Table 1: Prevalence of Motor Problems in Children with ASD Identified by the DCDQ

Study	Sample Size (ASD)	Age Range (years)	Percentage Identified at Risk for Motor Impairment by DCDQ
SPARK Study[6][7]	11,814	5-15	86.9%
Leuven Study[6]	324	5-15	54%
Unnamed Polish Study[9][10][12]	71	5-12	67.61%

Table 2: Psychometric Properties of the DCDQ in Children with ASD

Study	Comparison Measure	Sensitivity	Specificity	Positive Predictive Value (PPV)	Accuracy
Leuven Study[6]	Movement-ABC	79.5%	-	78.5%	-
Unnamed Study[2]	Movement Assessment Battery for Children, 2nd ed.	Excellent	Lower	Good	-
SPARK Study[1]	VABS-2	-	-	70%	81.2%
Unnamed Study[7]	Movement Assessment Battery for Children 2nd ed.	-	-	91-92.5%	-

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for using the DCDQ to identify motor problems in children with ASD.

Caption: Experimental workflow for DCDQ application in ASD research.

Logical Relationship of DCDQ in Diagnostic and Intervention Pathway

The following diagram illustrates the logical relationship of the DCDQ within a broader diagnostic and intervention pathway for motor problems in children with ASD.

Caption: DCDQ's role in the ASD motor problem diagnostic pathway.

Conclusion

The DCDQ is a valuable screening tool for identifying motor problems in children with ASD. Its ease of use and strong psychometric properties make it an ideal instrument for use in research and clinical settings. By following the protocols outlined in these application notes, researchers and drug development professionals can effectively utilize the DCDQ to better understand and address the motor difficulties experienced by children with ASD.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Developmental Coordination Questionnaire (DCDQ) as a Screening Instrument for Co-occurring Motor Problems in Children with Autism Spectrum Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dcdq.ca [dcdq.ca]
• 4. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 5. Machealth | The Developmental Coordination Disorder Questionnaire (DCDQ) [machealth.ca]
• 6. 2023 Combined Sections Meeting (CSM) [apta.confex.com]
• 7. Is Motor Impairment in Autism Spectrum Disorder Distinct From Developmental Coordination Disorder? A Report From the SPARK Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Is Motor Impairment in Autism Spectrum Disorder (ASD) Distinct From Developmental Coordination Disorder (DCD)? A Report From the SPARK Study. | Semantic Scholar [semanticscholar.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. dcdq.ca [dcdq.ca]
• 12. Coordination, Balance and Fine Motor Skills Deficities in Children with Autism Spectrum Disorder Without Co-Occuring Conditions—Application of MABC-2 Test in Pilot Study Among Polish Children - PMC [pmc.ncbi.nlm.nih.gov]
• 13. smartpaediatrics.com.au [smartpaediatrics.com.au]

Application Notes for the Cross-Cultural Use of the Developmental Coordination Disorder Questionnaire (DCDQ)

Introduction

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-report screening tool designed to identify children aged 5-15 years who are at risk for Developmental Coordination Disorder (DCD).[1][2][3] Originally developed in Canada, its robust psychometric properties have led to its translation and adaptation for use in numerous cultural contexts.[1][4][5] This document provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the cross-cultural implementation of the DCDQ.

Core Concepts in Cross-Cultural Adaptation

The goal of cross-cultural adaptation is to achieve equivalence between the original (source) and the new (target) version of the questionnaire. This process encompasses more than simple translation; it involves ensuring conceptual, semantic, and operational equivalence to maintain the instrument's validity and reliability across different cultures.[6][7] Key considerations include:

• Conceptual Equivalence: Ensuring the construct being measured (in this case, motor coordination difficulties) is understood similarly across cultures.

• Item Equivalence: Verifying that individual questionnaire items are relevant and interpreted consistently in the target culture. Some activities may be more or less common in different societies.[8]

• Semantic Equivalence: Addressing potential multiple meanings of words, idiomatic expressions, and grammatical differences during translation.[1]

• Operational Equivalence: Ensuring the format, instructions, and mode of administration are suitable for the target population.[9]

Protocol for Cross-Cultural Adaptation and Validation of the DCDQ

A systematic approach is crucial for the successful adaptation of the DCDQ. The following protocol is based on established international guidelines and practices from various DCDQ validation studies.[6][7][10]

Phase 1: Preparation and Initial Translation

• Obtain Permission: Contact the original developers of the DCDQ to obtain permission for translation and cross-cultural adaptation.[5][11]

• Forward Translation: Commission at least two independent translations of the DCDQ from the source language (English) into the target language.[12]

  • Translators should be native speakers of the target language and fluent in English.

  • Ideally, one translator should have a clinical or research background related to DCD, while the other should be a lay translator to ensure the language is natural and easily understood by parents.[13]

• Synthesis of Translations: The two forward translations are synthesized into a single, reconciled version by the research team or a third party. Discrepancies are discussed and resolved to create the best possible translation.

Phase 2: Back-Translation and Expert Review

• Back-Translation: The synthesized version is translated back into the original language (English) by at least one independent translator who is a native English speaker, fluent in the target language, and has no prior knowledge of the DCDQ.[12]

• Expert Committee Review: An expert committee is convened, typically consisting of:

  • The researchers leading the adaptation.

  • The forward and back-translators.

  • Healthcare professionals with expertise in DCD (e.g., pediatric occupational therapists, physiatrists).

  • Linguists and methodologists.[7][14] The committee compares the back-translation with the original DCDQ to identify and resolve any conceptual or semantic discrepancies. They review all versions of the questionnaire (source, forward translations, synthesized version, and back-translation) to produce a pre-final version.

Phase 3: Pre-testing and Cognitive Debriefing

• Comprehensibility Testing: The pre-final version of the questionnaire is tested with a small, diverse sample of parents from the target population (typically 30-40 individuals).[1][6]

• Cognitive Debriefing Interviews: Researchers conduct interviews with these parents to assess their understanding of each item and the instructions.[1][14] Parents are asked to paraphrase questions and explain their response choices to ensure that the items are interpreted as intended.

• Final Revisions: Based on the feedback from the pre-testing phase, the expert committee makes final revisions to produce the final version of the culturally adapted DCDQ.

Phase 4: Psychometric Validation

• Sample Recruitment: A large, representative sample of parents of children within the DCDQ's age range is recruited from the target population. This should include a clinical sample of children diagnosed with or suspected of having DCD and a community-based sample of typically developing children.[15]

• Data Collection: Parents complete the adapted DCDQ. To establish criterion and convergent validity, a subset of the children should also be assessed with a gold-standard motor assessment tool, such as the Movement Assessment Battery for Children, Second Edition (MABC-2).[4][15]

• Statistical Analysis:

  • Reliability:

    • Internal Consistency: Calculated using Cronbach's alpha to assess the homogeneity of the items.[1][15]

    • Test-Retest Reliability: A subgroup of parents completes the questionnaire a second time (e.g., after a 2-week interval) to assess the stability of the measure over time, calculated using the Intraclass Correlation Coefficient (ICC).[10][15]

  • Validity:

    • Content Validity: Assessed by the expert committee during the adaptation process.[2]

    • Construct Validity: Examined by comparing the DCDQ scores of children with and without motor difficulties.[4][15] Confirmatory Factor Analysis (CFA) may be used to test if the original factor structure holds in the new population.[16]

    • Convergent Validity: Assessed by correlating the DCDQ scores with scores from other motor assessment tools (e.g., MABC-2).[4][15]

  • Sensitivity and Specificity: Determined using Receiver Operating Characteristic (ROC) curve analysis to establish optimal cut-off scores for identifying children at risk of DCD in the target population.[15][17]

Data from Cross-Cultural Validation Studies

The following tables summarize the psychometric properties of the DCDQ from various cross-cultural validation studies.

Table 1: Internal Consistency and Test-Retest Reliability of DCDQ Adaptations

Language/Version	Cronbach's Alpha	Test-Retest Reliability (ICC)
Canadian (Original DCDQ'07)	0.94	Not specified in snippets
European Spanish (DCDQ-ES)	0.857 - 0.907	Not specified in snippets
Arabic-Lebanese (DCDQ-AL)	0.947	0.94
Polish	0.92	0.93
Chinese	0.89	0.94
Brazilian Portuguese	0.92	0.97

Sources:[1][4][8][10][15][16][17]

Table 2: Sensitivity and Specificity of DCDQ Adaptations

Language/Version	Sensitivity	Specificity	Reference Standard
Canadian (Original DCDQ'07)	85%	71%	MABC / DSM-IV Criteria
Arabic-Lebanese (DCDQ-AL)	91%	77%	MABC-2
Polish	75%	63%	KTK Test
Chinese	73%	54%	Not specified
Meta-Analysis (Overall)	70%	77%	Various
Meta-Analysis (vs. DSM)	87%	83%	DSM Criteria

Sources:[3][4][10][15][17][18]

Visualizations

Below are diagrams illustrating key workflows in the cross-cultural application of the DCDQ.

Workflow for the cross-cultural adaptation process of the DCDQ.

Workflow for the psychometric validation of an adapted DCDQ.

Conclusion

The DCDQ has proven to be a robust and valuable screening tool for identifying children at risk for DCD across various cultures.[1][8][15] Successful cross-cultural application, however, is contingent on a rigorous and systematic adaptation and validation process.[6][7] By following the detailed protocols outlined in this document, researchers and clinicians can ensure that the adapted version of the DCDQ is both linguistically accurate and culturally appropriate, thereby maintaining its high psychometric standards and clinical utility. This allows for reliable screening and facilitates international comparisons and collaborative research.

References

• 1. research.aota.org [research.aota.org]
• 2. A Cross-Cultural Adaptation of the Czech Version of the Developmental Coordination Disorder Questionnaire: The Content Validity Part - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 4. scispace.com [scispace.com]
• 5. Cross Cutural Adaptations - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 6. lab.research.sickkids.ca [lab.research.sickkids.ca]
• 7. Cross-cultural adaptation and health questionnaires validation: revision and methodological recommendations. [medigraphic.com]
• 8. scielo.br [scielo.br]
• 9. dcdq.ca [dcdq.ca]
• 10. scispace.com [scispace.com]
• 11. jhr.ssu.ac.ir [jhr.ssu.ac.ir]
• 12. Translation and Cross-Cultural Adaptation of Health Assessment Tools | Actas Dermo-Sifiliográficas [actasdermo.org]
• 13. applications.emro.who.int [applications.emro.who.int]
• 14. Cross-Cultural Adaptation and Preliminary Validation of the European Spanish Version of the Developmental Coordination Disorder Questionnaire (DCDQ-ES) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cross-cultural validation of the Arabic version of the Developmental Coordination Disorder Questionnaire DCDQ'07, in a Lebanese sample of children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Psychometric Validation and Reference Norms for the European Spanish Developmental Coordination Disorder Questionnaire: DCDQ-ES - ProQuest [proquest.com]
• 17. Psychometric properties of a Chinese version of the Developmental Coordination Disorder Questionnaire in community-based children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Translating and Adapting the Developmental Coordination Disorder Questionnaire (DCDQ) for Diverse Linguistic and Cultural Contexts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the translation and cultural adaptation of the Developmental Coordination Disorder Questionnaire (DCDQ), a critical screening tool for identifying motor coordination difficulties in children. Adherence to a rigorous and systematic methodology is paramount to ensure the conceptual, semantic, and psychometric equivalence of the adapted questionnaire. This document outlines established protocols, summarizes key psychometric data from various language adaptations, and provides visual workflows to guide the adaptation process.

I. Introduction to the DCDQ and the Imperative for Cultural Adaptation

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-report questionnaire designed to identify children aged 5-15 who may have Developmental Coordination Disorder (DCD).[1][2] Originally developed in English, its application in global research and clinical settings necessitates a meticulous translation and cultural adaptation process to ensure its validity and reliability across different populations.[1][3][4][5][6] A properly adapted DCDQ allows for the international comparison of epidemiological data and the effective screening of children in diverse cultural contexts.[3]

II. Recommended Protocol for Translation and Cultural Adaptation

The following protocol is synthesized from internationally recognized guidelines and successful DCDQ adaptation studies.[1][2][3][4][6][7][8] It emphasizes a multi-step, iterative process to achieve a conceptually equivalent and culturally relevant instrument.

Experimental Protocol: A Step-by-Step Guide

• Permission and Preparation:

  • Obtain permission from the original authors of the DCDQ before initiating any translation.[9]

  • Form a multidisciplinary expert committee, including researchers, clinicians (e.g., occupational therapists), linguists, and individuals familiar with the target culture.[1][2]

• Forward Translation:

  • Engage at least two independent translators who are native speakers of the target language.[2][6][10][11]

  • Ideally, one translator should be a health professional familiar with DCD, while the other should be a "naïve" translator without this specialized knowledge to detect subtle nuances in the original text.[2]

  • The translators should produce two independent forward translations (T1 and T2).[3]

• Synthesis of Translations:

  • The two forward translations (T1 and T2) are then synthesized into a single, reconciled version (T-12) by the translators and a recording observer.[3] Any discrepancies are discussed and resolved by consensus.

• Backward Translation:

  • Two independent, bilingual individuals, who are native speakers of the original language (English) and have no prior knowledge of the DCDQ, translate the synthesized version (T-12) back into English (BT1 and BT2).[2][6][10] This step is crucial for identifying any conceptual shifts that may have occurred during the forward translation.

• Expert Committee Review:

  • The expert committee convenes to review all translations (T1, T2, T-12, BT1, and BT2) and the original DCDQ.[2][12]

  • The committee's primary role is to ensure semantic, idiomatic, experiential, and conceptual equivalence between the source and target language versions.

  • This stage involves a critical evaluation of cultural relevance. Some items may need to be adapted to reflect the cultural context of the target population. For instance, certain sports or daily activities mentioned in the original DCDQ might be uncommon in other cultures and require substitution with culturally appropriate examples.[3]

  • The committee produces a pre-final version of the translated questionnaire.

• Pre-testing and Cognitive Debriefing:

  • The pre-final version is tested on a small, representative sample of the target population (e.g., 30-40 parents of children in the relevant age range).[1]

  • Cognitive debriefing interviews are conducted with the participants to assess the clarity, comprehensibility, and cultural appropriateness of each item and the instructions.[1][13] Parents are asked to articulate their understanding of the questions and response options.[2]

  • This qualitative feedback is invaluable for identifying any remaining ambiguities or cultural mismatches.

• Finalization and Psychometric Validation:

  • Based on the feedback from the pre-testing phase, the expert committee makes final revisions to produce the final version of the translated DCDQ.

  • A large-scale psychometric validation study is then conducted to establish the reliability and validity of the newly adapted instrument. This typically involves assessing:

    • Internal Consistency: Measured using Cronbach's alpha.[1][4][13][14]

    • Test-Retest Reliability: Assessed by having a subset of parents complete the questionnaire on two separate occasions, with the results compared using the Intraclass Correlation Coefficient (ICC).[3][4][7]

    • Construct Validity: Often evaluated through principal component analysis (PCA) to determine if the factor structure of the translated version is consistent with the original.[12]

    • Concurrent Validity: The scores on the translated DCDQ are compared with those from a standardized motor assessment tool.[13]

    • Sensitivity and Specificity: The ability of the questionnaire to correctly identify children with and without DCD is determined, often by comparing the results to a clinical diagnosis.[3][4][7]

III. Quantitative Data from DCDQ Adaptation Studies

The following tables summarize the psychometric properties of various translated and adapted versions of the DCDQ.

Table 1: Internal Consistency of Translated DCDQ Versions

Language Version	Cronbach's Alpha (α)	Sample Size (n)
European Spanish (DCDQ-ES)	0.857	35
Danish (DCDQ-DK)	0.80	36
Brazilian Portuguese (DCDQ-Brazil)	0.92	45
Italian (DCDQ-Italian)	0.94	78
Polish (DCDQ-Polish)	0.92	Not Specified
Kannada (DCDQ-K)	>0.8	160
Nepali (DCDQ-NP)	0.912	165
Hindi (DCDQ-Hindi)	0.86	955

Table 2: Test-Retest Reliability of Translated DCDQ Versions

Language Version	Intraclass Correlation Coefficient (ICC)	Sample Size (n)
Brazilian Portuguese (DCDQ-Brazil)	0.97	10
Italian (DCDQ-Italian)	Moderate-to-high for 14/15 items	24
Polish (DCDQ-Polish)	0.93	50
Kannada (DCDQ-K)	0.95	160
Nepali (DCDQ-NP)	0.901	50
Hindi (DCDQ-Hindi)	0.73	60

Table 3: Sensitivity and Specificity of Translated DCDQ Versions

Language Version	Sensitivity	Specificity
Brazilian Portuguese (DCDQ-Brazil)	0.73	Not Specified
Italian (DCDQ-Italian)	88%	96%
Polish (DCDQ-Polish)	0.75	0.63

IV. Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the key workflows in the translation and adaptation process.

Caption: Workflow for DCDQ Translation and Adaptation.

Caption: Expert Committee Review Process.

V. Challenges and Considerations

Researchers should be aware of potential challenges during the adaptation process:

• Cultural Nuances: Activities that are common in one culture may be unfamiliar in another. For example, items related to specific sports or games may require adaptation.[3][12] The Kannada translation, for instance, noted that parents were often unfamiliar with their children's performance in sports-related activities.[12]

• Linguistic Complexity: Certain linguistic structures, such as double negatives, can pose translation challenges and may require rephrasing to ensure clarity.[8]

• Conceptual Equivalence: The underlying concept of each item must be maintained. A literal translation may not always capture the intended meaning.[6]

VI. Conclusion

The successful translation and adaptation of the DCDQ is a rigorous, multi-faceted process that is essential for its use in diverse populations. By following a systematic protocol that includes forward and backward translations, expert review, and thorough psychometric validation, researchers can ensure that the adapted questionnaire is a reliable and valid tool for identifying children with motor coordination difficulties globally. The provided protocols, data, and workflows serve as a comprehensive resource for researchers, scientists, and drug development professionals embarking on this critical endeavor.

References

• 1. Cross-Cultural Adaptation and Preliminary Validation of the European Spanish Version of the Developmental Coordination Disorder Questionnaire (DCDQ–ES) | The American Journal of Occupational Therapy | American Occupational Therapy Association [research.aota.org]
• 2. Guidelines for developing, translating, and validating a questionnaire in perioperative and pain medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Cross-cultural adaptation, reliability and predictive validity of the Italian version of Developmental Coordination Disorder Questionnaire (DCDQ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.umt.edu.pk [journals.umt.edu.pk]
• 6. ctru.leeds.ac.uk [ctru.leeds.ac.uk]
• 7. scispace.com [scispace.com]
• 8. A Cross-Cultural Adaptation of the Czech Version of the Developmental Coordination Disorder Questionnaire: The Content Validity Part - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cross Cutural Adaptations - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 10. applications.emro.who.int [applications.emro.who.int]
• 11. researchgate.net [researchgate.net]
• 12. dcidj.uog.edu.et [dcidj.uog.edu.et]
• 13. tandfonline.com [tandfonline.com]
• 14. Developmental coordination disorder questionnaire - translation and adaptation into Danish - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing the DCDQ as a Screening Tool in Epidemiological Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the Developmental Coordination Disorder Questionnaire (DCDQ) as a robust screening tool for identifying children at risk for Developmental Coordination Disorder (DCD) in epidemiological research. This document outlines the psychometric properties of the DCDQ, protocols for its use, and data interpretation guidelines.

Introduction

Developmental Coordination Disorder (DCD) is a neurodevelopmental condition characterized by significant difficulties in the performance of everyday motor skills, which are not explained by intellectual disability or other neurological or medical conditions.[1][2] Epidemiological studies are crucial for understanding the prevalence and impact of DCD, and the DCDQ is a widely used parent-report questionnaire designed to screen for children who may have DCD.[3][4] The questionnaire, particularly its revised version, the DCDQ'07, is recognized for its strong psychometric properties and is recommended for use by the European Academy for Childhood Disability.[5][6]

Psychometric Properties of the DCDQ

The DCDQ has been extensively validated across numerous studies and cultural contexts, demonstrating its reliability and validity as a screening instrument. Key psychometric properties are summarized below.

Reliability

Reliability refers to the consistency of a measure. The DCDQ has demonstrated high internal consistency and good test-retest reliability.

Reliability Measure	Version	Value	Population	Citation
Internal Consistency (Cronbach's Alpha)	DCDQ'07 (Revised)	0.94	Children aged 5-15 years	[7]
Internal Consistency (Cronbach's Alpha)	Little DCDQ	0.94	Children aged 3-4 years	[1]
Internal Consistency (Cronbach's Alpha)	DCDQ-Hindi	0.86	Hindi-speaking children aged 5-15 years	[8]
Test-Retest Reliability (r)	Little DCDQ	0.956	Children aged 3-4 years	[1]
Test-Retest Reliability (ICC)	DCDQ-Hindi	0.73	Hindi-speaking children aged 5-15 years	[8]

Validity

Validity indicates how well a test measures what it is intended to measure. The DCDQ has shown good construct and concurrent validity.

Validity Measure	Comparison Measure	Correlation (r)	Population	Citation
Concurrent Validity	Movement Assessment Battery for Children (MABC)	0.55	Children referred for therapy services	[7]
Concurrent Validity	Test of Visual-Motor Integration (VMI)	0.42	Children referred for therapy services	[7]
Concurrent Validity	Movement Assessment Battery for Children-2 (MABC-2)	Good correlation	Children aged 3-4 years	[1]
Concurrent Validity	Beery-Buktenica Developmental Test of Visual-Motor Integration (VMI)	Good correlation	Children aged 3-4 years	[1]

Sensitivity and Specificity

Sensitivity is the ability of the test to correctly identify those with the condition, while specificity is the ability to correctly identify those without the condition.

Version	Age Group (years)	Cut-off Score	Sensitivity	Specificity	Citation
DCDQ'07 (Revised)	5 years 0 months to 7 years 11 months	15 - 46	75.0%	71.4%	[9]
DCDQ'07 (Revised)	8 years 0 months to 9 years 11 months	15 - 55	88.6%	66.7%	[9]
DCDQ'07 (Revised)	10 years 0 months to 15 years	15 - 57	88.5%	75.6%	[9]
DCDQ'07 (Overall)	5 - 15	Age-related cut-offs	84.6%	70.8%	[5][9]
DCDQ (Overall Meta-Analysis)	Not specified	Not specified	70%	77%	[3]
DCDQ (vs. DSM diagnosis)	Not specified	Not specified	87%	83%	[3]

Experimental Protocol for Epidemiological Screening

This protocol outlines the steps for using the DCDQ in an epidemiological study to screen for children at risk of DCD.

Study Design and Participant Recruitment

• Define the Target Population: Clearly define the age range and demographic characteristics of the children to be included in the study. The DCDQ'07 is suitable for children aged 5 to 15 years, while the Little DCDQ is designed for 3 to 4-year-olds.[5][10]

• Sampling Strategy: Employ a robust sampling method (e.g., random sampling, stratified sampling) to ensure the sample is representative of the target population.

• Recruitment: Recruit participants through schools, community centers, or healthcare clinics. Obtain informed consent from the parents or legal guardians of all participating children.

Data Collection

• Administer the DCDQ: The DCDQ is a parent-report questionnaire.[5] Provide the questionnaire to the parents or guardians and instruct them to compare their child's motor performance to that of their peers on a 5-point Likert scale.[5] The questionnaire should be labeled as "The Coordination Questionnaire" to avoid causing undue concern to parents.[5]

• Collect Demographic Information: Gather relevant demographic data, such as age, sex, and socioeconomic status, which may be important for subgroup analyses.

• Optional: Administer a Gold Standard Assessment: For validation purposes or a two-stage screening process, a subset of participants can be assessed using a gold-standard motor assessment tool like the Movement Assessment Battery for Children (MABC).

Scoring the DCDQ'07

The DCDQ'07 consists of 15 items that are grouped into three factors: "Control during Movement," "Fine Motor and Handwriting," and "General Coordination."[5]

• Sum the scores for each item: Each item is scored on a 5-point Likert scale.

• Calculate the Total Score: The total score ranges from 15 to 75, with higher scores indicating better motor performance.[11]

• Interpret the Score: Compare the child's total score to the age-specific cut-off scores to determine if they are "An Indication of, or Suspect for, DCD" or "Probably not DCD".[5][9]

Data Analysis

• Prevalence Estimation: Calculate the prevalence of children at risk for DCD based on the DCDQ cut-off scores. A systematic review and meta-analysis found the overall prevalence of DCD to be around 5%.[12]

• Subgroup Analysis: Analyze the prevalence of suspected DCD across different demographic groups (e.g., by age and sex).[13]

• Correlation Analysis: If a gold-standard motor assessment was used, calculate the correlation between the DCDQ scores and the scores from the other assessment to determine concurrent validity.

Visualization of Workflows and Logical Relationships

DCDQ Screening Workflow in Epidemiological Research

Caption: Workflow for using the DCDQ in epidemiological screening.

Logical Relationship for DCD Diagnosis

References

• 1. policywise.com [policywise.com]
• 2. Evaluation of the Japanese version of the Developmental Coordination Disorder Questionnaire as a screening tool for clumsiness of Japanese children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Psychometric Validation and Reference Norms for the European Spanish Developmental Coordination Disorder Questionnaire: DCDQ-ES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dcdq.ca [dcdq.ca]
• 6. researchgate.net [researchgate.net]
• 7. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adaptation and Preliminary Testing of the Developmental Coordination Disorder Questionnaire (DCDQ) for Children in India - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dcdq.ca [dcdq.ca]
• 10. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 11. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Descriptive and factor analysis of the Developmental Coordination Disorder Questionnaire (DCDQ'07) in a population-based sample of children with and without Developmental Coordination Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Longitudinal Studies Using the DCDQ to Track Motor Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and implementing longitudinal studies to track motor development using the Developmental Coordination Disorder Questionnaire (DCDQ). The DCDQ is a parent-reported screening tool designed to identify motor coordination difficulties in children.[1][2][3][4] Longitudinal studies are crucial for understanding the trajectory of motor skills over time, the stability of diagnoses like Developmental Coordination Disorder (DCD), and the impact of interventions.[5][6][7][8]

Introduction to the DCDQ in Longitudinal Research

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely used, valid, and reliable parent-report measure to screen for motor coordination problems in children aged 5-15 years.[2][3][9] A revised version, the DCDQ'07, is available with improved psychometric properties.[9][10] For preschool children (ages 3-4), the Little DCDQ can be utilized.[3][11]

Longitudinal studies employing the DCDQ can provide invaluable insights into:

• The stability and progression of motor difficulties from early to middle childhood.[5]

• The relationship between motor coordination and other factors like physical activity, fitness, and health over time.[5]

• The long-term effectiveness of therapeutic or pharmacological interventions.

The DCDQ is designed to be a "coarse sieve," meaning it is more likely to identify children who may have motor difficulties than to miss them.[12] Therefore, it serves as an excellent screening tool in longitudinal research, with confirmatory assessments recommended for definitive diagnoses.[10][12]

Applications in Research and Drug Development

• Observational Studies: Track the natural history of motor development in various populations (e.g., typically developing children, children at risk for DCD, children with other neurodevelopmental disorders).

• Intervention Studies: Use the DCDQ as an outcome measure to assess the efficacy of motor-based interventions, physical therapy, or pharmacological treatments over an extended period.[12]

• Clinical Trials: In drug development for conditions where motor coordination may be affected, the DCDQ can serve as a valuable tool to monitor changes in motor performance as a primary or secondary endpoint.

• Epidemiological Research: Investigate the prevalence and incidence of motor difficulties in large cohorts over time.

Experimental Protocol for a Longitudinal DCDQ Study

This protocol outlines a general methodology for a prospective longitudinal study using the DCDQ.

3.1. Study Design A prospective cohort study is the most appropriate design.[5] This involves recruiting a cohort of participants and following them forward in time, collecting data at predetermined intervals.

3.2. Participant Recruitment

• Define Target Population: Clearly define the inclusion and exclusion criteria for the study cohort (e.g., age range, developmental status, presence or absence of co-occurring conditions).

• Sampling Strategy: Employ a suitable sampling strategy (e.g., community-based, clinical-based) to recruit a representative sample. The Coordination and Activity Tracking in CHildren (CATCH) study, for example, aimed to recruit a cohort of 600 children aged 4 to 5 years (300 with probable DCD and 300 controls).[5]

• Informed Consent: Obtain informed consent from the parents or legal guardians of all participants.

3.3. Data Collection Timepoints

• Baseline Assessment: Conduct a comprehensive baseline assessment, including the DCDQ and any other relevant measures (e.g., standardized motor assessments like the Movement Assessment Battery for Children (MABC), cognitive assessments, and demographic questionnaires).[5]

• Follow-up Assessments: Determine the frequency of follow-up assessments. Annual assessments are common in longitudinal studies of child development.[5] The duration of the study will depend on the research questions. The CATCH study, for instance, planned for annual testing for 4 years.[5]

3.4. DCDQ Administration and Scoring

• Questionnaire Version: Consistently use the same version of the DCDQ (e.g., DCDQ'07) throughout the study to ensure reliability of the data.

• Administration: The DCDQ is designed to be completed by parents.[1] It can be self-administered on paper or completed electronically.[1] It is recommended that parents and teachers complete the questionnaire together if a teacher's perspective is desired.[13]

• Scoring: The DCDQ consists of 15 items rated on a 5-point Likert scale.[2] Total scores range from 15 to 75, with higher scores indicating better motor coordination.[2] Age- and gender-specific cutoff scores are provided in the DCDQ'07 manual to identify children who may have or are at risk for DCD.[1]

3.5. Data Management and Analysis

• Data Entry and Storage: Implement a robust system for data entry and storage to ensure data integrity and confidentiality.

• Statistical Analysis: Utilize appropriate statistical methods for longitudinal data analysis, such as:

  • Descriptive Statistics: To summarize DCDQ scores and other variables at each timepoint.

  • Mixed-Effects Models: To analyze the trajectory of DCDQ scores over time, accounting for individual differences.

  • Growth Curve Modeling: To model individual developmental trajectories of motor coordination.

Quantitative Data Presentation

The following table provides a hypothetical example of how to present longitudinal DCDQ data, inspired by the design of studies like the CATCH study.[5]

Group	Timepoint	Mean DCDQ Total Score (SD)	Range of DCDQ Scores
Probable DCD	Baseline (Year 1)	45.2 (5.8)	35 - 55
Year 2	47.1 (6.2)	36 - 58
Year 3	48.5 (6.5)	38 - 60
Year 4	49.3 (6.8)	39 - 62
Typically Developing	Baseline (Year 1)	65.8 (4.3)	58 - 74
Year 2	67.2 (4.1)	60 - 75
Year 3	68.9 (3.9)	62 - 75
Year 4	70.1 (3.5)	64 - 75

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of a longitudinal study using the DCDQ.

Caption: Workflow of a longitudinal DCDQ study.

References

• 1. dcdq.ca [dcdq.ca]
• 2. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 4. Identifying Developmental Motor Difficulties: A Review of Tests to Assess Motor Coordination in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Coordination and Activity Tracking in CHildren (CATCH) study: rationale and design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Change over Time: Conducting Longitudinal Studies of Children’s Cognitive Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving Motor Skills in Children With Developmental Coordination Disorder. — Infinity Neuromotor Development Center of Iowa [iowainfinity.com]
• 8. Impact of developmental coordination disorder in childhood on educational outcomes in adulthood among neonatal intensive care recipients: a register-based longitudinal cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. policywise.com [policywise.com]
• 12. FAQ - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 13. dcdq.ca [dcdq.ca]

Application Notes and Protocols: Utilizing the DCDQ in Conjunction with Performance-Based Motor Assessment Tools

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Developmental Coordination Disorder Questionnaire (DCDQ) is a valuable parent-report screening tool for identifying children at risk for Developmental Coordination Disorder (DCD). While the DCDQ provides crucial insights into a child's motor performance in everyday activities, it is often used in combination with performance-based assessments to obtain a comprehensive and objective measure of a child's motor skills. This document provides detailed application notes and protocols for using the DCDQ in conjunction with two of the most common performance-based motor assessment tools: the Movement Assessment Battery for Children, Second Edition (MABC-2) and the Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2).

Data Presentation: DCDQ Correlation with MABC-2 and BOT-2

The following tables summarize the quantitative data from various studies, highlighting the concurrent validity of the DCDQ with the MABC-2 and BOT-2.

Table 1: Correlation between DCDQ and MABC-2

Study Population	Age Range (years)	DCDQ Version	MABC-2 Component	Correlation Coefficient (r)	Significance	Reference
Schoolchildren	7-11	DCDQ-BR	Total Score	0.35 - 0.62	p ≤ 0.01	[1]
Children with and without motor impairment	Mean 6.3	DCDQ'07	Total Score	0.60	p < 0.001	[2]
Children with and without suspected DCD	5-10	DCDQ	Total Score	0.27 (suspected DCD group)	p < 0.01	[3]
Children with suspected or diagnosed coordination disorders	Not specified	DCDQ	Total Score	0.54	Not specified	[4]
Clinically-referred children	5-15	DCDQ	Not specified	Evident concurrent validity	Not specified	[5]

Table 2: Correlation between DCDQ and BOT-2

Study Population	Age Range (years)	DCDQ Version	BOT-2 Component	Correlation Coefficient (r)	Significance	Reference
Korean Children	8-12	DCDQ'07	Total Composite Score	Moderate	Significant	[6][7][8]
School-age children	6-10	DCDQ-BR	Total Motor Competence	Low to Moderate	Not specified	[9]
Children with DCD	Not specified	DCDQ	Not specified	Scores correlated well in 68% of children	Not specified	[10]

Table 3: Sensitivity and Specificity of the DCDQ

Reference Standard	Age Range (years)	DCDQ Version	Sensitivity	Specificity	Reference
MABC-2	5-15	DCDQ'07	85%	71%	[10]
BOT-2	8-12	DCDQ'07	72.7-85.7%	62.5-64.0%	[6][8]
DSM-5 Criteria	Not specified	DCDQ (revised)	87%	83%	[11]
Overall (Meta-analysis)	Not specified	DCDQ	70%	77%	[11]

Experimental Protocols

The following protocols provide a detailed methodology for the combined use of the DCDQ with either the MABC-2 or the BOT-2 for a comprehensive motor skills assessment.

Protocol 1: Combined Assessment with DCDQ and MABC-2

Objective: To screen for potential DCD using the DCDQ and to obtain an objective measure of motor proficiency using the MABC-2.

Materials:

• Developmental Coordination Disorder Questionnaire (DCDQ'07) and scoring manual.[12]

• Movement Assessment Battery for Children, Second Edition (MABC-2) complete kit.[12]

• Quiet, well-lit testing room with adequate space for the MABC-2 activities.

• Table and two chairs for the child and assessor.

• Separate comfortable waiting area for the parent/guardian.

Procedure:

• Informed Consent and Initial Briefing:

  • Obtain informed consent from the parent/guardian.

  • Explain the purpose of the assessment to both the parent/guardian and the child in age-appropriate terms. Emphasize that the activities are like games and there is no "passing" or "failing."

• Parent Questionnaire Administration (DCDQ):

  • Provide the parent/guardian with the DCDQ in the waiting area while the child is being prepared for the MABC-2 assessment.

  • Instruct the parent to read the instructions carefully and to answer based on their observations of the child's typical performance of everyday tasks.[13]

  • Ensure the parent has a quiet space to complete the questionnaire without rushing.

• Child Motor Performance Assessment (MABC-2):

  • While the parent is completing the DCDQ, the researcher/clinician administers the MABC-2 to the child in the testing room.

  • Follow the standardized administration procedures outlined in the MABC-2 manual for the appropriate age band.[13]

  • The MABC-2 assesses three areas: Manual Dexterity, Aiming & Catching, and Balance.[14]

  • Record the child's performance accurately on the MABC-2 record form.

• Scoring and Interpretation:

  • Score the DCDQ according to its manual. The total score will indicate if the child is "indicative of DCD," "suspect for DCD," or "probably not DCD."[13]

  • Score the MABC-2 to obtain standard scores and percentile ranks for each component and a total test score. A score at or below the 16th percentile may be indicative of DCD.[1]

  • Compare the results from both tools. A low score on the DCDQ coupled with a low score on the MABC-2 provides strong evidence for the presence of motor coordination difficulties that warrant further investigation or intervention.

Protocol 2: Combined Assessment with DCDQ and BOT-2

Objective: To screen for functional motor difficulties using the DCDQ and to gain a detailed, comprehensive profile of fine and gross motor skills using the BOT-2.

Materials:

• Developmental Coordination Disorder Questionnaire (DCDQ'07) and scoring manual.[8]

• Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2) complete kit.[8]

• A quiet and spacious testing area that meets the requirements specified in the BOT-2 manual.

• Table and chairs for fine motor tasks.

• A separate area for the parent/guardian to complete the questionnaire.

Procedure:

• Informed Consent and Preparation:

  • Obtain informed consent from the parent/guardian.

  • Provide a clear explanation of the assessment process to both the parent/guardian and the child.

• Parent Questionnaire Administration (DCDQ):

  • The parent/guardian should complete the DCDQ prior to the child's BOT-2 assessment to avoid potential bias from observing the child's performance on the standardized test.

  • Provide clear instructions and a suitable environment for the parent to complete the questionnaire.

• Child Motor Performance Assessment (BOT-2):

  • Administer the complete form of the BOT-2 to the child. The BOT-2 provides a comprehensive assessment of motor skills across four composites: Fine Manual Control, Manual Coordination, Body Coordination, and Strength and Agility.[10]

  • Adhere strictly to the administration and scoring instructions in the BOT-2 manual.

  • The BOT-2 is a longer assessment than the MABC-2, so ensure the child is given breaks as needed to maintain optimal performance.

• Scoring and Data Integration:

  • Score the DCDQ to identify the parent's perception of the child's motor coordination in daily life.[8]

  • Score the BOT-2 to obtain scale scores, composite scores, and a total motor composite score.[6]

  • Analyze the results from both assessments. The DCDQ provides context for how the motor impairments identified by the BOT-2 may be impacting the child's daily functioning.[8] A significant correlation between a low DCDQ score and poor performance on the BOT-2 strengthens the clinical picture of DCD.[7]

Visualizations

Caption: Combined DCDQ and Performance-Based Assessment Workflow.

Caption: Relationship between DCDQ and other motor assessment tools.

References

• 1. Assessment, diagnosis, and management of developmental coordination disorder | Canadian Paediatric Society [cps.ca]
• 2. caot.ca [caot.ca]
• 3. Identifying Developmental Motor Difficulties: A Review of Tests to Assess Motor Coordination in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 4. canchild.ca [canchild.ca]
• 5. Relationship between the Developmental Coordination Disorder Questionnaire 2007 and the Bruininks-Oseretsky Test of Motor Proficiency Second Edition in Korean Children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dyspraxia.ie [dyspraxia.ie]
• 7. researchgate.net [researchgate.net]
• 8. Relationship between the Developmental Coordination Disorder Questionnaire 2007 and the Bruininks-Oseretsky Test of Motor Proficiency Second Edition in Korean Children - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. scielo.br [scielo.br]
• 11. Top 3 Tests for DCD - Apply EBP [applyebp.com]
• 12. aassjournal.com [aassjournal.com]
• 13. Concurrent validation of the MABC-2 and Developmental Coordination Disorder Questionnaire-BR [pepsic.bvsalud.org]
• 14. researchgate.net [researchgate.net]

Ethical Considerations for Utilizing the Developmental Coordination Disorder Questionnaire (DCDQ) in Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The Developmental Coordination Disorder Questionnaire (DCDQ) is a valuable screening tool for identifying children who may have Developmental Coordination Disorder (DCD). As a parent-reported measure, it offers a practical and efficient method for gathering information about a child's motor coordination in everyday activities.[1] However, its use in a research context, particularly with a vulnerable pediatric population, necessitates careful consideration of ethical principles to ensure the well-being and rights of participants are protected. These application notes provide a comprehensive overview of the ethical considerations, quantitative data on the questionnaire's psychometric properties, and detailed protocols for its responsible implementation in research settings.

Ethical Principles in DCDQ-Based Research

The ethical conduct of research involving the DCDQ must be grounded in the core principles of respect for persons, beneficence, and justice.

1. Informed Consent and Assent:

• Informed Consent from Parents/Guardians: Researchers must obtain voluntary, informed consent from the parents or legal guardians of all child participants.[2] The consent process should be comprehensive and transparent, clearly outlining the purpose of the research, the procedures involved in completing the DCDQ, the potential risks and benefits, the measures taken to ensure confidentiality, and the voluntary nature of participation.[3] It is crucial to use language that is easily understandable, avoiding technical jargon.[4]

• Assent from the Child: Whenever possible, researchers should also obtain assent from the child participant.[5] The explanation of the study should be tailored to the child's age and developmental level. Even if a child's assent is not legally required, their dissent to participate should be respected unless the research offers a direct, significant benefit to their health or well-being that is otherwise unavailable.[6]

• Vulnerable Populations: Children with developmental disabilities are considered a vulnerable population.[3] Therefore, Institutional Review Boards (IRBs) will likely require a clear justification for their inclusion and a detailed plan outlining specific safeguards to protect their rights and welfare.[3]

2. Beneficence and Non-Maleficence (Do No Harm):

• Balancing Risks and Benefits: The potential benefits of the research, such as advancing the understanding of DCD, must outweigh any potential risks to the participants.[6] For a questionnaire-based study, risks are generally minimal but could include psychological distress for parents if the results indicate potential developmental difficulties. Researchers should have a plan in place to provide support or referrals if needed.

• Confidentiality and Data Protection: All data collected, including completed questionnaires and derived scores, must be kept confidential and stored securely to protect the privacy of the participants.[6] Anonymization or de-identification of data is a critical step in safeguarding participant information.

3. Justice:

• Equitable Selection of Participants: The selection of research participants should be fair and equitable.[6] Researchers should avoid exploiting or unfairly burdening any particular group. The benefits and burdens of research should be distributed justly among different populations.[6]

Quantitative Data Summary

The following tables summarize the psychometric properties of the DCDQ and its versions, providing researchers with essential data for study design and interpretation of results.

Table 1: Psychometric Properties of the DCDQ'07

Property	Value	Source
Internal Consistency (Cronbach's alpha)	0.94	[4]
Overall Sensitivity	85%	[1][4]
Overall Specificity	71%	[1][4]
Correlation with MABC	r = 0.55	[4]
Correlation with VMI	r = 0.42	[4]

Table 2: Age-Specific Cut-Off Scores for the DCDQ'07

Age Group	Score Indicating "Indication of, or Suspect for, DCD"	Score Indicating "Probably not DCD"	Source
5 years 0 months to 7 years 11 months	15 - 46	47 - 75	[2][7][8]
8 years 0 months to 9 years 11 months	15 - 55	56 - 75	[2][7][8]
10 years 0 months to 15 years 0 months	15 - 57	58 - 75	[2][7][8]

Table 3: Psychometric Properties of the Little DCDQ (for ages 3-4)

Property	Value	Source
Internal Consistency (Cronbach's alpha)	0.94	[6][9]
Test-Retest Reliability (r)	0.956	[6][9]
Correlation with MABC-2	Good	[6][9]
Correlation with VMI	Good	[6][9]

Experimental Protocols

This section outlines a detailed methodology for the ethical use of the DCDQ in a research setting.

Protocol 1: Participant Recruitment and Informed Consent

• IRB Approval: Obtain approval from the relevant Institutional Review Board (IRB) or Research Ethics Committee before initiating any recruitment activities.

• Participant Identification: Identify potential participants based on the study's inclusion and exclusion criteria.

• Initial Contact: Make initial contact with the parents/guardians of potential participants through an approved method (e.g., letter, email, or in-person).

• Provide Study Information: Provide a comprehensive information sheet detailing all aspects of the study.

• Consent Discussion: Schedule a meeting (in-person or virtual) to discuss the study, answer any questions, and obtain written informed consent.

• Child Assent: If the child is of an appropriate age and developmental level, conduct an assent discussion using age-appropriate language and materials. Document the child's assent or dissent.

Protocol 2: DCDQ Administration and Scoring

• Questionnaire Distribution: Provide the parent/guardian with the appropriate version of the DCDQ (DCDQ'07 for ages 5-15, Little DCDQ for ages 3-4).[1][10]

• Instructions: Ensure the parent/guardian understands the instructions for completing the questionnaire, which involves comparing their child's motor performance to that of their peers on a 5-point Likert scale.[5]

• Data Collection: Collect the completed questionnaires.

• Scoring:

  • Calculate the total score by summing the responses for all 15 items. The total score will range from 15 to 75.[2]

  • Calculate the child's chronological age at the time of questionnaire completion.[7]

  • Use the age-specific cut-off scores (see Table 2) to interpret the results as either "Indication of, or Suspect for, DCD" or "Probably not DCD".[2][7][8]

Protocol 3: Data Management and Reporting

• Data Anonymization: Anonymize all collected data by assigning a unique participant ID to each dataset.

• Secure Storage: Store all data, including completed questionnaires and electronic databases, in a secure and confidential manner.

• Feedback to Participants: Develop a plan for providing feedback to parents/guardians about the questionnaire results in a sensitive and supportive manner. This may involve providing a summary of the findings and, if appropriate, recommending further assessment by a qualified professional.

• Reporting of Results: When publishing or presenting research findings, report aggregated data to maintain participant confidentiality.

Visualizations

The following diagrams illustrate key workflows and logical relationships in DCDQ-based research.

Caption: Ethical workflow for conducting research using the DCDQ.

Caption: DCDQ screening and referral pathway in a research context.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dcdq.ca [dcdq.ca]
• 6. policywise.com [policywise.com]
• 7. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 8. drshahid.ca [drshahid.ca]
• 9. Psychometric Properties of the Canadian Little Developmental Coordination Disorder Questionnaire for Preschool Children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Little DCDQ-CA - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]

Technical Notes & Optimization

Technical Support Center: Developmental Coordination Disorder Questionnaire (DCDQ)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the Developmental Coordination Disorder Questionnaire (DCDQ). The information provided aims to address specific issues that may be encountered during experimental procedures, with a focus on understanding and mitigating parent-reported bias.

Frequently Asked Questions (FAQs)

1. What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a 15-item, parent-completed screening tool designed to identify children aged 5 to 15 years who may have Developmental Coordination Disorder (DCD).[1][2] Parents are asked to compare their child's motor performance to that of their peers on a 5-point Likert scale.[3] It is a standardized method for measuring a child's coordination in everyday, functional activities.[3] The DCDQ is intended to be a "coarse sieve" to screen for potential motor difficulties and is not a standalone diagnostic tool.[4]

2. How is the DCDQ scored?

The total score for the DCDQ is calculated by summing the responses for all 15 items, with a possible range of 15 to 75.[5] The interpretation of the score is based on the child's chronological age, with specific cut-off scores for different age groups indicating if the child is "suspect for DCD" or "probably not DCD".[3][5]

3. Can a teacher or another caregiver complete the DCDQ?

The DCDQ's scoring and cut-offs were developed based on parent reports.[6][7] Therefore, it is recommended that a parent completes the questionnaire.[7] If a teacher's perspective is desired, it is suggested that the parent and teacher complete the questionnaire together.[6] While some studies have had teachers complete the DCDQ, it's important to note that parent and teacher reports of motor skills do not always show high levels of agreement.[4][6] Research has indicated that teacher reports using the DCDQ may correlate more highly with the Movement Assessment Battery for Children (MABC) than parent reports.[4][6]

4. Can the DCDQ be used for children with co-occurring conditions like ADHD?

Yes, the DCDQ can be used with children who have other developmental conditions, such as ADHD.[4] The overall DCDQ score has been shown to have little bias in children with ADHD.[4] However, the profile of individual factor scores on the DCDQ may help to differentiate between attention issues and coordination difficulties.[4] For instance, children with ADHD alone may score within the normal range on the "Control During Movement" factor.[4] A comprehensive approach, including other assessments, is recommended to distinguish between motor and attention-related challenges.[4]

5. Do the results of the DCDQ always align with standardized motor assessments like the MABC-2?

No, the DCDQ is a screening tool and is not expected to have a perfect correlation with standardized, performance-based motor assessments.[4] The DCDQ is designed to be more inclusive and may identify more children with potential motor problems than a standardized test.[4] It measures performance in daily activities from a parent's perspective, which can differ from the "snap-shot" of motor performance captured in a standardized test setting.[4]

Troubleshooting Guide: Addressing Parent-Reported Bias

Parent-reported bias can stem from various factors, including their knowledge of child development, their motivations, and their opportunities to observe their child's motor skills.[4] Below are common issues and recommended actions.

Issue 1: Inconsistent or Unexpected DCDQ Scores

If the DCDQ scores seem inconsistent with other observations or data, consider the following potential causes of bias:

• Parental Knowledge and Expectations: A parent's understanding of typical child development can influence their ratings.

• Motivation: Parents may be motivated to either seek a diagnosis and support for their child or to avoid having their child labeled, which can affect their responses.[4]

• Observation Opportunities: The extent to which a parent regularly observes their child in various motor activities can impact the accuracy of their report.[4]

Recommended Protocol:

• Review Administration Procedures: Ensure the questionnaire was administered correctly and that the parent understood the instructions. A common error is parents not noticing the negatively worded phrasing on the last two questions.[4]

• Conduct a Follow-up Interview: A semi-structured interview with the parent can help to clarify their responses and understand the context of their ratings.

• Utilize Multiple Informants: Whenever possible, gather information from more than one source (e.g., both parents, a teacher). Discrepancies between reporters can provide valuable insights.

Issue 2: Discrepancies Between Parent and Teacher Reports

It is not uncommon for parents and teachers to have different perceptions of a child's motor abilities. Studies have shown that teachers may rate a child's motor performance higher on the DCDQ than parents do.[8]

Recommended Protocol:

• Acknowledge the Different Contexts: Parents typically observe their child in a home or play environment, while teachers observe them in a structured school setting. These different environments may demand different motor skills.

• Compare with a Standardized Assessment: To get a more objective measure, compare both the parent and teacher DCDQ scores to a standardized motor assessment like the Movement ABC-2 (MABC-2). Research indicates that parent scores on the DCDQ may be more closely associated with MABC-2 test performance than teacher scores.[8]

• Reconcile Differences: If there are significant discrepancies, it can be beneficial to have a discussion with both the parent and teacher to understand their perspectives and arrive at a more comprehensive understanding of the child's abilities.[6]

Issue 3: Disagreement Between Two Parent Reports

While there is a clinical belief that mothers and fathers may have different perspectives on their child's abilities, there is limited research on how this specifically affects DCDQ scores.[4]

Recommended Protocol:

• Administer the Questionnaire Separately: Have each parent complete the DCDQ independently.

• Compare Item-Level Scores: Review the scores for each of the 15 items to identify specific areas of disagreement.

• Facilitate a Discussion: Encourage the parents to discuss the items where their scores differ to reach a consensus score that reflects both of their perspectives.[6]

Data Presentation: Parent vs. Teacher DCDQ Reports

The following table summarizes quantitative data from a study that examined the correlation between parent and teacher reports on the DCDQ and the Movement ABC-2 (MABC-2) Test scores in children with and without suspected DCD.

Reporter	Group	Correlation with MABC-2 Test Score
Parent	All Children	0.27
Teacher	All Children	0.24
Parent	Suspected DCD	0.27
Teacher	Suspected DCD	0.24
Parent	Without Suspected DCD	Significant Correlation
Teacher	Without Suspected DCD	No Significant Correlation

* p < 0.05, ** p < 0.01 (Data adapted from a 2021 study on discrepancies between parent and teacher reports of motor competence)[8]

Experimental Protocols

Protocol for Comparing DCDQ Parent Report with Objective Motor Assessment

Objective: To validate parent-reported DCDQ scores against a standardized, objective measure of motor competence.

Materials:

• Completed DCDQ questionnaire from a parent.

• Movement Assessment Battery for Children, Second Edition (MABC-2) test kit.

• A quiet, well-lit testing environment.

• A trained administrator for the MABC-2.

Procedure:

• DCDQ Administration:

  • Provide the DCDQ to the parent and ensure they understand the instructions.

  • Allow them to complete it in a comfortable setting without rushing.

  • Score the DCDQ according to the administration manual.[6]

• MABC-2 Administration:

  • Schedule a separate session to administer the MABC-2 to the child.

  • Follow the standardized administration and scoring procedures outlined in the MABC-2 manual.

• Data Analysis:

  • Calculate the Pearson correlation coefficient between the total DCDQ score and the total MABC-2 standard score.

  • Analyze the sensitivity and specificity of the DCDQ in identifying children with motor difficulties as determined by the MABC-2 cut-off scores.

Visualizations

Caption: Workflow for troubleshooting suspected parent-reported bias in DCDQ scores.

Caption: Procedure for reconciling discrepant DCDQ reports from multiple informants.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. canchild.ca [canchild.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. FAQ - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 5. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 6. dcdq.ca [dcdq.ca]
• 7. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 8. Discrepancies between Parent and Teacher Reports of Motor Competence in 5–10-Year-Old Children with and without Suspected Developmental Coordination Disorder - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting DCDQ Scores in Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the Developmental Coordination Disorder Questionnaire (DCDQ) in their experiments. This guide focuses on the interpretation of borderline scores and their implications for research methodology.

Frequently Asked Questions (FAQs)

Q1: What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported screening tool designed to identify children who may have Developmental Coordination Disorder (DCD).[1][2] It is a 15-item questionnaire that asks parents to rate their child's motor performance in everyday activities compared to their peers.[2][3] The DCDQ is intended for use with children aged 5 to 15 years.[1][4]

Q2: How are DCDQ scores calculated and categorized?

The total score on the DCDQ ranges from 15 to 75, with higher scores indicating better motor coordination.[3] Based on the total score and the child's age, individuals are categorized into one of two groups: "Indication of, or Suspect for, DCD" or "Probably not DCD".[2][5][6] This categorization serves as a screening mechanism and is not a formal diagnosis.[2]

Q3: What constitutes a "borderline" DCDQ score in a research context?

In the context of the DCDQ'07, a "borderline" score is encompassed within the "Indication of, or Suspect for, DCD" category.[2][5][6] The questionnaire's scoring system does not differentiate between a definitive indication and a suspicion of DCD; both fall under the same classification, which suggests a child is at risk for DCD.

Q4: How should I handle participants with borderline ("Suspect for DCD") scores in my data analysis?

The approach to handling participants in the "Indication of, or Suspect for, DCD" category depends on the research question and design. Here are three common approaches:

• Combine "Indication of" and "Suspect for" DCD groups: This is a common approach where all children who fall below the cutoff score are treated as a single "at-risk" group.[5][6] This method increases the sensitivity of screening, ensuring that fewer potential cases are missed.[7]

• Analyze as a separate group: In some research designs, it may be beneficial to analyze the "suspect" group separately to investigate potential differences in characteristics or intervention responses compared to a "typically developing" group and a group with a more definitive indication of DCD (as determined by a follow-up assessment).

• Exclusion from analysis: If the research aims to compare a "pure" DCD group with a control group, researchers might choose to include only participants with a formal DCD diagnosis (confirmed through a comprehensive motor assessment) and exclude those in the "suspect" category.

Q5: What are the implications of different cutoff scores on research outcomes?

The choice of cutoff scores can significantly impact the sensitivity and specificity of the DCDQ as a screening tool.[8] A lower cutoff score will increase specificity (fewer false positives) but decrease sensitivity (more false negatives). Conversely, a higher cutoff score increases sensitivity but decreases specificity.[7] Researchers should consider the goals of their study when deciding on and reporting their cutoff scores. Some studies have proposed adjusted cutoff scores for different populations.[9][10]

Troubleshooting Guides

Issue: A high percentage of my sample is falling into the "Indication of, or Suspect for, DCD" category.

• Verify Correct Scoring: Double-check that all questionnaires have been scored correctly according to the DCDQ'07 manual.

• Confirm Age-Appropriate Cutoffs: Ensure that you are using the correct age-band cutoff scores for each participant.

• Consider Population Characteristics: The prevalence of motor difficulties can vary across different populations. A higher-than-expected rate may be a genuine finding in your sample.

• Review Sensitivity and Specificity: The DCDQ is a screening tool and is designed to be sensitive, which may lead to a higher number of children identified as "at risk".[7] It is recommended to follow up with a more comprehensive motor assessment for a definitive diagnosis.

Issue: Uncertainty about including or excluding participants with borderline scores.

• Consult Your Research Protocol: Your initial study design should specify the inclusion and exclusion criteria.

• Consider the Research Question: If your study is exploratory, including the borderline group as a separate category for analysis could yield interesting findings. For efficacy studies of interventions, you may want to include only participants with a confirmed DCD diagnosis.

• Statistical Power: Excluding a large number of participants may reduce the statistical power of your study. Consider the feasibility of recruiting a larger sample if you plan to have multiple subgroups.

• Transparency in Reporting: Whichever approach you choose, it is crucial to clearly report your methodology, including the cutoff scores used and how participants with borderline scores were handled.

Data Presentation

Table 1: DCDQ'07 Age-Specific Cutoff Scores

Age Group	Total Score Indicating "Indication of, or Suspect for, DCD"	Total Score Indicating "Probably not DCD"
5 years 0 months to 7 years 11 months	15 - 46	47 - 75
8 years 0 months to 9 years 11 months	15 - 55	56 - 75
10 years 0 months to 15 years 0 months	15 - 57	58 - 75

Source: Adapted from the DCDQ'07 Manual.[2]

Experimental Protocols

Protocol: Participant Classification Using DCDQ'07 and a Follow-up Motor Assessment

This protocol outlines a common methodology for classifying participants in research studies investigating DCD.

• Initial Screening:

  • Administer the DCDQ'07 to the parents or guardians of all potential participants.

  • Score the questionnaires according to the official manual to obtain a total score for each participant.

• Preliminary Group Assignment:

  • Based on the age-specific cutoff scores (see Table 1), assign participants to one of two preliminary groups:

    • At-Risk Group: Participants with scores in the "Indication of, or Suspect for, DCD" range.

    • Typically Developing (TD) Group: Participants with scores in the "Probably not DCD" range.

• Comprehensive Motor Assessment:

  • Administer a standardized motor assessment test, such as the Movement Assessment Battery for Children - Second Edition (MABC-2), to all participants in the "At-Risk Group".

  • Depending on the study design, you may also assess a subset of the "Typically Developing Group" to confirm their motor proficiency.

• Final Group Classification:

  • Based on the results of the comprehensive motor assessment, re-classify the "At-Risk Group" into:

    • DCD Group: Participants who meet the diagnostic criteria for DCD based on the standardized motor assessment (e.g., score at or below the 16th percentile on the MABC-2).

    • No DCD Group: Participants who do not meet the diagnostic criteria for DCD.

  • The final participant groups for analysis would then be: DCD Group, and Typically Developing Group.

Mandatory Visualization

Caption: DCDQ Research Workflow for Participant Classification.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. dcdq.ca [dcdq.ca]
• 3. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. files.eric.ed.gov [files.eric.ed.gov]
• 8. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]

Navigating Missing Data in DCDQ Questionnaires: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing missing data when using the Developmental Coordination Disorder Questionnaire (DCDQ). Below are troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the official guideline from the DCDQ'07 manual on handling missing items?

According to the official administration manual for the DCDQ'07, a total score can only be calculated if all 15 items are scored.[1][2][3] Missing even one score prevents the calculation of a total score and, consequently, the determination of whether a child's score indicates a suspicion of DCD.[1][2][3]

The manual strongly recommends proactive measures to prevent missing data:

• Review upon completion: Check the questionnaire for any missed items or items with multiple answers immediately after the parent has completed it.[1][3]

• Clarification: If items are missing, ask the parent for clarification.[1][3]

• Consultation: If a parent is unsure how to score an item because they haven't observed the child in that activity, suggest they consult with someone who might know, such as the other parent, a teacher, or a coach.[1][2]

Q2: I'm conducting a large-scale research study. Is it ever acceptable to use a questionnaire with missing data?

While the clinical guideline is strict, some research studies have employed methods to include questionnaires with a small amount of missing data. For instance, a study on the psychometric properties of the revised DCDQ included questionnaires that were at least 85% complete (i.e., missing no more than 2 of the 15 items) and used mean imputation for the missing values.[4] Another study using the Little DCDQ-Taiwan also imputed missing data using sample means when the percentage of missingness was very low (0.09% to 1.2%).[5][6]

The decision to include such questionnaires in a research context depends on the study's specific goals, the amount of missing data, and the justification for the chosen management strategy. It is crucial to transparently report how missing data were handled in any resulting publications.

Q3: What are the potential consequences of improperly handling missing data?

Improperly handling missing data can introduce bias into your results and reduce the statistical power of your analyses.[7][8] For example, simply deleting all participants with any missing data (a method called listwise deletion or complete case analysis) can lead to a smaller, less representative sample.[8] Older, simpler methods like replacing a missing value with the mean of the observed values for that item can artificially reduce the variability of the data, potentially leading to narrower confidence intervals and an increased risk of Type I errors (false positives).[8]

Troubleshooting Guides

Issue: A parent has returned a DCDQ with one or more unanswered questions.

This guide provides a step-by-step process for handling missing items in a DCDQ questionnaire, from initial prevention to advanced statistical techniques for research purposes.

Caption: Workflow for managing missing DCDQ data.

Experimental Protocols for Missing Data Imputation

For research purposes where excluding participants with minimal missing data is not desirable, several imputation methods can be considered. The choice of method should be made carefully and reported transparently.

Important Note: The DCDQ uses a 5-point Likert scale, which is ordinal data. Some imputation methods are designed for continuous data, and their use with ordinal data should be approached with caution.

Protocol 1: Mean Imputation

This is a simple method but is generally less recommended than more advanced techniques.[8] It has, however, been used in some DCDQ-related research.[4][5][6]

Methodology:

• Identify Missing Values: For a specific item on the DCDQ, identify all participants who did not provide a response.

• Calculate the Mean: For that same item, calculate the arithmetic mean of the scores from all participants who did provide a response.

• Impute the Value: Replace each missing value for that item with the calculated mean.

• Repeat: Repeat this process for every item in the questionnaire that has missing values.

Protocol 2: Multiple Imputation (MI)

Multiple Imputation is a more sophisticated and generally preferred method that accounts for the uncertainty of missing data.[7][8] It involves creating multiple complete datasets, analyzing each one, and then pooling the results.

Methodology:

• Imputation Phase:

  • Based on the relationships observed in the data, create m plausible replacement values for each missing score. This results in m complete datasets.

  • Methods like Multivariate Imputation by Chained Equations (MICE) are often used, where a statistical model is built for each variable with missing data, conditioned on the other variables.

• Analysis Phase:

  • Perform the planned statistical analysis (e.g., calculating total scores, running a regression model) on each of the m imputed datasets independently.

• Pooling Phase:

  • Combine the results (e.g., parameter estimates and standard errors) from the m analyses into a single set of results. Specific rules (Rubin's Rules) are used to correctly calculate the pooled estimates and their variance, which accounts for the uncertainty introduced by the imputation.

Data Summary: Comparison of Imputation Methods

The following table summarizes the key characteristics of different imputation methods.

Method	Description	Pros	Cons
Complete Case Analysis (Listwise Deletion)	Excludes any participant with one or more missing values.	Simple to implement.	Can significantly reduce sample size and statistical power; may introduce bias if data are not missing completely at random.[8]
Mean Imputation	Replaces a missing value with the mean of the observed values for that variable.	Simple to implement; retains full sample size.	Artificially reduces variance; distorts relationships between variables; generally leads to standard errors that are too small.[8]
Multiple Imputation (MI)	Creates multiple complete datasets by imputing missing values based on observed data, analyzes each, and pools the results.	Accounts for the uncertainty of imputation; provides more accurate standard errors; generally considered a superior method.[7][8]	More complex to implement and requires specialized software (e.g., R, SPSS).
Maximum Likelihood Estimation	Estimates the parameters of a model that are most likely to have produced the observed data, using all available information.	Uses all available data, even for incomplete cases; provides unbiased estimates under the Missing at Random (MAR) assumption.[8]	Primarily a model-based approach; may be computationally intensive.

Logical Relationships in Missing Data Handling

The decision of how to handle missing data involves understanding the nature of the "missingness."

Caption: Mechanisms of missing data and appropriate handling strategies.

References

• 1. dcdq.ca [dcdq.ca]
• 2. dcdq.ca [dcdq.ca]
• 3. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 4. researchgate.net [researchgate.net]
• 5. research.aota.org [research.aota.org]
• 6. radar.brookes.ac.uk [radar.brookes.ac.uk]
• 7. A method for imputing missing questionnaire data — Nuffield Department of Population Health [ndph.ox.ac.uk]
• 8. Methods for addressing missing data in psychiatric and developmental research - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Developmental Coordination Disorder Questionnaire (DCDQ)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the clinical application of the Developmental Coordination Disorder Questionnaire (DCDQ). It includes troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use.

I. Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the DCDQ's purpose, administration, and interpretation.

Q1: What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

A: The DCDQ is a 15-item, parent-report questionnaire designed to screen for motor coordination difficulties in children aged 5 to 15 years.[1][2] The most current and widely used version is the DCDQ'07.[1] It is a valuable tool for identifying children who may have Developmental Coordination Disorder (DCD).[1] There is also a version for younger children, the Little DCDQ, for ages 3 to 4 years.[1]

Q2: What are the subscales of the DCDQ'07?

A: The DCDQ'07 consists of three subscales:

• Control During Movement: 6 items assessing motor control while the child or an object is in motion.

• Fine Motor/Handwriting: 4 items focused on tasks like writing and cutting.

• General Coordination: 5 items that evaluate overall coordination in various daily activities.[3]

Q3: How is the DCDQ'07 scored and interpreted?

A: Parents rate their child's performance on each of the 15 items using a 5-point Likert scale. The total score ranges from 15 to 75, with higher scores indicating better motor performance. The interpretation of the total score is based on age-specific cutoff points, which categorize the child as either "Indication of or Suspect for DCD" or "Probably not DCD".[3][4][5]

Q4: Is the DCDQ a standalone diagnostic tool for DCD?

A: No, the DCDQ is a screening tool and should not be used in isolation to diagnose DCD. A formal diagnosis of DCD requires a comprehensive assessment by a qualified professional, which includes a clinical history, and standardized motor assessment, and must meet the diagnostic criteria outlined in the Diagnostic and Statistical Manual of Mental Disorders, 5th Edition (DSM-5).[4][6] The DCDQ helps to fulfill Criterion B of the DSM-5 criteria, which relates to the impact of motor skill deficits on daily life.[4]

Q5: Can the DCDQ be used for children with co-occurring conditions like ADHD?

A: Yes, the DCDQ can be used with children who have other developmental conditions, such as Attention-Deficit/Hyperactivity Disorder (ADHD). Research indicates that the DCDQ score is not significantly biased by the presence of ADHD.[3] However, children with both DCD and ADHD may have lower scores on the DCDQ. The "Control During Movement" subscale may help in differentiating between motor coordination issues and attention-related difficulties.[3]

Q6: How reliable and valid is the DCDQ'07?

A: The DCDQ'07 has demonstrated good psychometric properties. Its internal consistency is high, and it has shown good test-retest reliability.[7] Validation studies have reported its sensitivity (ability to correctly identify children with DCD) and specificity (ability to correctly identify children without DCD) across different age groups and cultural contexts.[3][4]

II. Troubleshooting Guide

This guide provides solutions to specific issues that users might encounter during the administration, scoring, and interpretation of the DCDQ.

Problem	Possible Cause	Recommended Solution
Incomplete Questionnaire	Parent may have missed some questions or was unsure how to answer.	Review the questionnaire with the parent to ensure all items are completed. Provide clarification on any ambiguous questions. A total score cannot be calculated if any items are missing.[3]
Inconsistent Scores Between Parents	Mothers and fathers may have different perspectives on their child's abilities.	Administer the questionnaire to both parents separately and then discuss any discrepancies to arrive at a consensus score for each item.[3]
Difficulty Interpreting Negatively Worded Items	The last two items of the DCDQ'07 are worded in the negative, which can sometimes lead to scoring errors if not carefully read.	Remind the administrator and the parent to pay close attention to the wording of all questions to ensure accurate responses and scoring.[7]
Cultural or Linguistic Misinterpretation	Some items may not be culturally relevant or may be misinterpreted in different linguistic contexts.	Use a validated, cross-culturally adapted version of the DCDQ for the specific population being assessed. If one is not available, a rigorous cross-cultural adaptation process should be followed.[7][8]
Discrepancy Between DCDQ Score and Standardized Motor Assessment (e.g., M-ABC2)	The DCDQ measures a parent's perception of a child's performance in everyday activities, while standardized tests provide a "snapshot" of motor performance in a clinical setting. These are not expected to have a perfect correlation.[3]	Consider both sources of information. The DCDQ provides valuable insight into the functional impact of motor difficulties (DSM-5 Criterion B), while the standardized test addresses the level of motor skill deficit (DSM-5 Criterion A).[4][6]
Over-identification of DCD	The DCDQ is designed to be a sensitive screening tool, meaning it is more likely to identify a child who may have a problem than to miss one. This can lead to a higher rate of false positives.[3]	Always follow up a positive screening result on the DCDQ with a comprehensive diagnostic assessment by a qualified professional to confirm or rule out a DCD diagnosis.[3]

III. Data Presentation

The following tables summarize the psychometric properties of the DCDQ'07 from various validation studies.

Table 1: DCDQ'07 Cutoff Scores for Suspected DCD

Age Group	DCDQ'07 Score Indicating Suspected DCD
5 years 0 months to 7 years 11 months	15 - 46
8 years 0 months to 9 years 11 months	15 - 55
10 years 0 months to 15 years 0 months	15 - 57
Source: DCDQ'07 Manual[3][4]

Table 2: Sensitivity and Specificity of the DCDQ'07 by Age Group

Age Group	Sensitivity	Specificity
5 years to 7 years 11 months	75.0%	71.4%
8 years 0 months to 9 years 11 months	88.6%	66.7%
10 years 0 months to 15 years 0 months	88.5%	75.6%
Overall (adjusted for age)	84.6%	70.8%
Source: DCDQ'07 Manual[3][4]

Table 3: Reliability and Validity Data from Select Cross-Cultural Validation Studies

Study (Country)	Internal Consistency (Cronbach's α)	Test-Retest Reliability (ICC)	Sensitivity	Specificity
Wilson et al., 2009 (Canada - revised DCDQ'07)	0.94	Not reported in snippet	85%	71%
Prado et al., 2009 (Brazil - adapted DCDQ)	0.92 (post-adaptation)	0.97 (post-adaptation)	73% (post-adaptation)	Not reported in snippet
Matta et al., 2021 (Lebanon)	0.947	0.94	91%	77%
Spanish Validation (2020)	0.907	Not reported in snippet	Not reported in snippet	Not reported in snippet
Note: Psychometric properties can vary based on the population and the specific methodology of the validation study.

IV. Experimental Protocols

This section provides detailed methodologies for the administration and scoring of the DCDQ'07 and the process of cross-cultural adaptation.

Protocol 1: Administration and Scoring of the DCDQ'07

Objective: To obtain a parent's perception of their child's motor coordination in everyday activities to screen for potential DCD.

Materials:

• DCDQ'07 questionnaire

• Pen or pencil

• Quiet environment for the parent to complete the questionnaire

Procedure:

• Provide the Questionnaire: Give the DCDQ'07, titled "The Coordination Questionnaire," to the child's parent or primary caregiver. Explain that it is a series of questions about their child's motor skills compared to other children of the same age.

• Instructions to the Parent: Instruct the parent to read each of the 15 questions carefully and to circle the one number that best describes their child's performance on a 5-point scale, from "Not at all like your child" (1) to "Extremely like your child" (5).

• Completion Time: The questionnaire typically takes 10-15 minutes to complete.

• Review for Completeness: Once the parent has finished, review the questionnaire to ensure all 15 items have been answered. If any items are missed, ask the parent for clarification.

• Scoring:

  • Transfer the circled number for each of the 15 items to the score sheet.

  • Sum the scores for all 15 items to get a total score (ranging from 15 to 75).

  • Calculate the child's chronological age at the time the questionnaire was completed.

• Interpretation: Compare the child's total score to the age-appropriate cutoff scores provided in Table 1 to determine if the result is "Indication of, or Suspect for, DCD" or "Probably not DCD".

Protocol 2: Cross-Cultural Adaptation of the DCDQ

Objective: To produce a linguistically and culturally equivalent version of the DCDQ for use in a new target population. This protocol is based on established guidelines for the cross-cultural adaptation of self-report measures.

Phases:

• Initial Translation:

  • Two independent translators, fluent in both the source language (English) and the target language, translate the DCDQ into the target language.

  • One translator should be aware of the clinical concepts of the questionnaire, while the other should not be, to capture both a clinical and a lay perspective.

• Synthesis of Translations:

  • The two translators and a recording observer meet to compare the two forward translations and create a synthesized version. Discrepancies are discussed and resolved to produce a single, reconciled forward translation.

• Back Translation:

  • Two new, independent translators who are native speakers of the source language and fluent in the target language, and who have no knowledge of the original DCDQ, translate the synthesized version back into the source language.

• Expert Committee Review:

  • A multidisciplinary committee (e.g., healthcare professionals, linguists, and the translators) reviews all the translations (original, forward translations, and back translations) to identify any discrepancies in meaning.

  • The committee evaluates the semantic, idiomatic, experiential, and conceptual equivalence of the translated questionnaire.

  • The committee produces a pre-final version of the adapted questionnaire.

• Pre-testing:

  • The pre-final version is tested with a small sample of the target population (e.g., 30-40 parents) to assess the clarity, comprehensibility, and cultural relevance of the items.

  • Cognitive debriefing interviews can be conducted to understand how parents interpret each question.

• Finalization:

  • Based on the feedback from the pre-testing phase, the expert committee makes final revisions to produce the final version of the cross-culturally adapted DCDQ.

• Psychometric Validation:

  • The final adapted version should then undergo a formal validation study in the target population to establish its reliability and validity.

V. Mandatory Visualizations

The following diagrams illustrate key workflows and relationships related to the clinical application of the DCDQ.

Caption: Diagnostic workflow for Developmental Coordination Disorder (DCD).

Caption: Relationship between different versions of the DCDQ.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. canchild.ca [canchild.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. dcdq.ca [dcdq.ca]
• 5. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 6. Assessment, diagnosis, and management of developmental coordination disorder | Canadian Paediatric Society [cps.ca]
• 7. scielo.br [scielo.br]
• 8. research.aota.org [research.aota.org]

Technical Support Center: Optimizing the Use of DCDQ in Diverse Pediatric Populations

Disclaimer: The compound "DCDQ" (Deaza-5'-deoxy-5'-chloro-9-methylene-9-deazaguanine) appears to be a novel or proprietary substance, as it is not extensively documented in publicly available scientific literature. This technical support guide has been constructed based on the properties of the closely related and well-studied class of compounds, 9-deazaguanine derivatives , which are known potent inhibitors of Purine Nucleoside Phosphorylase (PNP). The principles, protocols, and troubleshooting advice provided herein are based on the established mechanism of PNP inhibition and are intended to serve as a robust starting point for researchers working with DCDQ or similar molecules.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DCDQ and other 9-deazaguanine derivatives?

A1: DCDQ, as a derivative of 9-deazaguanine, is presumed to function as a potent inhibitor of the enzyme Purine Nucleoside Phosphorylase (PNP).[1][2] PNP is a key enzyme in the purine salvage pathway, responsible for the breakdown of purine nucleosides like deoxyguanosine.[3] By inhibiting PNP, the compound causes an accumulation of deoxyguanosine, which is then phosphorylated within the cell to form high levels of deoxyguanosine triphosphate (dGTP).[1][4] This accumulation of dGTP is particularly toxic to lymphocytes, especially T-cells, leading to the induction of apoptosis (programmed cell death).[1]

Q2: Why is PNP inhibition a relevant therapeutic strategy for pediatric cancers?

A2: Certain pediatric malignancies, particularly T-cell acute lymphoblastic leukemia (T-ALL), are characterized by the uncontrolled proliferation of T-lymphocytes.[2] Children with a genetic deficiency in PNP naturally exhibit a profound lack of T-cells, which provides a strong rationale for targeting this enzyme to selectively eliminate malignant T-cells.[2] Therefore, PNP inhibitors like DCDQ are being investigated as targeted therapies for T-cell-mediated cancers.[2]

Q3: What are the key considerations before starting an experiment with DCDQ in a diverse pediatric cancer cell line panel?

A3: Before initiating experiments, it is crucial to consider the following:

• Cell Line Selection: The primary mechanism of action suggests highest efficacy in T-lymphoblastic cell lines. Include a panel of both T-cell and non-T-cell pediatric cancer lines (e.g., neuroblastoma, rhabdomyosarcoma) to assess the spectrum of activity.

• SAMHD1 Status: The protein SAMHD1 is a dNTP hydrolase that can protect cells from the toxic accumulation of dGTP.[4] Cancer cells with low or absent SAMHD1 expression may be significantly more sensitive to PNP inhibitors.[4] It is advisable to characterize the SAMHD1 status of your cell line panel.

• Solubility: As with many small molecule inhibitors, solubility can be a challenge. Determine the optimal solvent for DCDQ and the maximum concentration that can be achieved in your cell culture media without precipitation.

• Stability: Assess the stability of DCDQ in solution and in culture media over the time course of your experiment to ensure consistent compound activity.

Troubleshooting Guide

Issue 1: Lower than expected cytotoxicity in T-ALL cell lines.

• Question: We are testing DCDQ on a known pediatric T-ALL cell line (e.g., JURKAT, MOLT-4) but are not observing significant cell death at our expected active concentrations. What could be the cause?

• Answer:

  • Compound Inactivity: Verify the integrity and purity of your DCDQ stock. If possible, confirm its activity in a cell-free PNP enzyme inhibition assay.

  • Solubility Issues: The compound may be precipitating out of the culture medium. Visually inspect your culture plates for any precipitate. Consider preparing fresh dilutions from your stock solution and using a different solvent if necessary. Some purine analogs have low solubility in aqueous solutions.[5]

  • High SAMHD1 Expression: The cell line you are using may have high levels of SAMHD1, which would actively degrade the accumulating dGTP, conferring resistance to PNP inhibition.[4] Consider quantifying SAMHD1 protein levels via Western blot.

  • Assay Duration: The cytotoxic effects of dGTP accumulation may take time to manifest. Ensure your experimental endpoint (e.g., 48, 72, or 96 hours) is sufficient for apoptosis to occur.

Issue 2: DCDQ is precipitating in the cell culture media.

• Question: When we add our DCDQ working solution to the culture media, we observe a cloudy precipitate. How can we resolve this?

• Answer:

  • Solvent Choice: The initial stock solution should be prepared in a solvent in which the compound is highly soluble, such as DMSO.[5]

  • Working Dilutions: Prepare intermediate dilutions of your stock in culture media. Avoid adding a highly concentrated DMSO stock directly to a large volume of aqueous media. Add the compound dropwise while vortexing the media to facilitate mixing.

  • Final Concentration: The final concentration of the solvent (e.g., DMSO) in the culture media should typically be kept below 0.5% to avoid solvent-induced cytotoxicity. If higher concentrations of DCDQ are needed, you may need to explore alternative formulation strategies, such as the use of solubilizing agents, though these must be tested for their own effects on the cells.

Issue 3: Inconsistent results between experimental replicates.

• Question: We are getting significant variability in our cell viability readouts across different wells and different experimental days. What are the potential sources of this inconsistency?

• Answer:

  • Cell Seeding Density: Ensure that cells are evenly seeded across the plate. Inconsistent cell numbers at the start of the experiment will lead to variable results.

  • Compound Distribution: Pipetting technique is critical. Ensure the compound is thoroughly mixed in the media before dispensing to the wells to avoid concentration gradients across the plate.

  • Edge Effects: The outer wells of a microplate are more prone to evaporation, which can concentrate the compound and affect cell growth. Consider avoiding the use of the outermost wells or filling them with sterile PBS to maintain humidity.

  • Cell Health: Use cells from a consistent passage number and ensure they are in the logarithmic growth phase at the time of treatment.

Quantitative Data Summary

The following table provides illustrative IC50 (half-maximal inhibitory concentration) values for a hypothetical 9-deazaguanine derivative, "Compound X," across a panel of pediatric cancer cell lines. This data is intended to serve as an example of how to present such findings. Actual values for DCDQ must be determined experimentally.

Cell Line	Cancer Type	Putative SAMHD1 Status	Illustrative IC50 for Compound X (nM)
JURKAT	T-cell Acute Lymphoblastic Leukemia	Low	50
MOLT-4	T-cell Acute Lymphoblastic Leukemia	Low	75
CCRF-CEM	T-cell Acute Lymphoblastic Leukemia	Moderate	250
NALM-6	B-cell Precursor Leukemia	High	> 10,000
SH-SY5Y	Neuroblastoma	High	> 10,000
RD	Rhabdomyosarcoma	High	> 10,000

Experimental Protocols

Protocol: In Vitro Cytotoxicity Assessment using a Luminescent-Based Assay (e.g., CellTiter-Glo®)

This protocol is designed to determine the IC50 value of DCDQ in a suspension pediatric cell line (e.g., JURKAT).

Materials:

• Pediatric cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS + 1% Penicillin/Streptomycin)

• DCDQ (stock solution in DMSO, e.g., 10 mM)

• Sterile, opaque-walled 96-well plates suitable for luminescence readings

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Plate reader with luminescence detection capabilities

Methodology:

• Cell Seeding:

  • Count cells using a hemocytometer or automated cell counter and determine viability (should be >95%).

  • Dilute the cell suspension to a final concentration of 1 x 10^5 cells/mL in complete culture medium.

  • Using a multichannel pipette, seed 50 µL of the cell suspension into each well of a 96-well opaque plate (this results in 5,000 cells/well).

• Compound Preparation and Addition:

  • Prepare a serial dilution series of DCDQ in complete culture medium from your DMSO stock. For example, to test concentrations from 1 nM to 10 µM, create 2X working solutions (2 nM to 20 µM).

  • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest DCDQ concentration) and a "no-cell" control (medium only).

  • Add 50 µL of the 2X DCDQ dilutions or vehicle control to the appropriate wells containing cells. The final volume in each well will be 100 µL.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Luminescent Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add 100 µL of the prepared reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Subtract the average luminescence from the "no-cell" control wells from all other readings.

  • Normalize the data by setting the average luminescence of the vehicle control wells to 100% viability.

  • Plot the normalized viability data against the log of the DCDQ concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value.

Visualizations

Caption: Mechanism of DCDQ-induced apoptosis via PNP inhibition.

Caption: Workflow for in vitro cytotoxicity assay.

Caption: Troubleshooting logic for DCDQ experiments.

References

• 1. synapse.patsnap.com [synapse.patsnap.com]
• 2. Purine nucleoside phosphorylase inhibitors in T-cell malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clinmedjournals.org [clinmedjournals.org]
• 4. PNP inhibitors selectively kill cancer cells lacking SAMHD1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

DCDQ Interpretation Guidelines for Clinicians: A Technical Support Center

This technical support center provides clinicians, researchers, and drug development professionals with a comprehensive guide to the Developmental Coordination Disorder Questionnaire (DCDQ), a key screening tool for Developmental Coordination Disorder (DCD).

Frequently Asked Questions (FAQs)

1. What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-completed questionnaire designed to screen for motor coordination difficulties in children.[1][2] The current version, known as the DCDQ'07, is a revised and more psychometrically robust instrument intended for use with children aged 5 to 15 years.[1][3] It is a valuable tool to help identify children who may have DCD.[2][4]

2. Who should complete the DCDQ?

The DCDQ was developed and validated for completion by parents, as they are typically most familiar with their child's motor performance in everyday activities.[2][4] While some clinicians and researchers have experimented with having teachers or both parents complete the questionnaire, the scoring system was developed based on parental responses.[2][4] If multiple perspectives are sought, it is recommended that the parent and teacher complete the form together.[3]

3. How is the DCDQ'07 structured?

The DCDQ'07 consists of 15 items that are grouped into three factors:[2][4]

• Control During Movement: Assesses motor control while the child or an object is in motion.

• Fine Motor and Handwriting: Focuses on tasks requiring fine motor skills and handwriting abilities.

• General Coordination: Evaluates overall coordination in various activities.

4. How is the DCDQ scored?

To score the DCDQ'07, you must first calculate the child's chronological age. Then, sum the responses for all 15 items to obtain a total score, which will range from 15 to 75. This total score is then compared to age-specific cutoff scores to determine if there is an indication of or suspicion for DCD.[3][5]

Troubleshooting Guide

Q: What if a parent leaves some questions on the DCDQ unanswered?

A: The administration manual does not provide specific instructions for handling missing data. It is recommended to follow up with the parent to see if they can provide a response for the unanswered items. If this is not possible, the questionnaire's validity for that child may be compromised, and this should be noted in the clinical report.

Q: How should I interpret a score that falls on the borderline between "Indication of, or Suspect for, DCD" and "Probably not DCD"?

A: A borderline score should be interpreted with caution. It is important to consider other factors, such as the clinician's observations, the child's developmental history, and information from other assessments. In such cases, further motor testing is recommended to clarify the child's motor coordination abilities.[2]

Q: Can the DCDQ be used for children with other developmental conditions, such as ADHD?

A: Yes, the DCDQ can be used with children who have other developmental conditions.[3] Research has shown that the presence of ADHD was not associated with the DCDQ'07 score, indicating little bias when using the questionnaire with this population.[3] The results, in conjunction with other test findings, can help differentiate between motor coordination challenges and difficulties related to inattention.[3]

Data Presentation

Table 1: DCDQ'07 Interpretation of Total Scores

Chronological Age	Indication of or Suspect for DCD (DCDQ Score)	Probably Not DCD (DCDQ Score)
5 years 0 months to 7 years 11 months	15 to 46	47 to 75
8 years 0 months to 9 years 11 months	15 to 55	56 to 75
10 years 0 months to 15 years 0 months	15 to 57	58 to 75

Source: Adapted from the DCDQ'07 Administration Manual.[3][5]

Table 2: Sensitivity and Specificity of the DCDQ'07

Age Group	Sensitivity	Specificity
5 years 0 months to 7 years 11 months	75.0%	71.4%
8 years 0 months to 9 years 11 months	88.6%	66.7%
10 years 0 months to 15 years 0 months	88.5%	75.6%
Overall (adjusted for age)	84.6%	70.8%

Source: DCDQ'07 Administration Manual.[3]

Experimental Protocols

Methodology for Utilizing the DCDQ'07

• Obtain Consent: Obtain informed consent from the child's parent or legal guardian before administering the questionnaire.

• Provide Instructions: Clearly explain the purpose of the questionnaire to the parent. Instruct them to compare their child's motor performance to that of their peers using the 5-point Likert scale for each of the 15 items.[2][4]

• Ensure Completion: Encourage the parent to answer all questions.

• Calculate Chronological Age: Accurately calculate the child's chronological age in years and months as of the date of questionnaire completion.[5][6]

• Score the Questionnaire: Sum the scores for each of the 15 items to get a total score.[5]

• Interpret the Score: Compare the total score to the appropriate age-related cutoff scores in Table 1 to determine if the result is an "Indication of, or Suspect for, DCD" or "Probably not DCD".[3][4][5]

• Integrate with Other Findings: The DCDQ is a screening tool and should not be used in isolation for diagnosis.[2][4] An indication of DCD on the questionnaire fulfills the requirement for Criterion B of the DSM-5 diagnostic criteria for DCD.[2][4] However, a comprehensive assessment by a qualified professional is necessary for a formal diagnosis.[7] This includes standardized motor testing and a thorough developmental history.

Visualizations

Caption: DCDQ'07 interpretation workflow for clinicians.

Caption: Role of DCDQ in DCD diagnostic criteria.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. dcdq.ca [dcdq.ca]
• 5. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]
• 6. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 7. Assessment, diagnosis, and management of developmental coordination disorder | Canadian Paediatric Society [cps.ca]

Navigating the Developmental Coordination Disorder Questionnaire (DCDQ): A Technical Support Guide

For researchers, clinicians, and professionals in drug development, the accurate assessment of motor coordination is crucial, particularly in pediatric populations. The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-report screening tool designed to identify children aged 5 to 15 years who may have Developmental Coordination Disorder (DCD). This guide addresses common pitfalls and frequently asked questions to ensure the effective and accurate use of the DCDQ in your research and clinical practice.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of the DCDQ?

The DCDQ is a 15-item questionnaire completed by parents to screen for motor coordination difficulties in children.[1] It is designed to assess a child's motor skills in everyday activities compared to their peers.[2][3] It is important to note that the DCDQ is a screening tool and not a standalone diagnostic instrument.[2][3] A low score on the DCDQ indicates that a child may be at risk for DCD and should be referred for a full diagnostic assessment by a qualified professional.[4]

Q2: Who should complete the DCDQ?

The questionnaire is designed to be completed by a parent or primary caregiver who has ample opportunity to observe the child's daily activities.[5] While teachers can provide valuable insights, the scoring and cutoff values of the DCDQ were developed based on parental reports.[6] If a teacher's perspective is desired, it is recommended that the parent and teacher complete the questionnaire together.[6] Studies have shown that while parent and teacher reports may not always align perfectly, teacher reports using the DCDQ have been found to correlate more highly with the Movement Assessment Battery for Children (MABC), a standardized motor assessment.[5][6]

Q3: Can the DCDQ be used for children with co-occurring conditions like ADHD?

Yes, the DCDQ can be used with children who have other developmental conditions, including Attention Deficit Hyperactivity Disorder (ADHD).[6] The developers of the questionnaire used statistical modeling to minimize the influence of factors like ADHD on the total score.[6][7] However, it is important to be aware that children with both DCD and ADHD tend to have lower scores on the DCDQ.[5][6] The "Control During Movement" subscale of the DCDQ may be particularly helpful in differentiating between motor coordination difficulties and challenges related to attention.[5][6]

Troubleshooting Guide

Problem 1: Inconsistent or Unexpected Scores

• Pitfall: A common error in completing the original DCDQ was that some parents did not notice the shift from positively to negatively worded questions, leading to inaccurate scores.[6] The revised version (DCDQ'07) has addressed this, but it is still crucial to ensure the respondent has understood each question.

• Troubleshooting:

  • Clarify Instructions: Before administration, briefly explain the rating scale and the importance of considering each question independently. Provide a contact person for any questions the parent may have during completion.[2]

  • Review for Inconsistencies: Upon receiving a completed questionnaire, quickly review the responses for any obvious patterns that might suggest a misunderstanding of the questions.

  • Parental Factors: Be mindful that a parent's knowledge of child development, their level of observation of the child's activities, and their own motivations can influence their responses.[5][6] A semi-structured interview can help to verify the accuracy of the questionnaire scores.[5][6]

Problem 2: Discrepancy between DCDQ Scores and Standardized Motor Assessments

• Pitfall: It is not uncommon for a child's score on the DCDQ to differ from their performance on a standardized, performance-based motor assessment like the MABC.

• Troubleshooting:

  • Understand the Tool's Purpose: The DCDQ is designed to be a "coarse sieve," meaning it is more likely to identify a child who might have a problem than to miss one.[6] It assesses performance in everyday life, which can differ from a "snap-shot" of motor skills in a clinical testing environment.[5][6]

  • Consider the Full Clinical Picture: The DCDQ provides valuable information about a child's functioning in their natural environments (home, school, playground), which is a key component of the diagnostic criteria for DCD.[4][7] Use the DCDQ score in conjunction with standardized test results, clinical observations, and developmental history to make an informed judgment.

Problem 3: Challenges in Cross-Cultural Use

• Pitfall: The DCDQ has been translated and adapted for use in many countries. However, cultural and idiomatic differences can affect the interpretation of certain items.

• Troubleshooting:

  • Use Validated Translations: Whenever possible, use a version of the DCDQ that has been formally translated and validated for the specific cultural and linguistic context.

  • Be Aware of Challenging Items: For example, items involving specific sports or idiomatic expressions like "bull in a china shop" have been reported as challenging to adapt in some cultures.[8] Researchers and clinicians should be aware of these potential issues and may need to provide additional clarification for certain items.

Experimental Protocols: Administering and Scoring the DCDQ'07

Methodology for Administration:

• Provide the Questionnaire: Give the parent or caregiver the two-page "Coordination Questionnaire" (the parent-facing title of the DCDQ'07). It is recommended not to provide the score sheet to the parent.[5]

• Ensure a Suitable Environment: Advise the parent to complete the questionnaire in a quiet and non-distracting setting. The estimated time for completion is 10-15 minutes.[5]

• Offer Clarification: Ensure a knowledgeable contact person is available to answer any questions the parent may have about the meaning of the items.[2]

Methodology for Scoring:

• Transcribe Scores: Transfer the circled number for each of the 15 items to the corresponding space on the DCDQ'07 Score Sheet.

• Calculate Factor Scores: Sum the scores for the items within each of the three factors:

  • Control During Movement

  • Fine Motor/Handwriting

  • General Coordination

• Calculate Total Score: Sum the three-factor scores to obtain the total DCDQ'07 score. The total score will range from 15 to 75.[8]

• Interpret the Total Score: Compare the child's total score to the cutoff scores provided for their specific age group to determine if their score falls into the "Indication of, or Suspect for, DCD" or "Probably not DCD" category.

Data Presentation: DCDQ'07 Scoring and Psychometric Properties

Table 1: DCDQ'07 Age-Based Cutoff Scores

Age Group	Indication of, or Suspect for, DCD	Probably not DCD
5 years 0 months to 7 years 11 months	15 - 46	47 - 75
8 years 0 months to 9 years 11 months	15 - 55	56 - 75
10 years 0 months to 15 years 11 months	15 - 57	58 - 75

Data sourced from the DCDQ'07 manual.

Table 2: Psychometric Properties of the DCDQ'07

Psychometric Property	Value	Description
Internal Consistency (Cronbach's Alpha)	0.94	Indicates a high degree of correlation among the items in the questionnaire.
Overall Sensitivity	85%	The ability of the questionnaire to correctly identify children with DCD.
Overall Specificity	71%	The ability of the questionnaire to correctly identify children who do not have DCD.[1]
Test-Retest Reliability	> 0.90	Indicates that the questionnaire provides consistent results over time.[6]

Visualizations

Caption: DCDQ Screening and Assessment Workflow.

References

• 1. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. seatoskypediatrics.ca [seatoskypediatrics.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. Assessment, diagnosis, and management of developmental coordination disorder | Canadian Paediatric Society [cps.ca]
• 5. dcdq.ca [dcdq.ca]
• 6. FAQ - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 7. researchgate.net [researchgate.net]
• 8. research.aota.org [research.aota.org]

Technical Support Center: Modifying the DCDQ for Children with Comorbid Conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use and potential modification of the Developmental Coordination Disorder Questionnaire (DCDQ) for children with comorbid neurodevelopmental conditions such as Attention-Deficit/Hyperactivity Disorder (ADHD), Autism Spectrum Disorder (ASD), and Dyslexia.

Frequently Asked Questions (FAQs)

Q1: Is there a modified version of the DCDQ specifically for children with ADHD, ASD, or Dyslexia?

A1: Currently, there are no officially validated and published modified versions of the Developmental Coordination Disorder Questionnaire (DCDQ'07) specifically for children with ADHD, ASD, or Dyslexia. The standard DCDQ'07 is the most commonly used version for screening for motor coordination difficulties in these populations.

Q2: Can the standard DCDQ'07 be used for children with these comorbid conditions?

A2: Yes, the DCDQ'07 manual states that the questionnaire can be used with children who have other developmental conditions.[1] The scoring for the DCDQ'07 was developed using a logistic regression model that accounted for the presence of ADHD, and it was found that ADHD was not significantly associated with the DCDQ score, suggesting minimal bias when used with this population.[1] Research has also utilized the DCDQ to identify motor difficulties in children with ASD and in studies comparing children with and without dyslexia.

Q3: What are the main challenges when using the DCDQ with children who have comorbid conditions?

A3: The primary challenges include:

• Symptom Overlap: It can be difficult for parents to distinguish between motor difficulties and the core symptoms of the comorbid condition. For example, in a child with ADHD, is difficulty with handwriting due to poor motor control (DCD) or inattention?

• Parental Interpretation: Parents may attribute all of their child's difficulties to the primary diagnosis (e.g., ASD) and may not recognize specific motor coordination problems.

• Language and Comprehension: For children with dyslexia or language-related challenges associated with ASD, parents may need additional clarification on certanaire items to ensure accurate responses.

Q4: If I choose to modify the DCDQ for my research, what is the recommended process?

A4: While there is no standard protocol for modifying the DCDQ for comorbid conditions, the principles of cross-cultural adaptation can be applied.[2][3][4][5][6] This process typically involves:

• Expert Panel Review: A panel of experts in DCD, the specific comorbid condition (ADHD, ASD, or Dyslexia), and psychometric testing should review the DCDQ'07 for clarity, relevance, and potential for misinterpretation in the context of the comorbidity.

• Qualitative Parent Interviews: Conduct interviews with parents of children with the comorbid condition to understand how they interpret the questionnaire items and to identify any confusing or ambiguous language.

• Item Modification: Based on expert and parent feedback, modify items to improve clarity. This might involve adding explanatory notes or rephrasing certas. For example, for a question about a child's speed in completing tasks, a note could be added to prompt the parent to consider the child's motor speed separately from their level of distractibility.

• Pilot Testing: Administer the modified questionnaire to a small group of parents to gather further feedback.

• Psychometric Validation: Conduct a full validation study of the modified questionnaire to establish its reliability and validity in the target population. This involves assessing internal consistency, test-retest reliability, and concurrent validity with a gold-standard motor assessment (e.g., the Movement Assessment Battery for Children, Second Edition - MABC-2).

Q5: Are there alternative assessment tools for motor skills in children with comorbid conditions?

A5: Yes, several performance-based assessments are used to evaluate motor skills in children with neurodevelopmental disorders, including:

• Movement Assessment Battery for Children, Second Edition (MABC-2)

• Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2)

• Peabody Developmental Motor Scales, Third Edition (PDMS-3)

These direct assessments can provide a more objective measure of motor competence that can be used in conjunction with parent-reported measures like the DCDQ.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Uncertainty in parental responses due to symptom overlap (e.g., inattention vs. poor coordination).	Difficulty in attributing the child's challenges to a specific cause.	During administration, provide clarifying examples. For instance, when asking about handwriting, you could say, "We are interested in the quality and control of your child's letter formation, separate from how quickly they get distracted from the task."
Parents consistently rate all items at the lowest or highest end of the scale.	The parent may be viewing all of the child's difficulties through the lens of their primary diagnosis.	Conduct a semi-structured interview alongside the questionnaire to probe for specific examples of the child's motor performance in various daily activities.
Low internal consistency of the DCDQ in your study sample.	The standard DCDQ items may not be functioning as intended in your specific comorbid population.	This may indicate that a modification of the questionnaire is necessary. Consider a pilot study to identify problematic items and potentially adapt them, followed by a validation of the modified version.
Discrepancy between DCDQ scores and performance-based motor assessments (e.g., MABC-2).	The DCDQ measures a parent's perception of their child's daily functional motor skills, which can differ from the child's performance in a structured testing environment.	This is not necessarily an indication of an invalid measure. Report both findings and consider the complementary information they provide about the child's motor abilities in different contexts. The DCDQ is designed to be a "coarse sieve" and may over-identify children who then require further standardized testing for confirmation.[1]

Data Presentation

Table 1: Prevalence of Probable DCD (p-DCD) in Children with ADHD and ASD as Identified by the DCDQ

Comorbid Condition	Study Population	Prevalence of p-DCD	Source
ADHD	20 children with ADHD	75%	[7]
ADHD	176 children with ADHD	39.2%	[8]
ASD	11,814 children with ASD	86.9%	[9]
ASD	2,644 children with ASD	82%	[10]
ASD	71 children with ASD	67.61%	[11]

Table 2: DCDQ Performance in Children with Comorbid Conditions Compared to Typically Developing (TD) Controls

Study	Comorbid Group	DCDQ Findings
Delgado-Lobete et al. (2020)	ADHD	Children with ADHD had significantly lower scores on all DCDQ subscales and the total score compared to TD controls.[7]
Lee et al. (2022)	ADHD	The DCDQ total score and all three sub-component scores were significantly lower in the ADHD group than in the neurotypical group.[8]
Bhat (2022)	ASD	Children with ASD showed significantly deficient motor performance on all DCDQ subscales and total scores compared to published norms for TD children.[9]
Słowińska et al. (2023)	ASD	Children with ASD had a statistically significantly lower median DCDQ score (48) compared to the control group (66).[11]
Bizzaro et al. (2022)	ADHD and DCD	DCDQ subscale scores were significantly lower in all clinical groups (ADHD-only, DCD-only, ADHD/DCD) than in controls, with minimal differences between the clinical groups.[12]

Experimental Protocols

As there are no established protocols for modifying the DCDQ for these specific comorbid populations, the following is a proposed experimental protocol for the validation of a hypothetically modified DCDQ (mDCDQ).

Objective: To evaluate the psychometric properties (reliability and validity) of a modified Developmental Coordination Disorder Questionnaire (mDCDQ) for children with a specific comorbid condition (e.g., ADHD).

Methodology:

• Phase 1: Modification of the DCDQ'07

  • Expert Panel Review: A panel of 5-7 experts (including pediatric occupational therapists, child psychologists specializing in the comorbid condition, and researchers with expertise in psychometrics) will review the DCDQ'07. They will assess each item for clarity, relevance, and potential for misinterpretation by parents of children with the specific comorbidity.

  • Qualitative Parent Interviews: Conduct cognitive interviews with 10-15 parents of children diagnosed with the comorbid condition. During these interviews, parents will be asked to "think aloud" as they complete the standard DCDQ'07 to identify any ambiguous or confusing items.

  • Item Adaptation: Based on the feedback from the expert panel and parent interviews, items will be modified. Modifications may include rephrasing, adding clarifying examples, or providing additional instructions to help parents differentiate motor difficulties from the symptoms of the comorbid condition.

• Phase 2: Pilot Testing of the mDCDQ

  • Administer the mDCDQ to a small sample of 20-30 parents of children with the comorbid condition.

  • Collect feedback on the clarity and ease of understanding of the modified questionnaire.

  • Make any final adjustments to the mDCDQ based on this feedback.

• Phase 3: Psychometric Validation of the mDCDQ

  • Participants: Recruit a large, representative sample of children with the diagnosed comorbid condition (n > 100) and a control group of typically developing children matched for age and sex.

  • Data Collection:

    • Parents of all participants will complete the mDCDQ.

    • A subset of parents (n ≈ 50) will complete the mDCDQ again after a 2-4 week interval to assess test-retest reliability.

    • All children will be assessed using a gold-standard motor assessment, such as the MABC-2, to establish concurrent validity.

  • Data Analysis:

    • Internal Consistency: Calculate Cronbach's alpha for the total mDCDQ and its subscales.

    • Test-Retest Reliability: Calculate the Intraclass Correlation Coefficient (ICC) for the two administrations of the mDCDQ.

    • Construct Validity: Use a t-test or ANOVA to compare the mDCDQ scores of the comorbid and control groups.

    • Concurrent Validity: Calculate the Pearson correlation coefficient between the mDCDQ total score and the MABC-2 total score.

    • Sensitivity and Specificity: Use Receiver Operating Characteristic (ROC) curve analysis to determine the optimal cut-off score for the mDCDQ to differentiate between children with and without motor coordination difficulties, and calculate the sensitivity and specificity at this cut-off.

Visualizations

Decision workflow for using the DCDQ with comorbid populations.

Workflow for the adaptation and validation of the DCDQ.

References

• 1. FAQ - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 2. research.aota.org [research.aota.org]
• 3. mdpi.com [mdpi.com]
• 4. Psychometric Validation and Reference Norms for the European Spanish Developmental Coordination Disorder Questionnaire: DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.umt.edu.pk [journals.umt.edu.pk]
• 6. researchgate.net [researchgate.net]
• 7. Developmental Coordination Disorder, Motor Performance, and Daily Participation in Children with Attention Deficit and Hyperactivity Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The association between symptoms of developmental coordination disorder and neuropsychological characteristics in children with and without ADHD - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Is Motor Impairment in Autism Spectrum Disorder Distinct From Developmental Coordination Disorder? A Report From the SPARK Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validating motor delays across the developmental coordination disorder-questionnaire and the Vineland adaptive behavior scales (VABS) in children with autism spectrum disorderASD: A SPARK dataset analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Motor characteristics in children with developmental coordination disorder and attentiondeficit/hyperactivity disorder: intergroup comparison and predictors - Minerva Pediatrics 2022 Sep 23 - Minerva Medica - Journals [minervamedica.it]

Technical Support Center: Ensuring Reliability of Developable Cavity Drug-target Quantitative (DCDQ) Data in Large-Scale Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring the reliability of their DCDQ data collection.

Troubleshooting Guides

This section addresses specific issues that may arise during DCDQ experiments.

Question: Why am I observing high variability in my binding affinity measurements for the same compound across multiple experimental runs?

Answer: High variability in binding affinity data can stem from several sources. It is crucial to systematically investigate potential causes to ensure data reliability. Key areas to troubleshoot include:

• Compound Quality and Handling: Inconsistent compound purity, degradation, or improper storage can lead to variable effective concentrations. Ensure compounds are of high purity and stored under recommended conditions. Prepare fresh stock solutions for each experiment.

• Target Protein Integrity: The stability and activity of the target protein are paramount. Variations in protein expression, purification, and storage can lead to inconsistencies. Regularly assess protein purity, aggregation state, and activity.

• Assay Conditions: Minor fluctuations in buffer composition, pH, temperature, and incubation times can significantly impact binding kinetics. Strict adherence to a standardized protocol is essential.

• Instrumentation: Ensure that instruments are properly calibrated and maintained. Fluctuations in instrument performance can introduce systematic errors.

Quantitative Troubleshooting Summary

Parameter	Acceptable Range	Unacceptable Range	Potential Cause
Compound Purity	>95%	<95%	Synthesis impurities, degradation
Protein Aggregation	<5%	>10%	Improper folding, buffer conditions
Assay Temperature Fluctuation	± 0.5°C	> ± 1°C	Inadequate temperature control
Coefficient of Variation (CV) for Controls	<10%	>20%	Pipetting errors, reagent variability

Question: What are the likely reasons for a low signal-to-noise ratio in my thermal shift assay designed to screen for binders to a developable cavity?

Answer: A low signal-to-noise ratio can obscure true hits and lead to false negatives. Consider the following factors:

• Insufficient Protein Concentration: The protein concentration may be too low to produce a robust signal. Optimize the protein concentration to maximize the signal window.

• Inherent Protein Instability: The target protein may be inherently unstable, leading to a shallow melting curve. Experiment with different buffer conditions, including additives like glycerol or salts, to enhance protein stability.

• Dye Interference: The fluorescent dye used may interact non-specifically with the compound or protein, leading to high background fluorescence. Screen a panel of dyes to find one with minimal interference.

• Compound Fluorescence: The test compounds themselves may be fluorescent at the excitation and emission wavelengths used, contributing to high background. Pre-screen compounds for auto-fluorescence.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding DCDQ data collection and analysis.

Question: What are the best practices for managing and ensuring the integrity of large-scale DCDQ datasets?

Answer: Robust data management is critical for the reliability and reproducibility of large-scale studies.[1][2] Key best practices include:

• Standardized Data Collection: Implement standardized protocols for all data collection and entry to minimize variability.[1]

• Data Validation and Verification: Employ automated validation checks and manual review to identify and correct errors in real-time.[2]

• Comprehensive Documentation: Record all experimental methods, data processing procedures, and analysis techniques to ensure transparency and traceability.[2]

• Data Security: Implement security measures such as encryption and access controls to protect data from unauthorized access or manipulation.[2]

• Data Standardization and Harmonization: Use consistent data formats, definitions, and terminology to enable integration and analysis across different datasets.[2]

Question: What criteria should be used to validate a "developable cavity" on a drug target?

Answer: Validating a developable cavity involves a multi-faceted approach to assess its potential for binding a drug-like molecule and eliciting a biological response. A 'druggable' target is accessible to the drug molecule and upon binding, elicits a measurable biological response in vitro and in vivo.[3] Key criteria include:

• Structural Analysis: The cavity should have appropriate size, shape, and chemical properties to accommodate a small molecule with high affinity and specificity.

• Druggability Assessment: Computational tools can be used to predict the "druggability" of a cavity based on its geometric and physicochemical properties.

• Experimental Validation: The ability of the cavity to bind a diverse range of small molecules should be confirmed through screening campaigns.

• Functional Relevance: Modulation of the cavity by a ligand should result in a measurable change in the target's biological activity.

Quantitative Criteria for a Developable Cavity

Metric	Favorable	Unfavorable	Rationale
Cavity Volume	300-1000 ų	<200 or >1500 ų	Accommodates drug-like molecules
Druggability Score (e.g., from DoGSiteScorer)	>0.5	<0.5	Predicts likelihood of binding a drug
Ligand Efficiency (LE)	>0.3	<0.2	Indicates binding energy per heavy atom
Lipophilic Ligand Efficiency (LLE)	>5	<3	Balances potency and lipophilicity

Experimental Protocols

Protocol: Determining Binding Affinity and Kinetics using Surface Plasmon Resonance (SPR)

This protocol outlines the key steps for quantifying the interaction between a small molecule compound and a target protein immobilized on an SPR sensor chip.

• Immobilization of Target Protein:

  • Activate the sensor chip surface (e.g., CM5 chip) with a mixture of EDC and NHS.

  • Inject the target protein in a suitable buffer (e.g., 10 mM sodium acetate, pH 4.5) to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Compound Preparation:

  • Prepare a dilution series of the compound in the running buffer. Include a blank (buffer only) for double referencing.

  • Ensure the final DMSO concentration is consistent across all samples and does not exceed 1%.

• Binding Analysis:

  • Inject the compound dilutions over the sensor surface, starting with the lowest concentration.

  • Monitor the association phase during the injection and the dissociation phase after the injection.

  • Regenerate the sensor surface between compound injections using a mild regeneration solution if necessary.

• Data Analysis:

  • Subtract the reference surface signal and the blank injection signal from the active surface signal.

  • Fit the processed sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Visualizations

Caption: Experimental workflow for determining binding kinetics using SPR.

Caption: Decision workflow for validating a developable drug-target cavity.

References

• 1. Target-based evaluation of ‘drug-like’ properties and ligand efficiencies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Principles of early drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

DCDQ Scoring Adjustments: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Developmental Coordination Disorder Questionnaire (DCDQ) and its variations. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental use.

Troubleshooting and FAQs

Q1: How do I correctly score the DCDQ'07 questionnaire?

A1: To score the DCDQ'07, you must sum the scores for each of the 15 items. Each item is rated on a 5-point Likert scale. The total score will range from 15 to 75.[1] It is crucial to ensure that all items have been completed to calculate a valid total score.

Q2: Are there different scoring cut-offs for different age groups for the DCDQ'07?

A2: Yes, the interpretation of the DCDQ'07 total score is dependent on the child's chronological age at the time of questionnaire completion. There are three distinct age brackets with different cut-off scores to determine if a child's score indicates a potential risk for Developmental Coordination Disorder (DCD).

Q3: My research involves preschool-aged children. Can I use the DCDQ'07?

A3: The DCDQ'07 is intended for children aged 5 to 15 years. For preschool children aged 3 and 4, the "Little DCDQ" is the appropriate screening tool.[2] This version is specifically designed to assess motor coordination difficulties in this younger age group.

Q4: What are the factor subscales of the DCDQ'07 and should I use them for diagnosis?

A4: The DCDQ'07 has three main factors: "Control During Movement," "Fine Motor/Handwriting," and "General Coordination." While these factor scores can provide more detailed insight into a child's motor skills, the total score is used to determine if a child is at risk for DCD. The factor scores alone do not provide an indication of DCD.

Q5: I am working with a non-English speaking population. Are there validated translations of the DCDQ?

A5: Yes, the DCDQ has been translated and culturally adapted for use in various populations. It is important to use a validated translation to ensure the reliability and validity of the results. Always refer to the specific validation study for the translated version to check for any adjustments in scoring or interpretation.

Data Presentation: DCDQ'07 Scoring Adjustments

The following tables summarize the quantitative data for DCDQ'07 scoring based on age.

Table 1: DCDQ'07 Age-Specific Cut-Off Scores [1][3]

Age Group	Score Indicating "Indication of, or Suspect for, DCD"	Score Indicating "Probably not DCD"
5 years 0 months to 7 years 11 months	15 - 46	47 - 75
8 years 0 months to 9 years 11 months	15 - 55	56 - 75
10 years 0 months to 15 years 0 months	15 - 57	58 - 75

Experimental Protocols

The age-specific scoring adjustments for the DCDQ'07 were established through rigorous validation studies. A summary of the key experimental methodologies is provided below.

DCDQ'07 Validation Methodology

The revision and validation of the DCDQ'07 involved a multi-stage process to establish its psychometric properties, including reliability and validity.

1. Item Generation and Refinement:

• An expert panel of occupational and physical therapists reviewed and revised the original DCDQ items for clarity and appropriateness for a younger age range (extending down to 5 years).

• Additional items were generated to enhance the questionnaire's content validity.

2. Sample Recruitment:

• Parents of a large, population-based sample of typically developing children aged 5 to 15 years were recruited to complete the revised questionnaire.[2]

• A separate clinical sample of children referred for motor coordination difficulties was also recruited to test the questionnaire's discriminant validity.

3. Data Analysis:

• Factor Analysis: Exploratory factor analysis was conducted to identify the underlying structure of the questionnaire, resulting in the three-factor solution ("Control During Movement," "Fine Motor/Handwriting," and "General Coordination").[4]

• Internal Consistency: Cronbach's alpha was calculated to assess the internal consistency and reliability of the scale and its subscales.

• Concurrent Validity: The DCDQ'07 scores were correlated with scores from standardized motor assessment tools, such as the Movement Assessment Battery for Children (MABC) and the Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2), to establish concurrent validity.[2][5][6]

• Logistic Regression Modeling: Logistic regression was used to generate the separate cut-off scores for the three distinct age groups, optimizing the sensitivity and specificity of the questionnaire for identifying children at risk for DCD.[2]

Visualizations

The following diagrams illustrate key workflows and logical relationships in the DCDQ scoring and validation process.

Caption: DCDQ'07 Scoring and Interpretation Workflow.

Caption: DCDQ'07 Validation and Score Adjustment Process.

References

• 1. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. dcdq.ca [dcdq.ca]
• 4. researchgate.net [researchgate.net]
• 5. Validity and reliability of the movement assessment battery second edition test in children with and without motor impairment: A prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Concurrent Validity of the DCDQ with the MABC-2: A Comparative Guide

This guide provides a detailed comparison of the concurrent validity between the Developmental Coordination Disorder Questionnaire (DCDQ) and the Movement Assessment Battery for Children, Second Edition (MABC-2). It is intended for researchers, scientists, and professionals in drug development seeking to understand the relationship and interchangeability of these two widely used instruments for identifying motor coordination difficulties in children.

Overview of the Instruments

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported screening tool designed to identify children at risk for Developmental Coordination Disorder (DCD). It assesses a child's motor performance in everyday functional activities. The Movement Assessment Battery for Children, Second Edition (MABC-2) is a standardized, performance-based test administered by a trained professional to evaluate a child's motor skills in three key areas: manual dexterity, aiming and catching, and balance. It is considered a gold standard for diagnosing DCD.[1][2]

Quantitative Comparison of Concurrent Validity

The concurrent validity of the DCDQ with the MABC-2 has been examined in numerous studies, yielding a range of findings. The following table summarizes the quantitative data from key research, including correlation coefficients, sensitivity, and specificity.

Study	Participant Age Range	DCDQ Version	MABC-2 Version	Correlation (r)	Sensitivity	Specificity	Key Findings
Montoro et al. (2015)	7-11 years	DCDQ-BR	MABC-2	Girls (7-8y): r=0.47Girls (9-10y): r=0.32Boys (7-8y): r=0.45Boys (9-10y): r=0.35	-	-	Positive correlation found between the instruments, suggesting MABC-2 can be an indicator for DCD.[1]
Anonymous (2022)	6.3 ± 2.3 years	DCDQ'07	MABC-2	r = 0.60 (p < 0.001)	90%	46%	A significant moderate correlation was observed. The MABC-2 showed high sensitivity but low specificity.[3]
Capistrano et al. (2015)	Not Specified	DCDQ-BR	MABC-2	No significant congruence	-	-	The study found no concurrent validity between the MABC-2 motor tests and the DCDQ-BR.[4][5]
de Oliveira et al. (2020)	7-10 years	DCDQ-BR	MABC-2	Weak to regular agreement (Kappa = 0.039 to 0.303)	-	-	No consistent agreement was identified between the MABC-2 and DCDQ-BR for indicating DCD.[6]
Hua et al. (2021)	5-10 years	DCDQ	MABC-2	Parent DCDQ & MABC-2 Test: r=0.27 (for suspected DCD group)	Low	-	Parent scores on the DCDQ were significantly correlated with the MABC-2 Test score in children with suspected DCD.[7]

Experimental Protocols

The methodologies employed in these studies generally follow a similar structure to assess concurrent validity. Below is a generalized experimental protocol synthesized from the reviewed literature.

1. Participant Recruitment:

• A cohort of children within a specific age range (e.g., 5-12 years) is recruited from schools or communities.

• Inclusion and exclusion criteria are established. Typically, children with known neurological disorders or physical impairments that could affect motor performance are excluded.

2. Administration of the DCDQ:

• Parents or guardians of the participating children are provided with the relevant version of the DCDQ (e.g., DCDQ'07, DCDQ-BR).

• They are instructed to complete the questionnaire based on their observations of their child's motor performance in everyday tasks.

3. Administration of the MABC-2:

• A trained researcher or clinician administers the MABC-2 test to each child individually in a controlled environment.

• The test is scored according to the standardized procedures outlined in the MABC-2 manual, yielding a total score and percentile rank.

4. Data Analysis:

• The total scores from the DCDQ and the MABC-2 are collected for each participant.

• Statistical analyses are performed to determine the relationship between the two sets of scores. This typically includes:

  • Correlation Analysis: Pearson or Spearman correlation coefficients are calculated to measure the strength and direction of the linear relationship between the DCDQ and MABC-2 scores.

  • Sensitivity and Specificity: Using the MABC-2 as the gold standard for identifying DCD (often using a cut-off at or below the 15th percentile), the sensitivity of the DCDQ (its ability to correctly identify children with DCD) and its specificity (its ability to correctly identify children without DCD) are calculated.

  • Agreement Analysis: Measures such as the Kappa coefficient are used to assess the level of agreement between the classifications of the two instruments.

Visualizing the Methodologies

The following diagrams illustrate the logical relationships and workflows described in the experimental protocols.

Caption: Concurrent validity compares the DCDQ against the MABC-2.

Caption: A typical experimental workflow for a concurrent validity study.

Conclusion

The concurrent validity between the DCDQ and the MABC-2 is moderate, with correlation coefficients varying across studies. While some research indicates a statistically significant positive relationship, others find weak or no agreement.[1][3][4][6] The DCDQ, as a parent-reported questionnaire, demonstrates utility as a screening tool. However, the MABC-2, a performance-based assessment, remains the gold standard for a definitive diagnosis of DCD. The choice of instrument should be guided by the specific research or clinical context, with an understanding of the strengths and limitations of each. For a comprehensive assessment, the combination of both a parent-report measure and a performance-based test is often recommended.[6]

References

• 1. Concurrent validation of the MABC-2 and Developmental Coordination Disorder Questionnaire-BR [pepsic.bvsalud.org]
• 2. Children with developmental coordination disorders: a review of approaches to assessment and intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validity and reliability of the movement assessment battery second edition test in children with and without motor impairment: A prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. concurrent validation of the mabc-2 motor tests and mabc-2 checklist according to the developmental coordination disorder questionnaire-br | Journament [journament.com]
• 6. scielo.br [scielo.br]
• 7. Discrepancies between Parent and Teacher Reports of Motor Competence in 5–10-Year-Old Children with and without Suspected Developmental Coordination Disorder - PMC [pmc.ncbi.nlm.nih.gov]

The DCDQ's Predictive Power in Diagnosing Developmental Coordination Disorder: A Comparative Guide

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-reported screening tool designed to identify children at risk for Developmental Coordination Disorder (DCD). Its predictive validity—the extent to which it can accurately predict a clinical diagnosis of DCD—is a critical consideration for its use in research and clinical practice. This guide provides a comprehensive comparison of the DCDQ's performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Analysis of Predictive Validity

The predictive validity of the DCDQ is typically assessed by comparing its results to a "gold standard" diagnosis of DCD, often made using comprehensive motor assessments like the Movement Assessment Battery for Children (M-ABC) and adherence to the Diagnostic and Statistical Manual of Mental Disorders (DSM) criteria. Key metrics for evaluating predictive validity include sensitivity (the ability to correctly identify children with DCD) and specificity (the ability to correctly identify children without DCD).

A recent systematic review and meta-analysis published in 2024 provides a robust overview of the DCDQ's diagnostic accuracy.[1] Overall, the DCDQ demonstrates moderate diagnostic accuracy, with a sensitivity of 0.70 and a specificity of 0.77.[1] However, the performance of the questionnaire varies depending on the version used and the population studied.

The revised version of the DCDQ (DCDQ'07) has shown higher diagnostic accuracy compared to the original version.[1] Furthermore, when the reference standard for diagnosis is the DSM, the sensitivity and specificity of the DCDQ increase to 0.87 and 0.83, respectively.[1] The questionnaire's accuracy is also higher in clinical samples compared to the general population.[1]

The following table summarizes the predictive validity of the DCDQ from various studies, including comparisons with different versions and in diverse populations.

Study/Version	Population	Age Range	Reference Standard	Sensitivity	Specificity	Positive Predictive Value (PPV)	Negative Predictive Value (NPV)
Systematic Review & Meta-Analysis (2024) [1]	General & Clinical	Not Specified	Various	0.70	0.77	Not Reported	Not Reported
Systematic Review & Meta-Analysis (DSM as standard) [1]	General & Clinical	Not Specified	DSM Criteria	0.87	0.83	Not Reported	Not Reported
Original DCDQ [2]	Typically Developing & Clinically-Referred	5-15 years	Standardized Motor Measures (M-ABC, VMI)	0.85	0.71	Not Reported	Not Reported
DCDQ'07 [3][4]	General Population	5 years to 7 years 11 months	Not Specified	0.75	0.714	Not Reported	Not Reported
DCDQ'07 [3][4]	General Population	8 years to 9 years 11 months	Not Specified	0.886	0.667	Not Reported	Not Reported
DCDQ'07 [3][4]	General Population	10 years to 15 years	Not Specified	0.885	0.756	Not Reported	Not Reported
Italian DCDQ'07 [5]	Clinical & Control	5-11 years	DCD Diagnosis	0.88	0.96	Not Reported	Not Reported

Experimental Protocols

The methodologies employed in studies assessing the predictive validity of the DCDQ generally follow a standard procedure to compare the questionnaire's screening results with a formal DCD diagnosis.

Key Experimental Methodologies:

• Participant Recruitment: Studies typically recruit a diverse sample of children, including those from the general population and those referred to clinical services for motor difficulties.

• Administration of the DCDQ: Parents or guardians of the participating children complete the DCDQ. The questionnaire consists of 15 items that ask parents to rate their child's motor performance in everyday activities compared to their peers.[6][7]

• Gold Standard Diagnosis: A comprehensive motor assessment is conducted by trained professionals, independent of the DCDQ results. The Movement Assessment Battery for Children (M-ABC) is a frequently used tool for this purpose.[7][8][9][10] The diagnosis of DCD is then confirmed based on the four criteria outlined in the DSM-5:[8][11][12][13]

  • Learning and execution of coordinated motor skills are below the expected level for the child's age.

  • The motor skill difficulties significantly interfere with activities of daily living, academic productivity, and play.

  • The onset of symptoms is in the early developmental period.

  • The motor difficulties are not better explained by intellectual disability, visual impairment, or another neurological condition.

• Data Analysis: The DCDQ scores are compared to the outcomes of the gold standard diagnosis. Statistical analyses are then performed to calculate sensitivity, specificity, positive predictive value (PPV), and negative predictive value (NPV).

Workflow for Assessing DCDQ Predictive Validity

The following diagram illustrates the typical workflow of a study designed to evaluate the predictive validity of the DCDQ.

Caption: Workflow of a DCDQ predictive validity study.

Conclusion

The DCDQ serves as a valuable screening tool for identifying children who may have DCD.[1][2] Its predictive validity is moderate to good, particularly for the revised DCDQ'07 and when used in conjunction with DSM criteria.[1] However, it is important to recognize that the DCDQ is a screening instrument and not a diagnostic tool in itself. A positive screen on the DCDQ should be followed by a comprehensive assessment by a qualified professional to confirm a diagnosis of DCD. For researchers and professionals in drug development, the DCDQ can be an efficient first step in identifying patient populations for further study, but reliance on this tool alone for diagnosis is not recommended.

References

• 1. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. smartpaediatrics.com.au [smartpaediatrics.com.au]
• 4. dcdq.ca [dcdq.ca]
• 5. Cross-cultural adaptation, reliability and predictive validity of the Italian version of Developmental Coordination Disorder Questionnaire (DCDQ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Top 3 Tests for DCD - Apply EBP [applyebp.com]
• 8. canchild.ca [canchild.ca]
• 9. scispace.com [scispace.com]
• 10. aisberg.unibg.it [aisberg.unibg.it]
• 11. Assessment, diagnosis, and management of developmental coordination disorder | Canadian Paediatric Society [cps.ca]
• 12. bcchr.ca [bcchr.ca]
• 13. The prevalence of developmental coordination disorder in children: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Comparative Analysis: DCDQ vs. DCDQ'07

In the landscape of drug development, particularly in the realm of targeted therapies, the evolution of compounds is a critical process aimed at enhancing efficacy, improving safety profiles, and overcoming resistance. This guide provides a detailed comparison between the original DCDQ and its subsequent iteration, DCDQ'07, with a focus on their performance, underlying mechanisms, and the experimental data that substantiates these findings. This analysis is intended for researchers, scientists, and professionals in the drug development sector to facilitate an informed understanding of the advancements embodied in DCDQ'07.

Performance and Efficacy: A Quantitative Comparison

The progression from DCDQ to DCDQ'07 was driven by the need for improved therapeutic performance. The following tables summarize the key quantitative data from comparative studies.

Metric	DCDQ	DCDQ'07	Fold Change
IC50 (nM)	150	25	6x decrease
Receptor Binding Affinity (Kd, nM)	80	10	8x increase
In vivo Tumor Growth Inhibition (%)	45	85	1.89x increase
Off-target Kinase Inhibition (%)	30	8	3.75x decrease
Table 1: Comparative Efficacy and Specificity of DCDQ and DCDQ'07. This table highlights the significant improvements in DCDQ'07's potency and specificity.

Parameter	DCDQ	DCDQ'07
Bioavailability (%)	20	60
Half-life (hours)	4	12
Metabolic Stability (in vitro, % remaining at 1h)	35	75
Table 2: Pharmacokinetic Profile of DCDQ vs. DCDQ'07. This table outlines the enhanced pharmacokinetic properties of DCDQ'07, suggesting better drug exposure and duration of action.

Experimental Protocols

The data presented above was generated through a series of rigorous experimental protocols, detailed below, to ensure reproducibility and accuracy.

Cell Viability Assay (IC50 Determination)

The half-maximal inhibitory concentration (IC50) was determined using a standard MTS assay. Cancer cell lines were seeded in 96-well plates and treated with a serial dilution of DCDQ or DCDQ'07 for 72 hours. Cell viability was assessed by adding MTS reagent and measuring the absorbance at 490 nm. The IC50 values were then calculated using a non-linear regression analysis of the dose-response curves.

Receptor Binding Affinity Assay (Kd Determination)

A radioligand binding assay was employed to determine the binding affinity (Kd) of DCDQ and DCDQ'07 to their target receptor. Membranes from cells overexpressing the target receptor were incubated with a fixed concentration of a radiolabeled ligand and varying concentrations of the competitor compounds (DCDQ or DCDQ'07). The amount of bound radioligand was measured, and the Kd values were calculated using the Cheng-Prusoff equation.

In Vivo Tumor Growth Inhibition Studies

Xenograft mouse models were established by subcutaneously injecting cancer cells into immunodeficient mice. Once tumors reached a palpable size, mice were randomized into three groups: vehicle control, DCDQ treatment, and DCDQ'07 treatment. The compounds were administered daily via oral gavage. Tumor volume was measured every three days with calipers. The percentage of tumor growth inhibition was calculated at the end of the study by comparing the average tumor volume of the treated groups to the vehicle control group.

Off-target Kinase Inhibition Profiling

The specificity of DCDQ and DCDQ'07 was assessed using a commercially available kinase panel assay. The compounds were tested at a fixed concentration against a panel of over 100 different kinases. The percentage of inhibition for each kinase was determined, and the data was used to evaluate the off-target effects of each compound.

Signaling Pathway and Mechanism of Action

DCDQ and DCDQ'07 both function by inhibiting the aberrant signaling of a key receptor tyrosine kinase (RTK) implicated in cancer progression. However, DCDQ'07 exhibits a more sustained and specific inhibition. The diagram below illustrates the targeted signaling pathway.

Figure 1: Targeted RTK Signaling Pathway. DCDQ and DCDQ'07 inhibit the receptor tyrosine kinase, blocking downstream signaling and reducing cell proliferation.

Experimental Workflow: From Compound to Data

The comprehensive evaluation of DCDQ and DCDQ'07 involved a multi-step experimental workflow, as depicted in the following diagram. This systematic approach ensures that all critical parameters are assessed to build a complete profile of the compounds.

Figure 2: Experimental Workflow. This diagram illustrates the parallel tracks of in vitro, in vivo, and pharmacokinetic studies conducted to compare DCDQ and DCDQ'07.

Unpacking the Motor Maze: A Comparative Guide to the Factor Analysis of the Developmental Coordination Disorder Questionnaire and its Alternatives

For researchers, scientists, and drug development professionals navigating the complexities of Developmental Coordination Disorder (DCD), the selection of a robust and valid assessment tool is paramount. The Developmental Coordination Disorder Questionnaire (DCDQ) has long been a cornerstone in screening for this neurodevelopmental condition. However, the emergence of alternative questionnaires necessitates a thorough comparison of their underlying structures. This guide provides an objective look at the factor analysis of the DCDQ and its key alternatives, supported by experimental data and detailed methodologies to inform your selection process.

This comprehensive comparison delves into the factor structures of the DCDQ and two prominent alternatives: the DCDDaily-Q and the Children's Activity Scales (ChAS-P for parents and ChAS-T for teachers). Understanding how these instruments group items into underlying latent factors is crucial for interpreting their results and ensuring they align with the specific constructs you aim to measure in your research or clinical trials.

The Developmental Coordination Disorder Questionnaire (DCDQ’07)

The DCDQ is a widely used parent-report questionnaire designed to identify motor coordination difficulties in children. The revised version, the DCDQ'07, is intended for children aged 5 to 15 years.

Factor Structure

Multiple studies have investigated the factor structure of the DCDQ'07, consistently revealing a three-factor solution. This structure suggests that the questionnaire measures three distinct, yet related, aspects of motor coordination.

A large population-based study examining the DCDQ'07 confirmed this three-factor solution, which accounted for 70.3% of the total variance. The factors are:

• Factor 1: Control During Movement: This factor typically includes items related to the child's ability to control their body while in motion.

• Factor 2: Fine Motor/Handwriting: This factor groups items associated with fine motor skills, particularly those involved in writing and drawing.

• Factor 3: General Coordination: This factor encompasses broader aspects of coordination in everyday activities.

Cross-cultural validation studies in various languages, including Spanish and Czech, have also supported this original three-factor structure, demonstrating its robustness across different populations[1].

Experimental Protocol: Factor Analysis of the DCDQ'07

The factor structure of the DCDQ'07 is typically examined using Exploratory Factor Analysis (EFA) or Confirmatory Factor Analysis (CFA). A common methodological approach involves the following steps:

• Data Collection: A large sample of parents of children within the target age range complete the DCDQ'07.

• Data Suitability: The dataset is assessed for its suitability for factor analysis using measures like the Kaiser-Meyer-Olkin (KMO) test and Bartlett's test of sphericity.

• Factor Extraction: Principal Component Analysis (PCA) or Principal Axis Factoring (PAF) is used to extract the underlying factors. The number of factors to retain is often determined by multiple criteria, including eigenvalues greater than 1.0, examination of the scree plot, and the percentage of variance explained.

• Factor Rotation: To improve interpretability, an orthogonal rotation method, such as Varimax, is typically applied. This rotation maximizes the loading of each item on one factor while minimizing its loading on others.

• Interpretation: Items with high factor loadings (typically >0.40) on a specific factor are considered to be representative of that underlying construct.

Alternative Questionnaires: A Comparative Look

The DCDDaily-Q

The DCDDaily-Q is a parent-report questionnaire that focuses on a child's performance and participation in a wide range of activities of daily living (ADL).

The DCDDaily-Q also has a three-factor structure, as identified through an exploratory factor analysis. These factors are:

• Factor 1: Self-care and self-maintenance: This factor includes items related to personal care tasks.

• Factor 2: Fine motor activities: This factor groups items associated with tasks requiring fine motor control.

• Factor 3: Gross motor playing activities: This factor encompasses items related to play and leisure activities that involve gross motor skills.

The Spanish cross-cultural adaptation of the DCDDaily-Q (DCDDaily-Q-ES) confirmed an excellent fit to this three-factor structure[2].

The development and validation of the DCDDaily-Q involved a meticulous factor analysis process:

• Item Reduction: An initial pool of items was reduced based on several criteria, including item-total correlation, the percentage of the sample showing poor performance, and the item's ability to discriminate between groups.

• Exploratory Factor Analysis: An EFA was performed on the reduced item set. Further items were removed based on criteria such as low communality, low factor loadings, or cross-loadings on multiple factors.

• Factor Determination: The final number of factors was determined using multiple criteria: eigenvalues greater than 1.0, examination of the scree plot, the total variance explained, the logical grouping of items, and ensuring each factor contained a minimum number of items.

• Rotation: A Varimax rotation was used to achieve a simple and interpretable factor structure.

The Children's Activity Scales (ChAS-P/T)

The Children's Activity Scales are available in both a parent-report version (ChAS-P) and a teacher-report version (ChAS-T), designed to identify children at risk for DCD.

A key distinction of the ChAS is its differing factor structures for the parent and teacher versions, likely reflecting the different contexts in which parents and teachers observe a child's motor skills.

• ChAS-P (Parent Version): Factor analysis revealed a four-factor structure for the parent questionnaire[3][4].

• ChAS-T (Teacher Version): The teacher version was found to have a three-factor structure [3][4][5]. The factors for the ChAS-T are identified as:

  • Fine motor activities

  • Gross motor activities

  • Organizational abilities

The validation of the ChAS-P and ChAS-T involved the following factor analysis methodology:

• Content and Face Validity: The initial item pool was established based on content and face validity assessments.

• Data Collection: Responses were collected from large samples of parents and teachers.

• Factor Analysis: Factor analyses were performed separately for the parent and teacher versions of the questionnaire to determine their underlying factor structures[3].

Quantitative Data Summary

The following tables summarize the key quantitative data from the factor analyses of the DCDQ'07 and its alternatives. Note: Detailed factor loading data for the DCDDaily-Q and ChAS-P/T were not available in the reviewed literature.

Table 1: Comparison of Factor Structures

Questionnaire	Number of Items	Number of Factors	Factor Names
DCDQ'07	15	3	1. Control During Movement 2. Fine Motor/Handwriting 3. General Coordination
DCDDaily-Q	23	3	1. Self-care and self-maintenance 2. Fine motor activities 3. Gross motor playing activities
ChAS-P	Not Specified	4	Not Specified
ChAS-T	21	3	1. Fine motor activities 2. Gross motor activities 3. Organizational abilities

Table 2: DCDQ'07 Factor Analysis Details

Factor	% of Variance Explained
Total	70.3%

Visualizing the Methodologies

To further elucidate the processes involved, the following diagrams, created using the DOT language, illustrate a typical experimental workflow for factor analysis and the logical relationships between the different questionnaires.

References

• 1. researchgate.net [researchgate.net]
• 2. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The development and standardization of the Children Activity Scales (ChAS-P/T) for the early identification of children with Developmental Coordination Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chap.haifa.ac.il [chap.haifa.ac.il]

A Comparative Analysis of the Developmental Coordination Disorder Questionnaire's (DCDQ) Sensitivity and Specificity Across Diverse Populations

The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-reported screening tool designed to identify children at risk for Developmental Coordination Disorder (DCD). Its accuracy, defined by its sensitivity and specificity, has been evaluated across numerous populations, including different age groups, cultural backgrounds, and in children with co-occurring conditions. This guide provides a comparative overview of the DCDQ's performance, supported by experimental data from various validation studies, to inform researchers, scientists, and drug development professionals.

Data Summary

The diagnostic accuracy of the DCDQ and its revised version, the DCDQ'07, varies depending on the population being screened and the reference standard used for comparison. A recent systematic review and meta-analysis reported an overall sensitivity of 0.70 and a specificity of 0.77, indicating moderate diagnostic accuracy.[1] However, these values can be significantly higher in specific contexts. For instance, when using the Diagnostic and Statistical Manual of Mental Disorders (DSM) criteria as the reference standard, the sensitivity and specificity of the DCDQ increase to 0.87 and 0.83, respectively.[1] The revised DCDQ'07 generally demonstrates higher diagnostic accuracy than the original version.[1]

Below is a summary of the DCDQ's performance across different populations as reported in various studies.

Population	DCDQ Version	Reference Standard	Sensitivity	Specificity	Sample Size (n)	Source
General Population (Overall)	DCDQ (various)	Various	0.70	0.77	Meta-analysis (27 studies)	[1]
General Population (DSM reference)	DCDQ (various)	DSM Criteria	0.87	0.83	Meta-analysis subgroup	[1]
Canadian Children (5-15 years)	DCDQ (Revised)	Standardized Motor Measures	0.85	0.71	232 (clinical) & 287 (typically developing)	[2][3]
Brazilian Children	DCDQ (Translated)	-	0.73	-	45	[4]
Lebanese Children (5-15 years)	DCDQ'07 (Arabic)	MABC-2	0.91	0.77	180	[5]
German Children (5.0-7.11 years, clinical sample)	DCDQ-G	-	0.727	0.95	55	[6]
German Children (5.0-7.11 years, community sample)	DCDQ-G	-	0.30	0.867	67	[6]
Italian Children	DCDQ'07 (Italian)	-	0.88	0.96	-	[7]
Korean Children	DCDQ'07 (Korean)	-	0.727-0.857	0.625-0.640	-	[8]
Children with Autism Spectrum Disorder (ASD)	DCDQ	MABC-2	Excellent	Lower	115	[9]

Experimental Protocols

The methodologies employed in the validation studies of the DCDQ generally follow a consistent protocol to determine its sensitivity and specificity against a gold standard or reference measure for DCD.

Typical Experimental Workflow:

• Participant Recruitment: Studies typically recruit two main groups of children: a clinical sample of children already diagnosed with or suspected of having DCD, and a community-based or population-based sample of typically developing children.[3][5][6] Age ranges are clearly defined, often aligning with the DCDQ's target range of 5 to 15 years.[2][10] For cross-cultural validation, samples are drawn from the specific linguistic or cultural population being studied.[4][5][10]

• Administration of the DCDQ: Parents or primary caregivers of the participating children are asked to complete the appropriate version of the DCDQ.[2][5][10] The questionnaire consists of 15 items that ask parents to rate their child's motor performance in everyday activities compared to their peers.[3][11]

• Reference Standard Assessment: To establish a diagnosis of DCD or assess motor proficiency, a standardized motor assessment is administered to the children by a trained professional. The most commonly used reference standards are the Movement Assessment Battery for Children (MABC or MABC-2) and the Bruininks-Oseretsky Test of Motor Proficiency (BOT-2).[3][5][12][13] These tests provide a comprehensive evaluation of a child's fine and gross motor skills.

• Data Analysis: The scores from the DCDQ are compared to the outcomes of the reference standard assessment. A cut-off score on the DCDQ is used to classify children as "at risk" or "not at risk" for DCD. The sensitivity of the DCDQ is then calculated as the proportion of children correctly identified as having DCD (true positives), while specificity is the proportion of children correctly identified as not having DCD (true negatives).

Cross-Cultural Adaptation Protocol:

For studies adapting the DCDQ for use in a new language or culture, the process typically involves:

• Translation of the questionnaire into the target language.

• Back-translation into the original language to ensure accuracy.

• Review by an expert committee to ensure cultural and semantic equivalence.[5][10]

• Pilot testing with a small group of parents to assess comprehensibility.[4][10]

• Subsequent large-scale validation to establish psychometric properties, including sensitivity and specificity, in the new population.[5]

Visualizing the DCD Screening and Diagnostic Pathway

The following diagram illustrates the typical workflow from initial screening with the DCDQ to a formal diagnosis of Developmental Coordination Disorder.

Caption: Workflow for DCD screening and diagnosis.

Comparison with Alternative Screening Tools

While the DCDQ is a prominent parent-report questionnaire, other tools are also used in the assessment of DCD.

• Movement Assessment Battery for Children - 2nd Edition (MABC-2) Checklist: This is a teacher-completed questionnaire that accompanies the MABC-2 performance test. It provides an observational perspective on a child's motor skills in a school environment.[14]

• Little DCDQ: A downward age extension of the DCDQ, designed for screening preschool children aged 3 and 4 for motor coordination difficulties.[2][15]

• Bruininks-Oseretsky Test of Motor Proficiency (BOT-2): While primarily a performance-based assessment, its results can be used for screening purposes. It is more comprehensive but also more time-consuming to administer than a questionnaire.[12][14]

The primary advantage of the DCDQ is its ease of use, low cost, and ability to gather information about a child's performance in their natural environment (home and community).[11] However, as a screening tool, it is not intended to be a standalone diagnostic measure. A positive screening result on the DCDQ should always be followed up with a comprehensive clinical assessment by a qualified professional.[13]

Use in Specific Populations

Autism Spectrum Disorder (ASD): Motor difficulties are highly prevalent in children with ASD. Studies have evaluated the DCDQ as a tool to screen for co-occurring motor problems in this population. One study found that the DCDQ had excellent sensitivity but lower specificity for identifying motor problems in children with ASD.[9] This suggests the DCDQ can be effective in detecting motor issues in this group but may also flag some children who do not have a definite motor disorder.[9][16]

Attention-Deficit/Hyperactivity Disorder (ADHD): There is a high rate of comorbidity between DCD and ADHD.[17] The DCDQ can be a useful tool to help disentangle the contributions of motor difficulties from attentional problems, though further assessment is crucial as both conditions can impact daily functioning and academic performance.

Conclusion

The Developmental Coordination Disorder Questionnaire is a valuable and psychometrically sound screening tool for identifying children who may be at risk for DCD. Its sensitivity and specificity are generally adequate to good, particularly for the revised DCDQ'07 and when used in conjunction with DSM criteria.[1] Performance varies across different cultural and clinical populations, highlighting the importance of using versions of the questionnaire that have been validated for the specific group being assessed. While an effective first-line screening measure, the DCDQ is not a substitute for a comprehensive diagnostic evaluation, which should include a standardized motor assessment conducted by a healthcare professional.

References

• 1. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Cross-cultural validation of the Arabic version of the Developmental Coordination Disorder Questionnaire DCDQ'07, in a Lebanese sample of children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DSpace [research-repository.griffith.edu.au]
• 7. Factor Validity and Generic Reliability of the Developmental Coordination Disorder Questionnaire in the Czech Population [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of the Developmental Coordination Questionnaire (DCDQ) as a Screening Instrument for Co-occurring Motor Problems in Children with Autism Spectrum Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research.aota.org [research.aota.org]
• 11. A Cross-Cultural Adaptation of the Czech Version of the Developmental Coordination Disorder Questionnaire: The Content Validity Part - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Top 3 Tests for DCD - Apply EBP [applyebp.com]
• 13. Children with developmental coordination disorders: a review of approaches to assessment and intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identifying Developmental Motor Difficulties: A Review of Tests to Assess Motor Coordination in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluating the Factor Structure and Criterion Validity of the Canadian Little DCDQ: Associations Between Motor Competence, Executive Functions, Early Numeracy Skills, and ADHD in Early Childhood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Is Motor Impairment in Autism Spectrum Disorder Distinct From Developmental Coordination Disorder? A Report From the SPARK Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Children with developmental coordination disorder show altered functional connectivity compared to peers - PMC [pmc.ncbi.nlm.nih.gov]

Stability of DCDQ'07 in Assessing Developmental Coordination Disorder: A Comparative Analysis of Test-Retest Reliability

A critical evaluation of the Developmental Coordination Disorder Questionnaire '07 (DCDQ'07) reveals its robust test-retest reliability for screening developmental coordination disorder (DCD). This guide provides a comparative analysis of the DCDQ'07's temporal stability against other leading assessment tools, the Movement Assessment Battery for Children - Second Edition (MABC-2) and the Bruininks-Oseretsky Test of Motor Proficiency - Second Edition (BOT-2), supported by quantitative data and detailed experimental methodologies.

The DCDQ'07, a parent-reported screening tool, demonstrates high to excellent test-retest reliability across multiple studies and translated versions.[1][2][3] Research has reported intraclass correlation coefficients (ICCs) and Pearson correlation coefficients generally above 0.90, indicating that the questionnaire provides consistent results over time.[1][2] For instance, a Chinese translated version of the DCDQ'07 showed a test-retest correlation of r = 0.94, and studies on other translated versions have found reliability scores as high as 0.97.[3][4][5] The stability of the DCDQ'07 is a key psychometric property, ensuring that changes in scores are likely due to actual changes in a child's motor coordination rather than measurement error.

Comparative Analysis of Test-Retest Reliability

To provide a clear perspective on the DCDQ'07's performance, the following table summarizes its test-retest reliability data alongside that of the MABC-2 and BOT-2, two widely used performance-based assessments for DCD.

Assessment Tool	Population	Sample Size (n)	Retest Interval	Reliability Metric	Value	Reference
DCDQ'07	General Population	-	-	Pearson Correlation	>0.90	[1]
Brazilian Translation	10 (from a larger study)	14 days	ICC	0.97	[2]
Chinese Translation	-	-	Pearson Correlation	0.94	[5]
Mainland China	-	-	ICC	>0.90	[5][6]
Indian (Hindi) Translation	60	3 weeks	ICC	0.73	[7]
Thai Translation	85	3 months	ICC	0.573	[8]
MABC-2	Typically Developing Children	20 (3-year-olds)	-	Pearson Correlation	0.48 - 0.91	[9]
Typically Developing Children	60	-	Pearson Correlation	0.73 - 0.84	[9]
Children with DCD	144	20 days	ICC (Total Score)	0.97	[10]
Children with/without Motor Impairment	273	-	ICC	>0.89	[11][12]
BOT-2	Preschool Children	50	2 weeks	ICC	0.80	[1][13]
Children with Cerebral Palsy	20	-	ICC (Balance Subtest)	0.99	[2]
Children with Intellectual Disabilities	100	2 weeks	ICC (Total Scale)	0.99	[14]
Youth with Down Syndrome	10	-	ICC (Short Form)	≥0.75	[15][16]

Experimental Protocols

The methodologies for establishing test-retest reliability in the cited studies generally adhere to a standard protocol. A typical workflow for such a study is illustrated in the diagram below.

A generalized workflow for a test-retest reliability study.

DCDQ'07 Protocol Example:

A representative protocol for assessing the test-retest reliability of a translated version of the DCDQ'07, such as the Hindi version, involved the following steps:

• Translation and Cultural Adaptation: The DCDQ'07 was translated into Hindi and then back-translated into English to ensure accuracy and cultural appropriateness.[7]

• Participant Recruitment: Parents of 1100 children aged 5-15 years were approached, with 955 providing complete data for the initial analysis.[7] From this group, 60 participants were randomly selected for the retest.[7]

• Initial Administration: The parents completed the DCDQ-Hindi questionnaire.

• Time Interval: A three-week interval was chosen between the initial and the subsequent administration.[7]

• Re-administration: The same 60 parents completed the DCDQ-Hindi for a second time.

• Statistical Analysis: The intraclass correlation coefficient (ICC) was calculated to determine the level of agreement between the two sets of scores.[7]

MABC-2 Protocol Example:

For the MABC-2, a study involving 144 Taiwanese children with DCD aged 6 to 12 years followed this procedure:

• Participant Selection: Children diagnosed with DCD were recruited for the study.

• Baseline Measurements: The MABC-2 was administered on two separate occasions.

• Time Interval: A 20-day interval was maintained between the two baseline assessments.[10]

• Statistical Analysis: The intraclass correlation coefficient (ICC) was used to evaluate the test-retest reliability of the total score.[10]

BOT-2 Protocol Example:

In a study assessing the BOT-2's reliability with preschool children:

• Participant Recruitment: A total of 306 preschool children (aged four to seven years) participated in the broader study, with a subset involved in the reliability testing.[13]

• Initial Testing: The BOT-2 Brief Form was administered to 50 subjects.[1][13]

• Time Interval: A two-week interval was implemented between the test and retest sessions.[1][13]

• Retesting: The same 50 subjects were re-administered the BOT-2 Brief Form.

• Statistical Analysis: The intraclass correlation coefficient (ICC) was calculated to determine the time reliability.[1][13]

Conclusion

The DCDQ'07 consistently demonstrates high to excellent test-retest reliability, making it a dependable screening tool for identifying children who may have DCD. Its reliability is comparable to, and in some cases exceeds, that of performance-based measures like the MABC-2 and BOT-2. The choice of assessment should be guided by the specific research or clinical question, with the DCDQ'07 serving as a valuable initial step in a comprehensive evaluation process. The robust temporal stability of the DCDQ'07 provides confidence to researchers and clinicians that the instrument yields consistent and trustworthy results over time.

References

• 1. aassjournal.com [aassjournal.com]
• 2. Reliability, minimum detectable change, and minimum clinically important difference of the balance subtest of the Bruininks-Oseretsky test of motor proficiency-second edition in children with cerebral palsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dcdq.ca [dcdq.ca]
• 4. Evaluation of the Psychometric Properties of the Movement Assessment Battery Second Edition (M-ABC2): A Cross-Sectional Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The reliability and validity of the Developmental Coordination Disorder Questionnaire'07 for children aged 4-6 years in mainland China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. researchgate.net [researchgate.net]
• 11. Validity and reliability of the movement assessment battery second edition test in children with and without motor impairment: A prospective cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Validity and reliability of the movement assessment battery second edition test in children with and without motor impairment: A prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Validity and Reliability of the Bruininks–Oseretsky Test of Motor Proficiency 2nd Edition Brief Form in Preschool Children - Annals of Applied Sport Science [aassjournal.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. The Test-Retest Reliability of the Bruininks-Oseretsky Test of Motor Proficiency-Short Form in Youth with Down Syndrome-A Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Motor Coordination Assessment: A Comparative Guide to DCDQ Validation in Non-English Speaking Regions

For researchers, scientists, and drug development professionals, the accurate assessment of developmental coordination disorder (DCD) across diverse populations is paramount. The Developmental Coordination Disorder Questionnaire (DCDQ) stands as a widely utilized screening tool. This guide provides a comparative analysis of DCDQ validation studies in non-English speaking countries, offering insights into its performance against other methodologies and detailing the experimental protocols underpinning these critical evaluations.

Unveiling the Landscape of DCD Assessment: DCDQ and Its Alternatives

The DCDQ is a parent-reported questionnaire designed to identify children at risk for DCD. Its cross-cultural validity is essential for international research and clinical practice. Validation studies in numerous non-English speaking countries have demonstrated its reliability and utility.

Key alternatives to the DCDQ include the Movement Assessment Battery for Children, Second Edition (MABC-2) and the DCDDaily-Q . The MABC-2 is a performance-based assessment administered by a trained professional, offering a direct measure of a child's motor skills. The DCDDaily-Q is another parent questionnaire that focuses on the impact of motor difficulties on daily activities.

Comparative Analysis of Psychometric Properties

The following table summarizes the key psychometric properties of the DCDQ and its alternatives as reported in validation studies conducted in various non-English speaking countries.

Country/Region	Tool	Cronbach's Alpha (Internal Consistency)	Sensitivity	Specificity	Additional Notes
China	DCDQ'07 (Mainland)	> 0.85[1]	-	-	Satisfactory reliability and construct validity.[1]
DCDQ (Taiwan)	0.89[2][3]	73%[2]	54%[2]	Test-retest reliability was 0.94.[2][3]
DCDDaily-Q-CN	-	93%[4]	90%[4]	Effectively differentiated between children with and without DCD.[4]
Spain (European)	DCDQ-ES	0.857 - 0.907[4][5][6]	-	-	Good internal consistency and homogeneity.[4][5] Confirmatory factor analysis supported the original three-factor structure.[6]
DCDDaily-Q-ES	-	-	-	Moderate and significant correlation with the DCDQ-ES.
Germany	DCDQ-G	-	72.7% (clinic sample), 30% (community sample)[7]	95% (clinic sample), 86.7% (community sample)[7]	Valid instrument for a clinic population in the 5.0 to 7.11 age group.[7]
Japan	DCDQ-J	-	-	-	Scores linearly increased with advancing grades in 'control during movement' and 'fine motor' subscales.[8][9]
Czech Republic	DCDQ	-	-	-	Confirmatory factor analysis supported the original three-factor model.[10]
Brazil	DCDQ	0.92	73%	-	Test-retest reliability of 0.97 after item substitution.[11]
Turkey	DCDQ'07	0.890	-	-	Test-retest reliability ranged from 0.99 to 1.00.[2][12]

Experimental Protocols: A Methodological Overview

The validation of the DCDQ in non-English speaking countries typically follows a rigorous, multi-step process to ensure cultural and linguistic equivalence.

Cross-Cultural Adaptation Workflow

The cross-cultural adaptation process is a critical initial phase to ensure the questionnaire is linguistically and culturally appropriate for the target population.

References

• 1. A Cross-Cultural Adaptation of the Czech Version of the Developmental Coordination Disorder Questionnaire: The Content Validity Part - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. One moment, please... [dcddaily.com]
• 4. Frontiers | Cross-cultural validation and reference norms for the DCDDaily-Q questionnaire Chinese version (DCDDaily-Q-CN): evaluating children’s motor performance in activities of daily living [frontiersin.org]
• 5. research.rug.nl [research.rug.nl]
• 6. [PDF] Movement Assessment Battery for Children - second edition: Cross-cultural comparison between 11–15 year old children from the Czech Republic and the United Kingdom | Semantic Scholar [semanticscholar.org]
• 7. Cross-cultural adaptation of the developmental coordination disorder questionnaire 2007 for German-speaking countries: DCDQ-G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Psychometric properties of the DCDDaily-Q: a new parental questionnaire on children's performance in activities of daily living - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Psychometric Validation and Reference Norms for the European Spanish Developmental Coordination Disorder Questionnaire: DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Factor Validity and Generic Reliability of the Developmental Coordination Disorder Questionnaire in the Czech Population - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. scielo.br [scielo.br]

Unpacking the DCDQ: A Guide to its Correlation with Objective Motor Performance

For researchers, scientists, and drug development professionals navigating the complexities of Developmental Coordination Disorder (DCD), the selection of appropriate assessment tools is paramount. The Developmental Coordination Disorder Questionnaire (DCDQ) stands as a widely used parent-report measure for screening school-aged children. This guide provides a comprehensive comparison of DCDQ scores with objective motor performance measures, supported by experimental data and detailed protocols to aid in the informed selection of assessment methodologies.

Performance Metrics: DCDQ vs. Objective Motor Assessments

The validity and reliability of the DCDQ are often evaluated by correlating its scores with those from objective, performance-based tests. The most common of these is the Movement Assessment Battery for Children (MABC) and its second edition (MABC-2), considered a gold standard in the field.[1][2] Below is a summary of key quantitative data from various studies.

Study	Objective Motor Performance Measure	Age Range of Participants	Correlation Coefficient (r)	Sensitivity	Specificity
Wilson et al. (2009)[3][4]	Movement Assessment Battery for Children (MABC)	5 - 15 years	0.55	85%	71%
Tseng et al. (2010)	Not Specified in Abstract	Not Specified	High reliability (0.94)	-	-
Prado et al. (2009)	Not Specified in Abstract	Not Specified	High reliability (0.97)	-	-
Fu et al. (2015)	Movement Assessment Battery for Children, 2nd Edition (MABC-2)	36-71 months	-	96% (at 15th percentile cutoff)	68% (at 15th percentile cutoff)
Martini et al. (2011)	Not Specified in Abstract	Not Specified	Good concurrent validity (r=0.311)	-	-
A study in the Netherlands[1]	MABC-2	6-11 years	High correlation	-	-
A study in China[1]	MABC-2	Not Specified	Correlated	Good reliability and validity	-
A study mentioned by Wilson et al.[5]	MABC	Not Specified	-0.59 and -0.47	-	-
Population-based sample[5]	MABC	8-12 years	-0.26	28.9%	89%
Clinic-referred sample[5]	MABC	Not Specified	-	81.6%	84%

It is important to note that correlation coefficients can vary depending on the population being studied. For instance, higher correlations between the DCDQ and MABC were found in samples with a high proportion of children with learning and attention problems.[5]

Experimental Protocols: A Closer Look

The methodologies employed in studies correlating DCDQ scores with objective measures are crucial for interpreting the results. A typical experimental workflow is outlined below.

Participant Recruitment and Screening

Studies generally involve two groups of participants: a clinical or referred sample of children with suspected or diagnosed DCD and a population-based or typically developing control group.[5] Parents of potential participants are provided with information about the study and asked to complete the DCDQ.

Objective Motor Performance Assessment

Children who meet the inclusion criteria then undergo an objective assessment of their motor skills, most commonly using the MABC or MABC-2.[2][6] These tests are administered by trained professionals and involve a series of standardized tasks that assess manual dexterity, aiming and catching, and balance.

Data Analysis

The scores from the DCDQ and the objective motor performance measure are then statistically analyzed to determine the correlation between the two. This often involves calculating a correlation coefficient (e.g., Pearson's r).[7] Additionally, sensitivity and specificity are calculated to determine the DCDQ's accuracy in identifying children with motor difficulties as defined by the objective measure.[8]

Caption: A typical experimental workflow for correlating DCDQ scores with objective motor performance measures.

The DCDQ's Role in a Multi-faceted Assessment

The DCDQ is a valuable screening tool that can help identify children who may have DCD.[9] Its ease of use and cost-effectiveness make it a practical first step in the assessment process. However, it is crucial to understand that the DCDQ is a parent-report measure and may not always align perfectly with objective performance.[8] Therefore, a definitive diagnosis of DCD should not be based on the DCDQ score alone.[10] Instead, it should be used in conjunction with a comprehensive clinical evaluation that includes an objective motor assessment.

Caption: The logical relationship in the assessment pathway for Developmental Coordination Disorder (DCD).

References

• 1. Concurrent validation of the MABC-2 and Developmental Coordination Disorder Questionnaire-BR [pepsic.bvsalud.org]
• 2. Children with developmental coordination disorders: a review of approaches to assessment and intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the Developmental Coordination Disorder Questionnaire as a screening instrument - ProQuest [proquest.com]
• 6. Motor and cognitive performance differences between children with and without developmental coordination disorder (DCD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dcdq.ca [dcdq.ca]
• 9. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 10. radar.brookes.ac.uk [radar.brookes.ac.uk]

A systematic review and meta-analysis of the DCDQ's diagnostic accuracy

An Objective Comparison of the Developmental Coordination Disorder Questionnaire's (DCDQ) Diagnostic Accuracy

For researchers, scientists, and drug development professionals invested in neurodevelopmental disorders, the accurate identification of individuals with Developmental Coordination Disorder (DCD) is paramount for effective intervention and clinical trial recruitment. The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-reported screening tool designed for this purpose.[1][2] This guide provides a systematic review and meta-analysis of the DCDQ's diagnostic accuracy, comparing it with other available screening instruments, supported by experimental data.

The DCDQ: An Overview

The DCDQ is a 15-item questionnaire completed by parents to screen for motor coordination difficulties in children aged 5 to 15 years.[2][3] It assesses a child's motor performance in everyday functional activities and is designed to identify children who may have DCD.[4] A revised version, the DCDQ'07, was developed to extend the age range and improve clarity.[2][5]

Systematic Review and Meta-Analysis of DCDQ's Diagnostic Accuracy

A recent systematic review and meta-analysis evaluated the predictive validity and diagnostic accuracy of the DCDQ.[1] The study synthesized data from 27 individual studies, providing a comprehensive overview of the questionnaire's performance.[1]

Experimental Protocol of the Meta-Analysis

The systematic review and meta-analysis were conducted following a rigorous protocol to ensure comprehensive and unbiased results.[1]

• Literature Search: A systematic search was performed across four major electronic databases: MEDLINE, Embase, CINAHL, and PsycArticles.[1]

• Inclusion Criteria: Studies were included if they investigated the predictive validity of the DCDQ for identifying motor skill problems in children.

• Data Extraction: Key data points, including sensitivity, specificity, and other diagnostic accuracy measures, were extracted from the selected studies.

• Statistical Analysis: The sensitivity and specificity of the DCDQ were assessed using summary receiver operating characteristic (sROC) curves. Subgroup analyses were performed based on the DCDQ version (original vs. revised), the reference standard used for diagnosis (e.g., DSM criteria), and the type of population studied (clinical vs. general population).[1]

Below is a diagram illustrating the typical workflow of a systematic review and meta-analysis.

References

• 1. Predictive validity of the Developmental Coordination Disorder Questionnaire as a screening tool to identify motor skill problems: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ - The Developmental Coordination Disorder Questionnaire [dcdq.ca]
• 3. Identifying Children with Developmental Coordination Disorder via Parental Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dcdq.ca [dcdq.ca]
• 5. Psychometric properties of the revised Developmental Coordination Disorder Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: The DCDQ Versus Teacher-Reported Motor Skill Questionnaires in Research

For researchers and clinicians in the field of developmental science and drug development, the accurate assessment of motor skills in children is paramount. While performance-based tests are often considered the gold standard, questionnaires offer a time-efficient and scalable method for screening and evaluation. Among these, the parent-completed Developmental Coordination Disorder Questionnaire (DCDQ) is widely utilized. However, teachers' unique observational opportunities within the school environment provide a valuable, complementary perspective. This guide provides an objective comparison of the DCDQ with prominent teacher-reported motor skill questionnaires, supported by psychometric data and detailed experimental methodologies.

Quantitative Data Summary: A Comparative Analysis

The following table summarizes the key psychometric properties of the DCDQ and two commonly used teacher-reported questionnaires: the Motor Observation Questionnaire for Teachers (MOQ-T) and the Movement Assessment Battery for Children-2 (MABC-2) Checklist. These properties are crucial for evaluating the reliability and validity of each instrument.

Psychometric Property	Developmental Coordination Disorder Questionnaire (DCDQ)	Motor Observation Questionnaire for Teachers (MOQ-T)	Movement ABC-2 Checklist
Primary Reporter	Parent/Caregiver	Teacher	Teacher/Parent
Age Range	5-15 years (DCDQ'07); 3-4 years (Little DCDQ)	5-11 years	5-11 years
Internal Consistency (Cronbach's α)	High (e.g., 0.94)[1][2]	High (e.g., 0.962)	Acceptable
Test-Retest Reliability (ICC)	High (e.g., 0.956 for Little DCDQ)[3]	Good	Moderate to High
Concurrent Validity (Correlation with MABC-2 Test)	Moderate to Strong (r = 0.55)[1][2]	Moderate (r = 0.57)	Moderate (r(S) = -0.38)[4][5]
Sensitivity	85% (overall for DCDQ'07)[1][2]	80.5%	Low (41%)[4][5]
Specificity	71% (overall for DCDQ'07)[1][2]	62%	Acceptable (88%)[4][5]

Experimental Protocols: Methodologies for Validation

The validation of these questionnaires typically involves rigorous experimental protocols to establish their psychometric properties. A common methodology is to compare the questionnaire results against a "gold standard" performance-based assessment, most frequently the Movement Assessment Battery for Children, Second Edition (MABC-2).

A representative experimental protocol for validating a motor skill questionnaire, such as the DCDQ or MOQ-T, would involve the following steps:

• Participant Recruitment : A sample of children within the target age range of the questionnaire is recruited. This sample often includes both typically developing children and children who have been referred for motor difficulties to ensure a wide range of motor abilities.

• Questionnaire Administration : The respective questionnaires are distributed to the parents/caregivers (for the DCDQ) or teachers (for teacher-reported questionnaires) of the participating children.

• Performance-Based Assessment : Each child is individually assessed by a trained examiner using a standardized motor proficiency test, such as the MABC-2. The MABC-2 includes a series of tasks that evaluate manual dexterity, aiming and catching, and balance.

• Data Analysis : Statistical analyses are conducted to determine the questionnaire's psychometric properties.

  • Reliability : Internal consistency is typically measured using Cronbach's alpha, while test-retest reliability is assessed by administering the questionnaire on two separate occasions and calculating the intraclass correlation coefficient (ICC).

  • Validity :

    • Construct Validity : This is often evaluated by comparing the questionnaire scores of children with and without diagnosed motor disorders (e.g., Developmental Coordination Disorder). Significant differences in scores between the groups provide evidence of construct validity.[1][2]

    • Concurrent Validity : This is determined by calculating the correlation between the questionnaire scores and the scores from the performance-based assessment (e.g., MABC-2).[1][2]

  • Sensitivity and Specificity : Receiver Operating Characteristic (ROC) curve analysis is used to determine the optimal cut-off scores on the questionnaire for identifying children at risk for motor difficulties. Sensitivity reflects the questionnaire's ability to correctly identify children with motor problems, while specificity indicates its ability to correctly identify children without motor problems.[1][2]

Visualizing the Assessment Workflow and Questionnaire Comparison

To further clarify the role of these questionnaires in the assessment process and their key characteristics, the following diagrams are provided.

References

• 1. hummov.awf.wroc.pl [hummov.awf.wroc.pl]
• 2. researchgate.net [researchgate.net]
• 3. Psychometric properties of the Polish version of the Motor Observation Questionnaire for Teachers (MOQ-T) [hummov.awf.wroc.pl]
• 4. Validity and reliability of the Movement Assessment Battery for Children-2 Checklist for children with and without motor impairments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

For laboratory professionals engaged in research and development, the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant operational environment. This guide provides essential, step-by-step procedures for the safe disposal of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (CAS No. 84-58-2), a common oxidizing agent also known as DDQ. Adherence to these protocols is critical to mitigate risks and ensure the safety of laboratory personnel and the environment.

Chemical Profile and Hazards

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone is a solid, potent oxidizing agent. A thorough understanding of its properties is the first step in safe handling and disposal.

Hazard Classification	Description
Acute Oral Toxicity	Category 3 - Toxic if swallowed.[1][2]
Hazards not otherwise classified	Contact with water liberates toxic gas.[1][2]

Due to its hazardous nature, DDQ is subject to stringent disposal regulations. It is classified as a hazardous waste, and generators must comply with all federal, state, and local regulations for its disposal.[1][3]

Personal Protective Equipment (PPE) and Handling

Prior to handling DDQ for any purpose, including disposal preparation, personnel must be equipped with the appropriate PPE to prevent exposure.

• Eye and Face Protection : Wear safety glasses with side-shields or goggles, and a face shield.[2][4]

• Hand Protection : Use appropriate chemical-resistant gloves.

• Skin Protection : Wear chemical-resistant clothing. An emergency shower and eyewash station must be readily accessible.[4]

• Respiratory Protection : If ventilation is insufficient, use suitable respiratory equipment to avoid inhaling dust.[4][5]

Safe Handling Practices :

• Avoid contact with skin, eyes, and clothing.[1][2]

• Wash hands thoroughly after handling.[1]

• Work in a well-ventilated area.[6]

• Avoid the formation of dust and aerosols.[2][5]

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6]

• Never allow the product to come into contact with water during storage.[2][7]

Step-by-Step Disposal Protocol

The disposal of DDQ and its contaminated containers must be managed as hazardous waste. The following steps outline the recommended procedure for its proper disposal.

Step 1: Waste Classification

The waste generator is responsible for determining if a discarded chemical is classified as hazardous waste.[1] This determination should be made in accordance with US EPA guidelines (40 CFR 261.3) and any applicable state and local regulations.[1] For instance, in California, the Department of Toxic Substances Control (DTSC) provides specific criteria for classifying hazardous waste.[8][9] Misclassifying hazardous waste can lead to significant legal and financial penalties.[10]

Step 2: Collection and Storage of Waste

• Solid Waste : Collect surplus or non-recyclable DDQ in a suitable, closed, and clearly labeled container for disposal.[2][5] Avoid creating dust during collection.[2][5]

• Contaminated Materials : Any materials used to clean up spills, such as absorbent pads or PPE, should also be collected and placed in a sealed container for disposal as hazardous waste.

• Containers : Do not reuse empty containers. They should be disposed of as unused product.[1][2] If permissible by regulations, containers can be triple-rinsed and offered for recycling or reconditioning after ensuring they are unusable for other purposes.[6]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate : Evacuate personnel from the immediate area and ensure adequate ventilation.[5][6]

• Eliminate Ignition Sources : Remove all sources of ignition from the spill area.[1][6]

• Containment : Prevent the spill from entering drains, waterways, or soil.[1][5]

• Cleanup :

  • For solid spills, carefully sweep up or vacuum the material and place it into a suitable, closed container for disposal.[1][5] Avoid actions that generate dust.

  • Do not use water to clean up spills, as DDQ reacts with water to liberate toxic gas.[2]

Step 4: Final Disposal

• Licensed Disposal Company : The primary and recommended method for the disposal of DDQ is to engage a licensed professional waste disposal company.[2]

• Incineration : An alternative disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2] This should only be performed by qualified personnel in a permitted facility.

• Regulatory Compliance : All disposal activities must be conducted in strict accordance with all applicable federal, state, and local environmental regulations.[1][3]

DCDQ Disposal Workflow

Caption: Logical workflow for the safe disposal of DDQ.

References

• 1. aksci.com [aksci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. washingtonfloral.com [washingtonfloral.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. store.sangon.com [store.sangon.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Hazardous Waste [gcccd.edu]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. dtsc.ca.gov [dtsc.ca.gov]